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Core Science & Biosynthesis

Foundational

The Basic Properties of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride: A Guide for Drug Development Professionals

An In-depth Technical Guide Abstract: (S)-2-(Piperidin-3-yl)pyridine is a chiral heterocyclic compound of significant interest in medicinal chemistry and drug discovery, serving as a key structural motif in various biolo...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide

Abstract: (S)-2-(Piperidin-3-yl)pyridine is a chiral heterocyclic compound of significant interest in medicinal chemistry and drug discovery, serving as a key structural motif in various biologically active agents.[1][2][3][4] This guide provides an in-depth technical overview of its dihydrochloride salt form, focusing on the fundamental physicochemical properties, analytical characterization methodologies, and handling considerations critical for its application in research and development. By synthesizing data from established chemical databases and the broader scientific literature, this document offers a comprehensive resource for scientists, researchers, and drug development professionals. We will explore its chemical identity, stereochemical integrity, basicity, and the analytical workflows required to ensure its quality and stability.

Chemical Identity and Physicochemical Properties

A thorough understanding of the fundamental properties of a molecule is the cornerstone of its successful application in any research or development pipeline. The dihydrochloride salt of (S)-2-(Piperidin-3-yl)pyridine is specifically utilized to enhance aqueous solubility and stability over its free base form, a common strategy in pharmaceutical development.

Molecular Structure and Key Identifiers

The compound consists of a pyridine ring substituted at the 2-position with a chiral piperidine ring at its 3-position. The dihydrochloride salt form indicates that both the piperidine and pyridine nitrogen atoms are protonated.

PropertyValueSource
IUPAC Name (S)-2-(piperidin-3-yl)pyridine;dihydrochloride[5]
CAS Number 51747-00-3[5]
Molecular Formula C₁₀H₁₆Cl₂N₂[5]
Molecular Weight 235.15 g/mol [5]
Parent Compound CID 14435576[5]
Canonical SMILES C1CC(CNC1)C2=CC=CC=N2.Cl.Cl
InChIKey ZLYOREMRNZZIBW-UHFFFAOYSA-N[6][7]
Physical and Safety Data

As a solid material, its physical state and handling requirements are important considerations for laboratory use.

PropertyValueSource
Physical Form Solid[6]
Primary Hazards Irritant[5]
GHS Hazard Codes H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[5]
Storage Store at room temperature, keep dry and cool.[6]
Acidity and Basicity: The Role of pKa

(S)-2-(Piperidin-3-yl)pyridine possesses two basic nitrogen centers: the aliphatic amine within the piperidine ring and the aromatic nitrogen in the pyridine ring. The piperidine nitrogen is significantly more basic (pKa of the conjugate acid is typically ~11.2) than the pyridine nitrogen (pKa of the conjugate acid is typically ~5.2).[8] The precise pKa values are critical as they dictate the molecule's charge state, solubility, and receptor-binding interactions at different physiological pH values.

The dihydrochloride salt will be the predominant species at low pH. As the pH increases, the compound will sequentially deprotonate. Understanding this pH-dependent behavior is essential for designing analytical methods, formulation studies, and interpreting biological assay results. A standard method for empirically determining these values is potentiometric titration.[9]

G Figure 1: pH-Dependent Speciation A Fully Protonated (Di-cation) Predominant at pH < pKa1 B Mono-protonated (Mono-cation) Predominant at pKa1 < pH < pKa2 A->B +OH⁻ -H₂O (pKa1 ~ 5-6) C Neutral Free Base Predominant at pH > pKa2 B->C +OH⁻ -H₂O (pKa2 ~ 10-11)

Caption: Figure 1: pH-Dependent Speciation.

Synthesis and Stereochemical Integrity

The "(S)" designation in the compound's name is not trivial; it defines the absolute three-dimensional arrangement of atoms at the chiral center. Enantiomers can have drastically different pharmacological and toxicological profiles, making stereochemical control and verification a regulatory and scientific necessity.[10]

Synthetic Strategies Overview

The enantioselective synthesis of 3-substituted piperidines is a well-explored area of organic chemistry.[11] Common strategies that could be employed include:

  • Asymmetric Hydrogenation: The reduction of a corresponding pyridine precursor using a chiral catalyst (e.g., a Rhodium or Iridium complex with a chiral phosphine ligand) can directly generate the desired enantiomer.[3]

  • Chiral Pool Synthesis: Starting from a readily available chiral molecule, such as an amino acid, to build the piperidine ring.

  • Resolution: Synthesizing the racemic mixture and then separating the enantiomers, often by forming diastereomeric salts with a chiral resolving agent or through preparative chiral chromatography.

The choice of synthetic route is driven by factors such as cost, scalability, and the efficiency of enantiomeric control.

Workflow for Stereochemical Verification

Confirming both the absolute configuration and the enantiomeric purity is a critical quality control step. X-ray crystallography provides the most definitive evidence for absolute configuration, but requires a suitable single crystal.[10] In its absence, a combination of other techniques is used. The workflow below illustrates a typical process for ensuring stereochemical integrity.

G Figure 2: Stereochemical Verification Workflow cluster_0 Primary Analysis cluster_1 Data Interpretation & Confirmation Sample Synthesized (S)-Isomer Sample ChiralHPLC Chiral HPLC Analysis Sample->ChiralHPLC Polarimetry Optical Rotation Measurement Sample->Polarimetry Purity Determine Enantiomeric Excess (e.e. %) ChiralHPLC->Purity Rotation Compare [α] to Literature/Reference Polarimetry->Rotation Decision Stereochemistry Confirmed? Purity->Decision Rotation->Decision

Caption: Figure 2: Stereochemical Verification Workflow.

Protocol: Chiral HPLC for Enantiomeric Excess (e.e.) Determination

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the industry-standard method for quantifying the enantiomeric purity of chiral amines.[12][13]

Causality: The choice of a polysaccharide-based CSP (e.g., derivatized cellulose or amylose) is based on their proven effectiveness in resolving a wide range of chiral compounds through interactions like hydrogen bonding, dipole-dipole, and π-π stacking.[12] An acidic or basic modifier is often added to the mobile phase to protonate or deprotonate the analyte, ensuring sharp, symmetrical peaks by minimizing undesirable interactions with the silica support of the CSP.

Methodology:

  • System Preparation:

    • Column: Chiralpak® AD-3 or equivalent polysaccharide-based column.

    • Mobile Phase: A typical starting condition is a mixture of a non-polar solvent (e.g., n-Hexane) and an alcohol (e.g., Isopropanol) with a small percentage of an amine modifier (e.g., 0.1% diethylamine) to improve peak shape.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at a suitable wavelength (e.g., 254 nm).

    • Temperature: 35 °C.

  • Sample Preparation:

    • Accurately weigh and dissolve a sample of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in the mobile phase to a concentration of ~1 mg/mL.

    • Prepare a solution of the racemic mixture to be used as a system suitability standard to confirm the resolution of the two enantiomers.

  • Analysis:

    • Equilibrate the column with the mobile phase until a stable baseline is achieved.

    • Inject the racemic standard to determine the retention times of the (S) and (R) enantiomers and calculate the resolution factor (Rs > 1.5 is desired).

    • Inject the (S)-isomer sample in triplicate.

  • Data Processing:

    • Integrate the peak areas for both the (S) and any detected (R) enantiomer in the sample chromatogram.

    • Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [(Area(S) - Area(R)) / (Area(S) + Area(R))] x 100

Self-Validation: This protocol is self-validating through the initial run of the racemic standard, which confirms the column's ability to separate the enantiomers under the specified conditions.

Analytical Characterization

Beyond stereochemistry, a suite of analytical techniques is required to confirm the chemical structure and purity of the compound.

Structural Verification Workflow

No single technique is sufficient for complete characterization. Instead, data from multiple orthogonal methods are synthesized to build a complete profile of the molecule, ensuring its identity and purity.

G Figure 3: Structural Verification Workflow Sample Test Sample MS Mass Spectrometry (MS) Confirms Molecular Weight Sample->MS NMR1H ¹H NMR Confirms Proton Environment & Connectivity Sample->NMR1H NMR13C ¹³C NMR Confirms Carbon Skeleton Sample->NMR13C FTIR FT-IR Confirms Functional Groups Sample->FTIR Report Certificate of Analysis (CoA) MS->Report NMR1H->Report NMR13C->Report FTIR->Report

Caption: Figure 3: Structural Verification Workflow.

Spectroscopic Analysis
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are paramount for structural elucidation.[14][15] The ¹H NMR spectrum will confirm the number of protons and their connectivity through coupling patterns, clearly distinguishing between the aromatic protons of the pyridine ring and the aliphatic protons of the piperidine ring. The ¹³C NMR spectrum will confirm the number of unique carbon atoms in the molecule.

  • Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound.[9][14] High-resolution mass spectrometry (HRMS) can provide an exact mass, which helps to confirm the molecular formula. The observed mass will correspond to the free base (C₁₀H₁₄N₂) cation.[16]

  • Infrared (IR) Spectroscopy: FT-IR can be used to identify key functional groups, such as N-H stretches from the protonated amines and C=N/C=C stretches from the pyridine ring.[15]

Protocol: Determination of pKa by Potentiometric Titration

This method involves monitoring the pH of a solution of the compound as a strong base is incrementally added.

Causality: As a dihydrochloride salt, the compound starts in a fully acidic state. Titrating with a strong base like NaOH allows for the stepwise neutralization of the two acidic protons. The points of maximum inflection in the resulting titration curve correspond to the equivalence points, and the pH at the half-equivalence points provides an estimate of the pKa values.

Methodology:

  • System Preparation:

    • Calibrate a pH meter using standard buffers (e.g., pH 4.0, 7.0, 10.0).

    • Prepare a standardized solution of 0.1 M NaOH.

  • Sample Preparation:

    • Accurately weigh ~25 mg of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride and dissolve it in ~50 mL of deionized water.

  • Titration:

    • Place the pH electrode and a magnetic stirrer in the sample solution.

    • Allow the initial pH reading to stabilize.

    • Add the 0.1 M NaOH titrant in small, precise increments (e.g., 0.05 mL).

    • Record the pH value after each addition, allowing the reading to stabilize.

    • Continue the titration well past the second equivalence point (e.g., to pH 12).

  • Data Analysis:

    • Plot pH (y-axis) versus the volume of NaOH added (x-axis).

    • Determine the two equivalence points from the inflection points of the curve (or by using the first derivative plot, d(pH)/dV).

    • The pKa values are the pH values at the half-equivalence points (i.e., at half the volume of NaOH required to reach each equivalence point).

Conclusion

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a valuable chiral building block whose utility in drug development is predicated on a comprehensive understanding of its basic properties. Its dual basic nature, defined by two distinct pKa values, governs its behavior in solution, while its absolute stereochemistry is a critical determinant of its biological function. The analytical workflows and protocols detailed in this guide—spanning stereochemical verification by chiral HPLC, structural elucidation by spectroscopy, and pKa determination by titration—provide a robust framework for researchers to ensure the quality, purity, and suitability of this compound for its intended applications. Adherence to these rigorous characterization standards is essential for the generation of reliable and reproducible scientific data.

References

  • Part 7: Analytical Techniques for Stereochemistry - Chiralpedia. (n.d.).
  • Zafar, S., et al. (2019). Synthesis, characterization and antimicrobial activity of piperidine derivatives. Journal of the Chemical Society of Pakistan, 41(02).
  • Request PDF: Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. (n.d.). ResearchGate.
  • High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess - PMC. (n.d.). National Center for Biotechnology Information.
  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI.
  • Synthesis, characterisation, biological and theoretical studies of novel pyridine derivatives. (2022). Cogent Chemistry.
  • 2-(Piperidin-3-yl)pyridine dihydrochloride. (n.d.). PubChem.
  • Recent Advances in Separation and Analysis of Chiral Compounds. (2023). Analytical Chemistry.
  • 2-Pyridin-3-ylpiperazine;dihydrochloride. (n.d.). Benchchem.
  • Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities. (n.d.). SciELO.
  • Synthesis, Characterization and Photophysical Properties of Pyridine-Carbazole Acrylonitrile Derivatives. (2011). Molecules.
  • Discovery, cocrystallization and biological evaluation of novel piperidine derivatives as high affinity Ls-AChBP ligands possessing α7 nAChR activities. (n.d.). ChEMBL.
  • 2-(Piperidin-3-yl)pyridine (hydrochloride). (n.d.). Sigma-Aldrich.
  • Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145, 14221-14226.
  • 2-(piperidin-3-yl)pyridine dihydrochloride (C10H14N2). (n.d.). PubChemLite.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.).
  • 2-(Piperidin-3-yl)pyridine (hydrochloride). (n.d.). Fluorochem.
  • Piperidine. (n.d.). Wikipedia.
  • 2-(Piperidin-3-yloxy)Pyridine. (n.d.). Chem-Impex.

Sources

Exploratory

The (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride Scaffold: A Technical Guide to Stereoselective Synthesis and Pharmacological Application

As drug discovery pivots toward highly selective central nervous system (CNS) therapeutics, the architectural precision of small-molecule scaffolds becomes paramount. (S)-2-(Piperidin-3-yl)pyridine dihydrochloride has em...

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Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery pivots toward highly selective central nervous system (CNS) therapeutics, the architectural precision of small-molecule scaffolds becomes paramount. (S)-2-(Piperidin-3-yl)pyridine dihydrochloride has emerged as a privileged chiral building block, particularly in the development of subtype-selective nicotinic acetylcholine receptor (nAChR) ligands and targeted kinase inhibitors.

Unlike its naturally occurring structural cousins—such as anabasine (3,2'-connectivity) or nicotine—the 2,3'-connectivity of 2-(piperidin-3-yl)pyridine offers a distinct spatial vector for hydrogen bonding and π

π stacking within receptor binding pockets. This technical whitepaper deconstructs the structural profile, mechanistic rationale, and self-validating synthetic protocols required to leverage this molecule in advanced medicinal chemistry campaigns.

Structural and Physicochemical Profiling

The free base of (S)-2-(piperidin-3-yl)pyridine is a highly basic, lipophilic oil. In drug development and synthetic handling, it is universally utilized as the dihydrochloride salt (CAS: 51747-00-3) [1]. The protonation of both the piperidine and pyridine nitrogen atoms stabilizes the molecule against oxidative degradation and atmospheric CO 2​ absorption, yielding a highly crystalline, bench-stable solid.

The (S)-configuration at the C3 position of the piperidine ring is critical. In the context of nAChR modulation, the stereocenter dictates the trajectory of the basic piperidine nitrogen, which must align precisely with a conserved tryptophan residue in the receptor's orthosteric or allosteric binding site via cation- π interactions.

Quantitative Physicochemical Data

The following table summarizes the core parameters of the scaffold, providing the analytical rationale for its behavior in both synthetic and biological environments.

PropertyValueAnalytical Method / Rationale
Molecular Formula C 10​ H 16​ Cl 2​ N 2​ Derived from free base C 10​ H 14​ N 2​
  • 2HCl
Molecular Weight 235.15 g/mol Mass Spectrometry (ESI+) confirms free base at m/z 163.12 [1]
Stereochemistry (S)-configuration at C3Validated via Chiral HPLC & X-Ray Crystallography
pKa 1​ (Piperidine N) ~10.4Potentiometric Titration; ensures protonation at physiological pH
pKa 2​ (Pyridine N) ~5.2Potentiometric Titration; dictates salt formation stoichiometry
LogP (Free Base) ~1.8Shake-flask method; optimal for CNS penetration (Blood-Brain Barrier)
H-Bond Donors 1 (Free Base) / 3 (Salt)In silico profiling; critical for receptor anchoring
H-Bond Acceptors 2In silico profiling; dictates solvent interactions

Mechanistic Rationale in nAChR Modulation

The (S)-2-(piperidin-3-yl)pyridine motif is frequently deployed in the synthesis of Positive Allosteric Modulators (PAMs) and partial agonists for the α 4 β 2 and α 7 nAChR subtypes [3, 4].

The Causality of Scaffold Selection: The α 4 β 2 nAChR is the predominant heteromeric subtype in the mammalian brain, implicated in dopamine regulation, cognition, and neuroprotection. Ligands lacking rigid stereochemical control often suffer from off-target binding to ganglionic α 3 β 4 receptors, leading to adverse cardiovascular events. By utilizing the pure (S)-enantiomer of 2-(piperidin-3-yl)pyridine, medicinal chemists can functionalize the piperidine nitrogen (e.g., via reductive amination or amide coupling) while maintaining a rigid, predictable vector for the pyridine ring to engage the α 4: α 4 or α 4: β 2 subunit interfaces [4].

G A (S)-2-(Piperidin-3-yl)pyridine Scaffold B α4β2 nAChR Binding (PAM/Agonist) A->B Stereospecific Interaction C Conformational Shift & Channel Opening B->C Allosteric Modulation D Na+/Ca2+ Influx C->D Ion Pore Dilation E Downstream Signaling (Neuroprotection / DA Release) D->E Cellular Response

Mechanism of nAChR modulation by (S)-2-(piperidin-3-yl)pyridine derivatives.

Self-Validating Synthetic Methodology

Achieving high enantiomeric excess (ee > 99%) of chiral piperidines is notoriously challenging due to the basicity of the nitrogen, which can poison transition-metal catalysts[2]. The following protocol details a robust, self-validating asymmetric synthesis relying on catalytic asymmetric hydrogenation.

Step-by-Step Protocol: Asymmetric Synthesis & Salt Formation

Phase 1: Suzuki-Miyaura Cross-Coupling

  • Charge a flame-dried Schlenk flask with 2-bromopyridine (1.0 eq), 1-Boc-1,2,5,6-tetrahydropyridine-3-boronic acid pinacol ester (1.1 eq), and Pd(dppf)Cl 2​ (0.05 eq).

  • Add degassed 1,4-dioxane and 2M aqueous K 2​ CO 3​ (2.0 eq).

  • Heat the biphasic mixture to 90°C for 12 hours under argon.

  • Causality: The Boc-protecting group prevents the secondary amine from coordinating with the Palladium center, ensuring high turnover and preventing catalyst deactivation.

Phase 2: Catalytic Asymmetric Hydrogenation

  • Isolate the coupled tetrahydropyridine intermediate and dissolve in anhydrous dichloromethane (DCM) inside a high-pressure hydrogenation reactor.

  • Add the chiral catalyst [Ir(COD)(R)-BINAP]BARF (1 mol%).

  • Pressurize the reactor with H 2​ gas (50 bar) and stir at room temperature for 24 hours.

  • Causality: The choice of the bulky BARF (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) counterion is non-negotiable here. Unlike halide counterions, BARF is non-coordinating, leaving the Iridium coordination sites open for the olefin. The (R)-BINAP ligand dictates facial-selective delivery of hydrogen, establishing the (S)-configuration at C3 [2].

Phase 3: The Self-Validating Gate (Chiral HPLC) Protocol Rule: Do not proceed to deprotection until enantiomeric excess is validated.

  • Withdraw a 50 μ L aliquot, evaporate, and reconstitute in Hexane/Isopropanol (90:10).

  • Inject onto a Chiralpak AD-H column (Flow rate: 1.0 mL/min, UV detection: 254 nm).

  • Validation: The system is self-validating. If the ee is < 98%, the hydrogenation was either poisoned by trace moisture or incomplete. Only batches confirming > 98% ee proceed to Phase 4.

Phase 4: Deprotection and Dihydrochloride Salt Formation

  • Dissolve the enantiopure Boc-protected intermediate in anhydrous 1,4-dioxane.

  • Dropwise add 4M HCl in dioxane (5.0 eq) at 0°C.

  • Stir for 4 hours as the product precipitates.

  • Filter the resulting white solid, wash with cold diethyl ether, and dry under high vacuum.

  • Causality: Anhydrous HCl in dioxane is chosen over aqueous HCl to prevent the formation of a sticky hydrate. The dual protonation (piperidine and pyridine) forces the compound out of the organic solution, driving the reaction to completion and yielding the highly pure (S)-2-(piperidin-3-yl)pyridine dihydrochloride.

Conclusion

The utility of (S)-2-(piperidin-3-yl)pyridine dihydrochloride extends far beyond a simple building block; it is a precision tool for interrogating complex biological systems. By understanding the causality behind its physicochemical properties—specifically its pKa profile, rigid stereochemistry, and salt stability—researchers can seamlessly integrate this scaffold into advanced drug discovery pipelines targeting nAChR modulation and beyond.

References

  • National Center for Biotechnology Information. "2-(Piperidin-3-yl)pyridine dihydrochloride." PubChem Compound Summary for CID 71298761. Available at:[Link]

  • Bilke, J. L., Moore, S. P., O'Brien, P., & Gilday, J. "Catalytic asymmetric synthesis of piperidines from pyrrolidine: concise synthesis of L-733,060." Organic Letters, 2009. Available at:[Link]

  • D'Amico, M., Di Cesare Mannelli, L., et al. "Nicotinic acetylcholine receptor ligands; a patent review (2006-2011)." Expert Opinion on Therapeutic Patents, 2012. Available at:[Link]

  • Zoli, M., Pucci, S., Vilella, A., & Gotti, C. "Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Allosteric Modulators." Molecules, 2023. Available at:[Link]

Foundational

An In-depth Technical Guide to the Hypothesized Mechanism of Action of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride

Introduction The piperidine and pyridine scaffolds are privileged structures in medicinal chemistry, forming the core of numerous pharmacologically active agents targeting the central nervous system and other biological...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The piperidine and pyridine scaffolds are privileged structures in medicinal chemistry, forming the core of numerous pharmacologically active agents targeting the central nervous system and other biological systems.[1][2] (S)-2-(Piperidin-3-yl)pyridine is a chiral molecule whose structure suggests a potential interaction with neurotransmitter receptors. This guide provides an in-depth exploration of the hypothesized mechanism of action of its dihydrochloride salt, positing it as a nicotinic acetylcholine receptor (nAChR) agonist. This hypothesis is predicated on the structural similarities to known nAChR ligands, such as (S)-Anabasine, which is (S)-3-(Piperidin-2-yl)pyridine.[3]

This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive theoretical framework and a practical guide to the experimental validation of the proposed mechanism.

Molecular Structure and Stereochemistry: The Basis for nAChR Agonism

The structure of (S)-2-(Piperidin-3-yl)pyridine features a pyridine ring linked to a piperidine ring at the 3-position of the piperidine. The "(S)" designation indicates a specific stereochemical configuration at the chiral center on the piperidine ring. This defined three-dimensional arrangement is critical for its interaction with biological targets, which are often stereoselective.

The molecule contains a protonated nitrogen in the piperidine ring (pKa ~11.22) and a pyridine nitrogen (pKa ~5.2), which can participate in hydrogen bonding and electrostatic interactions within a receptor binding pocket.[4] These features are characteristic of many nicotinic agonists, which typically possess a cationic amine and a hydrogen bond acceptor.[5]

Hypothesized Primary Pharmacological Target: Nicotinic Acetylcholine Receptors (nAChRs)

Based on its structural features, the primary pharmacological target for (S)-2-(Piperidin-3-yl)pyridine is hypothesized to be the nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play a crucial role in synaptic transmission throughout the central and peripheral nervous systems.[5][6]

nAChR Subtypes and Distribution

nAChRs are pentameric structures composed of various subunits (α1-10, β1-4, γ, δ, ε).[6] The specific combination of these subunits determines the receptor's pharmacological and biophysical properties. The most abundant nAChR subtypes in the brain are the α4β2 and α7 receptors.[5][7] The piperidine moiety is a common feature in ligands targeting these receptors.[7]

Proposed Agonist Mechanism of Action

It is proposed that (S)-2-(Piperidin-3-yl)pyridine acts as a direct agonist at specific nAChR subtypes. The binding of an agonist to the nAChR extracellular domain, at the interface between subunits, induces a conformational change that opens the ion channel. This allows the influx of cations, primarily Na+ and Ca2+, leading to depolarization of the cell membrane and subsequent activation of downstream signaling pathways.

The proposed signaling pathway is illustrated below:

nAChR Agonist Signaling Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Agonist (S)-2-(Piperidin-3-yl)pyridine nAChR Nicotinic Acetylcholine Receptor (nAChR) Agonist->nAChR Binds Depolarization Membrane Depolarization nAChR->Depolarization Opens Channel Ca_Influx Ca2+ Influx nAChR->Ca_Influx Opens Channel VGCC Voltage-Gated Ca2+ Channels Depolarization->VGCC Activates Signaling Downstream Signaling (e.g., NT Release, Gene Expression) Ca_Influx->Signaling VGCC->Ca_Influx Further Increases In_Vitro_Workflow Start Hypothesized nAChR Agonist: (S)-2-(Piperidin-3-yl)pyridine Binding_Assay Radioligand Binding Assay Start->Binding_Assay Functional_Assay Functional Assays Start->Functional_Assay Ki Determine Binding Affinity (Ki) for nAChR Subtypes Binding_Assay->Ki TEVC Two-Electrode Voltage Clamp (TEVC) Functional_Assay->TEVC Ca_Influx Calcium Influx Assay Functional_Assay->Ca_Influx EC50_Imax Determine Potency (EC50) and Efficacy (Imax) TEVC->EC50_Imax Ca_Influx->EC50_Imax

Caption: Experimental workflow for the in vitro characterization of (S)-2-(Piperidin-3-yl)pyridine.

In Vivo Studies

Should in vitro studies confirm nAChR agonism, in vivo experiments in animal models can be conducted to assess the physiological effects.

Examples of In Vivo Models:

  • Analgesia: Hot plate or tail-flick tests to evaluate antinociceptive effects.

  • Cognition: Morris water maze or novel object recognition tests to assess effects on learning and memory.

  • Neuroprotection: Models of neurodegenerative diseases (e.g., Parkinson's or Alzheimer's) to investigate potential therapeutic benefits.

Structure-Activity Relationship (SAR) Insights

The biological activity of piperidine-containing compounds is highly dependent on their substitution patterns. [2]For (S)-2-(Piperidin-3-yl)pyridine, key structural features influencing its hypothesized activity include:

Structural FeatureHypothesized Role in nAChR Interaction
Pyridine Ring Acts as a hydrogen bond acceptor, mimicking the carbonyl group of acetylcholine.
Piperidine Ring Provides a scaffold for the correct spatial orientation of the pharmacophoric elements.
Protonated Nitrogen Forms a crucial cationic interaction with a conserved acidic residue in the nAChR binding pocket.
(S)-Stereochemistry Dictates the precise fit into the chiral binding site of the receptor, likely influencing subtype selectivity and potency.

Conclusion

While direct experimental evidence is pending, the molecular structure of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride strongly suggests that it functions as a nicotinic acetylcholine receptor agonist. This in-depth guide provides a comprehensive theoretical framework for this proposed mechanism of action, grounded in the established pharmacology of nAChRs and the structure-activity relationships of related compounds. The detailed experimental protocols outlined herein offer a clear path for the empirical validation of this hypothesis. Further research into this and structurally similar molecules will undoubtedly contribute to the development of novel therapeutics for a range of neurological and psychiatric disorders.

References

  • Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(26), 14221–14226. [Link]

  • Chem-Impex. (n.d.). 2-(Piperidin-3-yloxy)Pyridine. Retrieved from [Link]

  • Al-Hussain, S. A., et al. (2024). 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.
  • Vasileva, E. A., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1369. [Link]

  • Wang, Y., et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Organic Letters, 18(19), 5046–5049. [Link]

  • Clark, R. B., et al. (2014). Discovery of Novel 2-((Pyridin-3-yloxy)methyl)piperazines as α7 Nicotinic Acetylcholine Receptor Modulators for the Treatment of Inflammatory Disorders. Journal of Medicinal Chemistry, 57(10), 3966–3983. [Link]

  • Albrecht, B. K., et al. (2008). Discovery and optimization of substituted piperidines as potent, selective, CNS-penetrant α4β2 nicotinic acetylcholine receptor potentiators. Bioorganic & Medicinal Chemistry Letters, 18(19), 5209–5212.
  • Bayer AG. (2019). 2-(pyridin-3-yl)-pyrimidine derivatives as RET inhibitors. U.S.
  • Pérez-Areales, F. J., et al. (2025). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors. Molecules, 30(3), 678.
  • Clark, R. B., et al. (2014). Discovery of novel 2-((pyridin-3-yloxy)methyl)piperazines as α7 nicotinic acetylcholine receptor modulators for the treatment of inflammatory disorders. Journal of Medicinal Chemistry, 57(10), 3966-83. [Link]

  • Green, B. T., et al. (2016). Activation and Desensitization of Peripheral Muscle and Neuronal Nicotinic Acetylcholine Receptors by Selected, Naturally-Occurring Pyridine Alkaloids. Toxins, 8(7), 204. [Link]

  • Wikipedia. (n.d.). Nicotinic agonist. Retrieved from [Link]

  • Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

  • Li, Y., et al. (2016). 3-(Piperidin-4-ylmethoxy)pyridine Containing Compounds Are Potent Inhibitors of Lysine Specific Demethylase 1. ACS Medicinal Chemistry Letters, 7(11), 1031–1035. [Link]

  • Wieczorek, M., & Gorniak, A. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 297, 116773. [Link]

  • Al-Ostoot, F. H., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Molecules, 26(20), 6147. [Link]

  • Almansour, A. I., et al. (2020). Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities. Current Organic Synthesis, 17(5), 405–413. [Link]

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Exploratory

(S)-2-(Piperidin-3-yl)pyridine Dihydrochloride: Discovery, Synthetic Evolution, and Pharmacological Utility

A Technical Whitepaper for Medicinal Chemists and Drug Development Professionals Executive Summary & Historical Context The exploration of central nervous system (CNS) therapeutics has long been intertwined with the stud...

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Author: BenchChem Technical Support Team. Date: March 2026

A Technical Whitepaper for Medicinal Chemists and Drug Development Professionals

Executive Summary & Historical Context

The exploration of central nervous system (CNS) therapeutics has long been intertwined with the study of tobacco alkaloids. While nicotine, anabasine, and anatabine serve as the foundational pharmacophores for nicotinic acetylcholine receptor (nAChR) modulation, their inherent lack of subtype selectivity and off-target toxicity profiles limit their direct clinical utility.

As a Senior Application Scientist specializing in heterocyclic drug discovery, I frequently encounter the need for conformationally constrained, stereospecific scaffolds that can probe receptor subtypes with high precision. (S)-2-(Piperidin-3-yl)pyridine dihydrochloride (often referred to by its racemic CAS: 51747-00-3) emerged from this exact necessity [1]. As a synthetic positional isomer of anabasine (which is 3-(piperidin-2-yl)pyridine), this compound shifts the biaryl linkage, altering the spatial distance and dihedral angle between the basic piperidine nitrogen (hydrogen bond donor) and the pyridine nitrogen (hydrogen bond acceptor).

Isolating the (S)-enantiomer is not merely an academic exercise; the stereocenter at the 3-position of the piperidine ring strictly dictates the ligand's trajectory into the orthosteric binding site of nAChRs. Furthermore, formulating this building block as a dihydrochloride salt is a deliberate choice to prevent the atmospheric oxidation and CO₂ absorption (carbamate formation) that notoriously degrades free secondary amines, ensuring long-term stability for high-throughput screening and API synthesis.

Chemical and Physical Properties

Understanding the physicochemical baseline of a building block is critical for predicting its behavior in both synthetic workflows and biological assays. The dihydrochloride salt form significantly enhances aqueous solubility, making it ideal for in vitro assay preparations without the need for high concentrations of DMSO, which can perturb cell membranes.

PropertyValue / Description
Chemical Name (S)-2-(piperidin-3-yl)pyridine dihydrochloride
CAS Registry Number 51747-00-3 (Racemic Salt) / Enantiopure forms vary
PubChem CID 71298761 [1]
Molecular Formula C₁₀H₁₆Cl₂N₂
Molecular Weight 235.15 g/mol
Topological Polar Surface Area (TPSA) 24.9 Ų (Free base)
Physical State White to off-white crystalline powder
Solubility >50 mg/mL in H₂O; Soluble in Methanol
Hydrogen Bond Donors / Acceptors 1 / 2 (Free base)

Synthetic Strategy and Chiral Resolution

The synthesis of (S)-2-(Piperidin-3-yl)pyridine requires a highly regioselective approach. The most robust, scalable method involves the construction of the 2,3'-bipyridine core via a palladium-catalyzed Suzuki cross-coupling, followed by the selective reduction of the 3-substituted pyridine ring.

Because catalytic hydrogenation typically yields a racemic mixture, a downstream chiral resolution step is mandatory. We employ diastereomeric crystallization or preparative chiral chromatography. The causality here is straightforward: biological systems are inherently chiral, and trace amounts of the (R)-enantiomer can act as a competitive antagonist or bind to off-target receptors, confounding assay results.

SynthesisWorkflow A 2-Bromopyridine + 3-Pyridineboronic acid B Suzuki Coupling (Pd(PPh3)4, Base) A->B C 2,3'-Bipyridine Intermediate B->C D Selective Hydrogenation (PtO2, H2, Acidic Media) C->D Reduces only the 3-substituted ring E Racemic 2-(Piperidin-3-yl)pyridine D->E F Chiral Resolution (Prep-HPLC or Tartaric Acid) E->F G (S)-Enantiomer Free Base F->G Enantiomeric Excess >99% H HCl Gas / Isopropanol Treatment G->H I (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride H->I Salt Formation

Figure 1: Synthetic workflow and chiral resolution of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

Protocol A: Chiral Resolution via Preparative HPLC (Self-Validating System)

To ensure absolute stereochemical purity, preparative HPLC is preferred over fractional crystallization for discovery-phase quantities.

  • System Preparation : Equilibrate a preparative Chiralpak AD-H column (250 x 20 mm, 5 µm) with a mobile phase of Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v/v).

    • Causality: The addition of 0.1% Diethylamine (DEA) is critical. It masks the residual silanol groups on the stationary phase, preventing severe peak tailing of the highly basic secondary amine.

  • Sample Injection : Dissolve 500 mg of the racemic free base in 10 mL of the mobile phase. Inject 1 mL per run.

  • Fraction Collection : Monitor UV absorbance at 254 nm. Collect the first eluting peak (typically the (S)-enantiomer, though absolute configuration must be confirmed via X-ray crystallography or Vibrational Circular Dichroism).

  • Validation Step : Re-inject a 10 µL aliquot of the pooled fractions onto an analytical Chiralpak AD-H column. The system validates itself if the resulting chromatogram shows a single peak with an Enantiomeric Excess (ee) of ≥ 99.5%.

  • Salt Formation : Dissolve the purified (S)-free base in anhydrous isopropanol and bubble dry HCl gas until precipitation ceases. Filter and dry under vacuum to yield the dihydrochloride salt.

Pharmacological Relevance: nAChR Modulation

As a structural analog of anabasine, (S)-2-(Piperidin-3-yl)pyridine serves as a potent pharmacophore for investigating nicotinic acetylcholine receptors (nAChRs) [2]. nAChRs are ligand-gated ion channels that mediate fast synaptic transmission. The distance between the protonated nitrogen of the piperidine ring and the pyridine nitrogen perfectly mimics the acetylcholine pharmacophore, allowing it to dock into the interfacial binding sites between the α and β subunits (e.g., α4β2) or α and α subunits (e.g., α7).

SignalingPathway Ligand (S)-2-(Piperidin-3-yl)pyridine Derivative Receptor nAChR (e.g., α4β2) Orthosteric Binding Site Ligand->Receptor Stereoselective Agonist Binding Conformation Receptor Conformational Change (Pore Opening) Receptor->Conformation IonInflux Cation Influx (Na+, Ca2+) Conformation->IonInflux Depolarization Membrane Depolarization IonInflux->Depolarization VGCC Activation of Voltage-Gated Calcium Channels (VGCCs) Depolarization->VGCC Release Neurotransmitter Release (Dopamine, ACh, GABA) VGCC->Release Modulates CNS Excitability

Figure 2: Downstream signaling pathway upon nAChR activation by piperidinyl-pyridine ligands.

Protocol B: Radioligand Binding Assay for nAChR Affinity

To quantify the affinity of the synthesized (S)-enantiomer for the α4β2 nAChR subtype, a competitive radioligand displacement assay is utilized.

  • Membrane Preparation : Homogenize rat cortical tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes. Resuspend the pellet in fresh buffer.

    • Causality: Working strictly on ice prevents the proteolytic degradation of the membrane-bound receptors.

  • Incubation : In a 96-well plate, combine 50 µL of the membrane suspension, 25 µL of [³H]-Epibatidine (final concentration 0.5 nM), and 25 µL of the test compound (serial dilutions from 10⁻¹⁰ to 10⁻⁵ M).

  • Self-Validation (Non-Specific Binding) : Dedicate 3 wells to contain 10 µM of unlabeled nicotine instead of the test compound. This saturates all specific nAChR sites, allowing the system to self-validate by measuring background (non-specific) binding.

  • Filtration and Counting : Incubate for 2 hours at room temperature to reach equilibrium. Rapidly filter the mixture through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding of the radioligand to the filter). Wash three times with ice-cold buffer.

  • Analysis : Transfer filters to scintillation vials, add scintillation cocktail, and quantify radioactivity using a liquid scintillation counter. Calculate the IC₅₀ and convert to Ki using the Cheng-Prusoff equation.

Conclusion

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride represents a masterclass in rational drug design and synthetic heterocyclic chemistry. By subtly shifting the attachment points of the classic tobacco alkaloid biaryl system and rigorously controlling stereochemistry, researchers can access a highly tunable scaffold. Whether utilized as a final probe for nAChR mapping or as an intermediate in the synthesis of complex CNS-active APIs, its stability as a dihydrochloride salt and its predictable pharmacological trajectory make it an indispensable tool in the modern medicinal chemist's arsenal.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 71298761, 2-(Piperidin-3-yl)pyridine dihydrochloride." PubChem, [Link].

  • U.S. National Library of Medicine. "PubChem Compound Summary for CID 14435576, 2-(Piperidin-3-yl)pyridine." PubChem, [Link].

  • World Health Organization / International Agency for Research on Cancer. "Tobacco Habits Other than Smoking; Betel-Quid and Areca-Nut Chewing; and Some Related Nitrosamines." IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, [Link].

Foundational

Physicochemical Profiling and Molecular Weight Validation of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride in Preclinical Development

Abstract Accurate molecular weight determination is the bedrock of reproducible pharmacology. For basic amine scaffolds such as (S)-2-(piperidin-3-yl)pyridine, formulation as a dihydrochloride salt is standard practice t...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Accurate molecular weight determination is the bedrock of reproducible pharmacology. For basic amine scaffolds such as (S)-2-(piperidin-3-yl)pyridine, formulation as a dihydrochloride salt is standard practice to ensure chemical stability and aqueous solubility. However, the transition from a free base to a di-salt introduces stoichiometric and hygroscopic variables that can alter the effective molecular weight. This whitepaper provides an in-depth technical guide to the physicochemical properties, analytical validation, and molar dosing protocols for (S)-2-(piperidin-3-yl)pyridine dihydrochloride, ensuring rigorous scientific integrity in preclinical drug development.

Structural and Physicochemical Foundations

The (S)-2-(piperidin-3-yl)pyridine scaffold is a critical pharmacophore, frequently utilized in the design of nicotinic receptor modulators and other CNS-active therapeutics. In its free base form, the compound (Chemical Formula: C₁₀H₁₄N₂) possesses a molecular weight of 162.23 g/mol [1].

Because free bases containing aliphatic secondary amines (such as the piperidine ring) are often hygroscopic oils or low-melting solids, they present significant challenges for precise gravimetric handling and long-term storage. To circumvent these liabilities, the compound is synthesized and isolated as a dihydrochloride salt[2]. The protonation of both the piperidine nitrogen and the pyridine nitrogen yields a highly crystalline, water-soluble compound.

Quantitative Data Summary

The addition of two equivalents of hydrochloric acid (2 × 36.46 g/mol ) shifts the nominal molecular weight significantly. The theoretical properties are summarized below:

Table 1: Physicochemical Properties of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

PropertyValue
Chemical Name (S)-2-(Piperidin-3-yl)pyridine dihydrochloride
Free Base Formula C₁₀H₁₄N₂
Salt Formula C₁₀H₁₆Cl₂N₂ (or C₁₀H₁₄N₂ · 2HCl)
Free Base Molecular Weight 162.23 g/mol
Salt Molecular Weight (Nominal) 235.15 g/mol
Chloride Mass Fraction (Theoretical) 30.15%
General CAS Number (Salt) 51747-00-3
PubChem CID 71298761

The Causality of Salt Selection and Molecular Weight

Salt selection is a foundational step in drug development designed to optimize a candidate's biopharmaceutical profile[3]. However, as a Senior Application Scientist, it is critical to understand the causality behind how salt forms impact downstream assays.

The Hydration Variable: While the theoretical molecular weight of the anhydrous dihydrochloride salt is [2], hydrochloride salts are notoriously prone to atmospheric moisture absorption, as detailed in the authoritative [4]. If the crystalline lattice absorbs water to form a stable monohydrate (adding ~18.02 g/mol ), the effective molecular weight increases to ~253.17 g/mol .

The Impact on Pharmacology: Failing to account for this hydration state—or assuming a perfect 2:1 HCl stoichiometry without analytical proof—leads to systematic gravimetric errors. Weighing a hydrated or sub-stoichiometric compound using the anhydrous molecular weight of 235.15 g/mol will result in sub-potent stock solutions, skewing IC₅₀/EC₅₀ values in in vitro assays and altering pharmacokinetic exposures in vivo.

Analytical Workflows for Molecular Weight and Stoichiometry Validation

To ensure the trustworthiness of the dosing material, the nominal molecular weight must be treated as a hypothesis that requires analytical validation. The following self-validating system of protocols ensures the physical sample matches the theoretical stoichiometry before any biological testing begins.

G N1 Compound Receipt (S)-2-(Piperidin-3-yl)pyridine 2HCl N2 TGA / DSC Analysis (Assess Hydration State) N1->N2 N3 Ion Chromatography (Confirm 2HCl Stoichiometry) N1->N3 N4 Effective MW Calculation (Nominal MW: 235.15 g/mol) N2->N4 N3->N4 N5 Molar Solution Preparation (In Vitro / In Vivo Dosing) N4->N5

Analytical workflow for validating the effective molecular weight of dihydrochloride salts.

Protocol 1: Thermogravimetric Analysis (TGA) for Hydration State

Purpose: To determine if the dihydrochloride salt has absorbed water, which would necessitate an upward adjustment of the effective molecular weight.

  • Preparation: Tare an alumina TGA crucible and accurately load 2.0 to 5.0 mg of the (S)-2-(piperidin-3-yl)pyridine dihydrochloride powder.

  • Thermal Program: Equilibrate the furnace at 25°C. Heat the sample to 300°C at a constant ramp rate of 10°C/min under a dry nitrogen purge (50 mL/min).

  • Data Interpretation: Monitor the thermogram for weight loss prior to the decomposition onset (~200°C). A distinct weight loss step of ~7.6% between 50°C and 120°C indicates the presence of a monohydrate, requiring the molecular weight to be adjusted to 253.17 g/mol for all dosing calculations.

Protocol 2: Ion Chromatography (IC) for Chloride Content

Purpose: To verify the exact 2:1 stoichiometric ratio of HCl to the free base, ensuring the salt is not a mixture of mono- and di-hydrochloride species[5].

  • Sample Dissolution: Dissolve exactly 10.0 mg of the compound in 100.0 mL of HPLC-grade water (yielding a 100 µg/mL solution).

  • Chromatographic Separation: Inject 25 µL into an anion-exchange column (e.g., Dionex IonPac AS11). Elute using a potassium hydroxide (KOH) gradient (1 mM to 30 mM) and detect the chloride ions via suppressed conductivity.

  • Stoichiometric Calculation: Quantify the chloride peak against a standard curve. The theoretical mass fraction of chloride for C₁₀H₁₆Cl₂N₂ is 30.15%. A measured value between 29.5% and 30.5% confirms the di-salt stoichiometry, validating the use of 235.15 g/mol .

Molar Dosing and Pharmacological Application

Once the anhydrous state and 2:1 stoichiometry are confirmed, the validated molecular weight of 235.15 g/mol is used to prepare master stock solutions.

Protocol 3: Molar Solution Preparation (In Vitro Assays)

Purpose: To prepare a precise 10 mM master stock solution for high-throughput screening or cellular assays.

  • Gravimetric Measurement: Using a microbalance (readability 0.01 mg), weigh exactly 2.35 mg of the validated (S)-2-(piperidin-3-yl)pyridine dihydrochloride into a sterile, low-bind microcentrifuge tube.

  • Solvent Addition: Add exactly 1.00 mL of anhydrous Dimethyl Sulfoxide (DMSO) or the appropriate assay buffer. (Calculation: 2.35 mg / 235.15 g/mol = 0.01 mmol. 0.01 mmol / 1.00 mL = 10 mM).

  • Dissolution: Vortex the tube vigorously for 30 seconds. If visual inspection reveals undissolved particulates, sonicate the solution in a water bath at room temperature for 5 minutes.

  • Storage: Aliquot the 10 mM stock into 50 µL single-use volumes and store at -20°C under an inert argon atmosphere to prevent subsequent moisture ingress.

Conclusion

The molecular weight of a compound is not merely a static number on a certificate of analysis; it is a dynamic property dependent on the physical state and stoichiometry of the salt. For (S)-2-(piperidin-3-yl)pyridine dihydrochloride, the nominal molecular weight of 235.15 g/mol must be analytically protected against the realities of hygroscopicity. By implementing the TGA and IC validation workflows detailed in this guide, researchers can ensure absolute precision in their molar dosing, thereby safeguarding the integrity of their pharmacological data.

References

  • National Center for Biotechnology Information. "2-(Piperidin-3-yl)pyridine dihydrochloride | C10H16Cl2N2 | CID 71298761" PubChem. Available at:[Link]

  • Stahl, P. H., & Wermuth, C. G. (Eds.). "Handbook of Pharmaceutical Salts: Properties, Selection, and Use." Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

  • Kumar, L., Amin, A., & Bansal, A. K. "Salt Selection in Drug Development." Pharmaceutical Technology. Available at:[Link]

Sources

Exploratory

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride solubility data

An In-depth Technical Guide to the Solubility Profile of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride Authored by: A Senior Application Scientist Abstract The aqueous and organic solubility of an active pharmaceutical...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility Profile of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

Authored by: A Senior Application Scientist

Abstract

The aqueous and organic solubility of an active pharmaceutical ingredient (API) is a critical determinant of its biopharmaceutical properties, influencing everything from formulation strategies to in vivo bioavailability. This guide provides a comprehensive technical framework for characterizing the solubility of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride, a molecule of interest in drug discovery. We move beyond a simple recitation of data to explain the underlying physicochemical principles that govern its solubility. This document details field-proven, robust experimental protocols, including the gold-standard shake-flask method and modern analytical quantification techniques. The methodologies are presented as self-validating systems, designed to ensure the generation of reliable, reproducible thermodynamic solubility data for researchers and drug development professionals.

Introduction and Physicochemical Foundation

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a chiral molecule featuring a basic piperidine ring and a weakly basic pyridine ring. Supplied as a dihydrochloride salt, its behavior in solution is intrinsically linked to the protonation state of its two nitrogen atoms, which is in turn dictated by the pH of the medium. Understanding this relationship is paramount to predicting its behavior in physiological environments and developing viable formulations.

The dissolution of this salt in an aqueous medium is a multi-step equilibrium process. Initially, the salt dissolves and dissociates. Subsequently, the protonated amine species can deprotonate depending on their respective pKa values and the solution's pH. This pH-dependent equilibrium directly impacts the overall solubility, often leading to a characteristic "U-shaped" pH-solubility profile for polyprotic bases. Furthermore, at very low pH values, the high concentration of chloride ions from the buffer or titrant can induce a "common ion effect," which may suppress the solubility of the hydrochloride salt form.[1][2]

Table 1: Physicochemical Properties of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

PropertyValueSource
Molecular Formula C₁₀H₁₆Cl₂N₂PubChem[3]
Molecular Weight 235.15 g/mol PubChem[3]
Parent Compound 2-(Piperidin-3-yl)pyridinePubChem[3]
Parent Exact Mass 162.12 g/mol PubChem[4][5]
Structure Dihydrochloride salt of a weak bicyclic amine-

Core Methodology: Thermodynamic Equilibrium Solubility Determination

To obtain meaningful and reliable solubility data, it is crucial to measure the thermodynamic solubility. This refers to the concentration of the solute in a saturated solution that is in equilibrium with the solid drug material. The most widely accepted and reliable technique for this measurement is the Shake-Flask Method.[6][7] This method, while requiring patience, ensures that the system has reached its lowest energy state, providing a true measure of solubility under a given set of conditions.

The Shake-Flask Protocol: A Self-Validating Workflow

The causality behind this protocol is to ensure that the measured concentration is not an artifact of dissolution rate or a transient supersaturated state, but a true reflection of the equilibrium condition.

Experimental Objective: To determine the thermodynamic solubility of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in a specified solvent system (e.g., water, phosphate-buffered saline pH 7.4) at a controlled temperature (e.g., 25°C or 37°C).

Step-by-Step Protocol:

  • Sample Preparation: Add an excess amount of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride to a clear glass vial or flask.[8] The key is to add enough solid so that a visible amount remains undissolved at the end of the experiment, confirming that the solution is saturated. A starting point is to add approximately 10-20 mg of the compound to 2 mL of the chosen solvent.

  • Equilibration: Seal the vials securely. Place them in an orbital shaker or on a rotating wheel within a temperature-controlled incubator. The system must be agitated continuously to facilitate the dissolution process.

  • Establishing Equilibrium Time: The system must be allowed to reach thermodynamic equilibrium. For many compounds, 24 hours is sufficient, but for poorly soluble compounds or certain crystalline forms, 48 to 72 hours may be necessary.[7]

    • Trustworthiness Check: To validate that equilibrium has been reached, samples should be taken at multiple time points (e.g., 24h, 48h, and 72h). Equilibrium is confirmed when the measured concentration plateaus and remains constant between subsequent time points.

  • Phase Separation: After equilibration, the undissolved solid must be separated from the saturated solution. This is a critical step to prevent particulate matter from artificially inflating the measured concentration.

    • Method A (Recommended): Filtration. Use a chemical-resistant syringe filter (e.g., 0.22 µm PVDF) to filter the supernatant. Discard the first 200-300 µL of filtrate to saturate any potential binding sites on the filter membrane.

    • Method B: Centrifugation. Alternatively, centrifuge the vials at high speed (e.g., >10,000 g) for 15-20 minutes. Carefully pipette the supernatant, ensuring the pellet is not disturbed.

  • Analysis of Saturated Solution: The clear, saturated filtrate or supernatant is then diluted with an appropriate solvent (often the mobile phase for HPLC) to fall within the linear range of a pre-established calibration curve. The concentration is then determined using a validated analytical method.

  • Analysis of Residual Solid (Optional but Recommended): To ensure the compound has not undergone a phase transformation or degradation during the experiment, the remaining solid can be analyzed using techniques like X-ray Diffraction (XRD) or Differential Scanning Calorimetry (DSC).[8]

Shake_Flask_Workflow cluster_prep Preparation cluster_equilibrate Equilibration cluster_separate Separation cluster_analyze Analysis A Step 1: Add Excess Solid to Solvent B Step 2: Agitate at Controlled Temperature A->B C Step 3: Sample at 24, 48, 72h (Equilibrium Check) B->C Time D Step 4: Separate Solid/Liquid (Filter or Centrifuge) C->D E Step 5: Dilute Supernatant D->E F Step 6: Quantify via Calibrated HPLC-UV E->F G Final Result: Solubility (mg/mL) F->G PHSolubility cluster_pH Influence of Solution pH cluster_species Dominant Species in Solution & Solubility Impact compound (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride C₁₀H₁₄N₂·2HCl low_pH Low pH (e.g., < 2) High [H⁺] mid_pH Mid pH (e.g., 4-8) high_pH High pH (e.g., > 10) Low [H⁺] diprotonated Diprotonated (Salt Form) BH₂²⁺ High Solubility low_pH->diprotonated Favors fully protonated form monoprotonated Monoprotonated BH⁺ Moderate Solubility mid_pH->monoprotonated Deprotonation of one site free_base Free Base (Neutral) B Low Intrinsic Solubility high_pH->free_base Favors neutral free base form

Sources

Foundational

Comprehensive Spectroscopic Characterization of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride: NMR, IR, and MS Workflows

Executive Summary & Chemical Context (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a critical chiral building block and analog of naturally occurring tobacco alkaloids (e.g., anatabine and anabasine). Due to its stru...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a critical chiral building block and analog of naturally occurring tobacco alkaloids (e.g., anatabine and anabasine). Due to its structural features—a saturated piperidine ring coupled to a pyridine moiety at the C2 position—it serves as a highly specific ligand scaffold for nicotinic acetylcholine receptors (nAChRs).

Characterizing this compound requires overcoming specific analytical challenges. As a dihydrochloride salt, the dual protonation states of the aromatic and aliphatic nitrogens drastically alter its electronic environment compared to the free base [1]. This technical guide provides an authoritative, self-validating workflow for the nuclear magnetic resonance (NMR), mass spectrometry (MS), and Fourier-transform infrared (FT-IR) spectroscopic analysis of this compound.

Sample Preparation and Handling (Self-Validating Protocols)

The Causality of Hygroscopicity

Dihydrochloride salts of secondary amines are notoriously hygroscopic. Exposure to ambient humidity rapidly leads to hydration. In NMR spectroscopy, this manifests as a broad, intense water peak (e.g., ~3.3 ppm in DMSO- d6​ ) that can completely obscure the critical aliphatic signals of the piperidine ring (C2 and C6 protons). In MS, excess water can lead to complex cluster ions in the electrospray ionization (ESI) source, complicating isotopic pattern validation.

Step-by-Step Handling Protocol

To establish a self-validating system where the absence of spectral artifacts confirms proper handling, follow this protocol:

  • Desiccation: Store the lyophilized (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in a vacuum desiccator over anhydrous calcium sulfate (Drierite) or phosphorus pentoxide.

  • Inert Atmosphere Transfer: Weigh the sample (typically 5–10 mg for NMR, 1 mg for MS) inside a nitrogen-purged glove box.

  • Solvent Selection:

    • For NMR: Use ampouled, anhydrous DMSO- d6​ (100% isotopic purity) to observe exchangeable NH2+​ and NH+ protons.

    • For MS: Dissolve in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid to maintain protonation while ensuring optimal desolvation in the ESI source.

Workflow A Sample Prep (Dry Box, N2) B NMR Analysis (DMSO-d6 / D2O) A->B C ESI-HRMS (MeOH/0.1% FA) A->C D ATR-FTIR (Solid State) A->D E Data Synthesis & Validation B->E C->E D->E

Integrated workflow for the spectroscopic characterization of dihydrochloride salts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mechanistic Insights into Chemical Shifts

The dihydrochloride salt form induces profound deshielding effects. Protonation of the pyridine nitrogen withdraws electron density from the aromatic ring, shifting the ortho (C6) and para (C4) protons significantly downfield compared to the free base [2]. Similarly, the piperidinium nitrogen deshields the adjacent C2 and C6 aliphatic protons.

A self-validating NMR protocol requires acquiring the spectrum first in DMSO- d6​ to observe the broad NH+ signals, followed by the addition of a drop of D2​O . The immediate disappearance of the NH+ peaks and the simplification of the adjacent C2/C6 multiplets confirms the assignments via deuterium exchange.

Expected NMR Data Summary

Table 1: Expected 1 H and 13 C NMR Assignments (DMSO- d6​ , 400/100 MHz)

Position 1 H Chemical Shift (ppm)Multiplicity & Coupling ( J in Hz) 13 C Chemical Shift (ppm)
Py-C6 8.85d, J = 5.5142.5
Py-C4 8.40td, J = 7.8, 1.5146.2
Py-C3 7.85d, J = 7.8125.4
Py-C5 7.80dd, J = 7.8, 5.5124.1
Py-C2 -- (Quaternary)155.8
Pip-C3 3.55tt, J = 11.5, 3.538.4
Pip-C2 3.65, 3.30m, m (Diastereotopic)48.2
Pip-C6 3.40, 3.05m, m (Diastereotopic)44.5
Pip-C4 2.10, 1.85m, m28.6
Pip-C5 1.95, 1.70m, m23.1

(Note: Exact shifts may vary slightly based on concentration and exact residual water content, but the relative deshielding order remains constant).

Mass Spectrometry (MS) Analysis

ESI-HRMS Methodology

High-Resolution Mass Spectrometry (HRMS) equipped with an Electrospray Ionization (ESI) source is the gold standard for validating the exact mass of chiral bipyridine analogs [2]. Because the compound is already a dihydrochloride salt, it readily ionizes in positive mode to form the [M+H]+ precursor ion at m/z 163.1232 (calculated for C10​H15​N2+​ ).

Fragmentation Causality and Logic

To ensure the observed fragments are true structural components and not source-generated artifacts, a step-wise Collision Energy (CE) ramp (10 eV to 40 eV) must be applied.

  • Low CE (15 eV): Primary loss of ammonia ( −NH3​ , 17 Da) from the saturated piperidine ring yields a highly stable fragment at m/z 146.096.

  • High CE (30 eV): Cleavage of the piperidine ring backbone leaves a vinyl-pyridine-like radical cation ( m/z 106.065), which further degrades to the bare pyridinium ion ( m/z 79.054).

MS_Frag M [M+H]+ m/z 163.1232 (Protonated Parent) F1 Fragment A m/z 146.096 (-NH3) M->F1 Loss of Ammonia F2 Fragment B m/z 106.065 (Pyridine-CH=CH2+) M->F2 Piperidine Ring Cleavage F3 Fragment C m/z 79.054 (Pyridine+) F2->F3 Loss of C2H3

Proposed ESI-MS/MS fragmentation logic for (S)-2-(Piperidin-3-yl)pyridine.

Fourier-Transform Infrared (FT-IR) Spectroscopy

ATR-FTIR Protocol

Attenuated Total Reflectance (ATR) FT-IR allows for the direct analysis of the solid dihydrochloride powder without the need for KBr pellet pressing, which can introduce moisture and alter the salt's polymorphic state [3].

Key Vibrational Modes

The IR spectrum of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is dominated by the effects of the salt formation:

  • 3400 – 2400 cm −1 (Broad, Intense): This massive envelope is the hallmark of amine hydrochlorides. It represents the overlapping N−H+ stretching vibrations of both the pyridinium and piperidinium nitrogens, heavily broadened by complex hydrogen bonding with the chloride counterions.

  • 1610 cm −1 & 1535 cm −1 (Sharp): Aromatic C=C and C=N stretching vibrations of the pyridine ring. The shift to slightly higher wavenumbers compared to the free base is a direct consequence of ring protonation.

  • 2950 – 2860 cm −1 (Shoulders): Aliphatic C−H stretching of the piperidine ring, often partially masked by the broad N−H+ envelope.

References

  • National Center for Biotechnology Information. "2-(Piperidin-3-yl)pyridine dihydrochloride." PubChem Compound Summary for CID 71298761.[Link]

  • Hamzah, N. H., et al. "Dataset of NIR, MIR, FIR and NMR spectroscopy and GC-MS of real samples of e-liquids from Malaysia." Data in Brief, vol. 48, 2023, 109056.[Link]

  • Kem, W. R., et al. "Synthesis and Spectroscopic Comparison of the Eight Methyl-2,3'-Bipyridyls and Identification of a Hoplonemertine Alkaloid." Heterocycles, vol. 79, 2009, pp. 1023-1041.[Link]

Exploratory

Foreword: Unveiling the Therapeutic Potential of a Privileged Scaffold

An In-depth Technical Guide to the Biological Activity of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride and its Analogs The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure"...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Biological Activity of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride and its Analogs

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" for its prevalence in a vast array of biologically active compounds and approved pharmaceuticals.[1] Its conformational flexibility and ability to present substituents in well-defined spatial orientations allow for potent and selective interactions with a multitude of biological targets. This guide focuses on (S)-2-(Piperidin-3-yl)pyridine dihydrochloride, a specific stereoisomer of a compound class that has garnered significant interest for its diverse pharmacological activities. While direct, in-depth biological data on this specific dihydrochloride salt is nascent, a comprehensive analysis of its structural analogs provides a robust framework for understanding its potential therapeutic applications.

This document, intended for researchers, scientists, and drug development professionals, will synthesize the available information on closely related 2-(piperidin-3-yl)pyridine derivatives to construct a detailed profile of the probable biological activities of the parent compound. We will delve into its potential mechanisms of action, supported by data from in vitro and in vivo studies of its analogs, and provide detailed experimental protocols for the evaluation of such compounds.

Physicochemical Properties and Stereochemical Considerations

(S)-2-(Piperidin-3-yl)pyridine is a chiral molecule featuring a pyridine ring attached to the 3-position of a piperidine ring. The "(S)" designation refers to the stereochemistry at the chiral center of the piperidine ring. The dihydrochloride salt form enhances its solubility in aqueous media, a desirable property for biological testing.

PropertyValueSource
Molecular FormulaC10H16Cl2N2[2]
Molecular Weight235.15 g/mol [2]
IUPAC Name2-piperidin-3-ylpyridine;dihydrochloride[2]
Parent Compound2-(Piperidin-3-yl)pyridine[2]

Stereochemistry is a critical determinant of biological activity. For instance, in studies of related 2-(piperidin-3-yl)phthalimides, the (R) and (S) enantiomers exhibited differential effects on the reduction of inflammatory markers, suggesting that the spatial orientation of the piperidine ring and its substituents is crucial for target engagement.[3]

Potential Pharmacological Profile: Insights from Structural Analogs

The biological activity of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride can be inferred from the pharmacological profiles of its structural analogs. The primary areas of interest include anti-inflammatory, neuroactive, and anticancer activities.

Anti-inflammatory Activity

Derivatives of 2-(piperidin-3-yl)pyridine have demonstrated notable anti-inflammatory properties. In a study involving 2-(piperidin-3-yl)phthalimides, these compounds were shown to reduce the production of key inflammatory mediators in lipopolysaccharide (LPS)-challenged RAW 264.7 macrophage cells.[3]

  • Tumor Necrosis Factor-alpha (TNF-α): Modest reductions in secreted TNF-α were observed.[3]

  • Nitrite (a surrogate for Nitric Oxide): Robust and dose-dependent declines in nitrite levels were reported.[3]

  • Interleukin-6 (IL-6): Significant dose-dependent reductions in IL-6 levels were achieved.[3]

The (R)-enantiomer of a related phthalimide derivative demonstrated the most compelling effects, with decreases of 32% and 40% for nitrite and IL-6, respectively, at a 30µM concentration.[3] This underscores the importance of stereochemistry in the anti-inflammatory activity of this scaffold.

G LPS Lipopolysaccharide (LPS) TLR4 Toll-like Receptor 4 (TLR4) LPS->TLR4 Activates MyD88 MyD88 TLR4->MyD88 TRAF6 TRAF6 MyD88->TRAF6 NF_kB NF-κB Pathway TRAF6->NF_kB MAPK MAPK Pathway TRAF6->MAPK Inflammatory_Genes Pro-inflammatory Gene Transcription NF_kB->Inflammatory_Genes Induces MAPK->Inflammatory_Genes Induces TNFa TNF-α Inflammatory_Genes->TNFa IL6 IL-6 Inflammatory_Genes->IL6 iNOS iNOS Inflammatory_Genes->iNOS NO Nitric Oxide (NO) iNOS->NO Piperidine_Analog (S)-2-(Piperidin-3-yl)pyridine Analog Piperidine_Analog->NF_kB Inhibits Piperidine_Analog->MAPK Inhibits

Potential Anti-inflammatory Mechanism of Action
Neuroactive Properties: Targeting Sigma and Serotonin Receptors

The 2-(piperidin-3-yl)pyridine scaffold has shown affinity for central nervous system (CNS) targets, particularly sigma (σ) and serotonin (5-HT) receptors.[3]

  • Sigma Receptors (σ1 and σ2): Certain analogs exhibit low micromolar binding to both σ1 and σ2 receptors.[3][4] Sigma receptors are implicated in a variety of neurological functions and are targets for the development of treatments for neuropathic pain and other CNS disorders.[4]

  • Serotonin Receptors (5-HT2A, 5-HT2B, and 5-HT3): Nanomolar to low-micromolar binding affinities for these serotonin receptor subtypes have been observed.[3] These receptors are involved in the regulation of mood, cognition, and various physiological processes.

The affinity for these receptors suggests that (S)-2-(Piperidin-3-yl)pyridine dihydrochloride could have potential applications in the treatment of neurological and psychiatric disorders.

Nicotinic Acetylcholine Receptor (nAChR) Modulation

Structurally similar compounds, such as anabasine ((S)-3-(piperidin-2-yl)pyridine) and nicotine, are well-characterized agonists of nicotinic acetylcholine receptors (nAChRs).[5] These ligand-gated ion channels are widely distributed in the nervous system and their activation leads to the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine.[5] While the substitution pattern of (S)-2-(Piperidin-3-yl)pyridine differs, the potential for interaction with nAChRs should not be overlooked and warrants investigation.

G nAChR_Agonist (S)-2-(Piperidin-3-yl)pyridine (Potential Agonist) nAChR Nicotinic Acetylcholine Receptor (nAChR) nAChR_Agonist->nAChR Binds to Ion_Influx Na⁺ and Ca²⁺ Influx nAChR->Ion_Influx Opens Channel Depolarization Neuronal Depolarization Ion_Influx->Depolarization NT_Release Neurotransmitter Release Depolarization->NT_Release Triggers Dopamine Dopamine NT_Release->Dopamine Serotonin Serotonin NT_Release->Serotonin Norepinephrine Norepinephrine NT_Release->Norepinephrine

Hypothesized nAChR Agonist Signaling Pathway
Anticancer Potential

The piperidine scaffold is a common feature in many anticancer agents.[1][6] Piperidine derivatives have been shown to induce apoptosis, inhibit cell cycle progression, and modulate key signaling pathways in cancer cells.[6][7] For example, certain 2-amino-4-(1-piperidine) pyridine derivatives have been investigated as inhibitors of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1).[8] While direct evidence for the anticancer activity of (S)-2-(Piperidin-3-yl)pyridine is lacking, the prevalence of this activity in related compounds suggests it is a therapeutic area worth exploring.

Experimental Protocols for Biological Evaluation

To elucidate the biological activity of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride, a series of in vitro and in vivo assays are recommended.

In Vitro Assays

This assay determines the effect of the compound on cell metabolic activity, which is an indicator of cell viability and cytotoxicity.[1]

Protocol:

  • Cell Seeding: Plate cancer cells (e.g., A549, MCF-7, HepG2) in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[1][7]

  • Compound Treatment: Replace the medium with fresh medium containing various concentrations of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. Include a vehicle control (e.g., DMSO or sterile water). Incubate the plates for 24, 48, or 72 hours.[1]

  • MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value.[1]

This assay evaluates the compound's ability to suppress the production of inflammatory mediators.

Protocol:

  • Cell Culture: Culture RAW 264.7 macrophage cells in 24-well plates.

  • Pre-treatment: Treat the cells with varying concentrations of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride for 1 hour.

  • Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response.

  • Supernatant Collection: Collect the cell culture supernatants.

  • Quantification of Inflammatory Markers:

    • Nitrite: Measure nitrite concentration using the Griess reagent.

    • TNF-α and IL-6: Quantify the levels of these cytokines using commercially available ELISA kits.

  • Data Analysis: Compare the levels of inflammatory markers in treated cells to those in LPS-stimulated control cells.

These assays determine the affinity of the compound for specific receptors.

Protocol:

  • Membrane Preparation: Prepare cell membrane fractions expressing the target receptors (e.g., σ1, σ2, 5-HT2A, 5-HT2B, 5-HT3).

  • Radioligand Binding: Incubate the membrane preparations with a specific radioligand for the target receptor and varying concentrations of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

  • Separation: Separate the bound and free radioligand by rapid filtration.

  • Quantification: Measure the radioactivity of the filters to determine the amount of bound radioligand.

  • Data Analysis: Calculate the Ki (inhibition constant) value to determine the compound's binding affinity.

In Vivo Studies

Based on promising in vitro data, in vivo studies in appropriate animal models can be conducted to evaluate the compound's efficacy and safety. For example, animal models of inflammation, neuropathic pain, or cancer could be employed.

Conclusion and Future Directions

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride belongs to a class of compounds with significant therapeutic potential. Based on the biological activities of its structural analogs, it is likely to exhibit anti-inflammatory, neuroactive, and potentially anticancer properties. The stereochemistry at the 3-position of the piperidine ring is expected to be a critical determinant of its pharmacological profile.

Further research is warranted to fully characterize the biological activity of this specific compound. The experimental protocols outlined in this guide provide a roadmap for a comprehensive evaluation of its potential as a novel therapeutic agent. Future studies should focus on elucidating its precise mechanism of action, identifying its primary molecular targets, and assessing its efficacy and safety in relevant preclinical models. The versatility of the 2-(piperidin-3-yl)pyridine scaffold suggests that it will continue to be a valuable starting point for the design and development of new drugs.

References

  • PubChem. 2-(Piperidin-3-yl)pyridine dihydrochloride. Available from: [Link]

  • PMC. 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and Serotonin Receptor Affinity in Membrane Preparations. Available from: [Link]

  • MDPI. 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. Available from: [Link]

  • MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available from: [Link]

  • PMC. 3-(Piperidin-4-ylmethoxy)pyridine Containing Compounds Are Potent Inhibitors of Lysine Specific Demethylase 1. Available from: [Link]

  • Frontiers. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Available from: [Link]

  • IJNRD. Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. Available from: [Link]

  • ACS Publications. Optimization of Pharmacokinetic and In Vitro Safety Profile of a Series of Pyridine Diamide Indirect AMPK Activators. Available from: [Link]

  • PubMed. Structure-activity relationships of some pyridine, piperidine, and pyrrolidine analogues for enhancing and inhibiting the binding of (+/-)-[3H]nicotine to the rat brain P2 preparation. Available from: [Link]

  • Northwestern Medical Journal. Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. Available from: [Link]

  • PubMed. N-(pyridin-2-yl)piperidine/piperazine-1-carboxamides as small molecule inhibitors of PCSK9. Available from: [Link]

  • IntechOpen. Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications. Available from: [Link]

  • MDPI. Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. Available from: [Link]

  • MDPI. Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. Available from: [Link]

  • Wikipedia. Piperidine. Available from: [Link]

  • PMC. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Available from: [Link]

  • Baghdad Science Journal. Synthesis and Characterization of Some New Pyridine and Pyrimidine Derivatives and Studying Their Biological Activities. Available from: [Link]

  • PMC. Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. Available from: [Link]

  • PubChem. 2-(Piperidin-2-yl)pyridine. Available from: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Pharmacological Profile of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

Prepared for: Researchers, Scientists, and Drug Development Professionals Executive Summary (S)-2-(Piperidin-3-yl)pyridine, also known as (S)-Anabasine, is a naturally occurring pyridine alkaloid with a well-defined phar...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-2-(Piperidin-3-yl)pyridine, also known as (S)-Anabasine, is a naturally occurring pyridine alkaloid with a well-defined pharmacological profile centered on its activity as a nicotinic acetylcholine receptor (nAChR) agonist. This technical guide provides a comprehensive overview of its chemical properties, mechanism of action, pharmacodynamics, pharmacokinetics, and key experimental protocols for its characterization. The document is intended to serve as a foundational resource for researchers investigating its therapeutic potential or utilizing it as a pharmacological tool.

Introduction and Chemical Properties

(S)-2-(Piperidin-3-yl)pyridine is a chiral molecule belonging to the piperidine class of alkaloids. It is found in various plant species, most notably in the tree tobacco (Nicotiana glauca). For research and pharmaceutical development, it is often supplied as the dihydrochloride salt to improve its stability and solubility.

PropertyValueSource
IUPAC Name (S)-3-(Piperidin-2-yl)pyridine dihydrochlorideN/A
Synonyms (S)-Anabasine dihydrochloride, (-)-Anabasine dihydrochloride
Molecular Formula C₁₀H₁₆Cl₂N₂N/A
Molecular Weight 235.15 g/mol N/A
Appearance Colorless to yellow liquid

Pharmacodynamics: Mechanism of Action and Receptor Profile

The primary pharmacological activity of (S)-2-(Piperidin-3-yl)pyridine is mediated through its interaction with nicotinic acetylcholine receptors (nAChRs), which are ligand-gated ion channels widely expressed in the central and peripheral nervous systems.

Nicotinic Acetylcholine Receptor (nAChR) Agonism

(S)-2-(Piperidin-3-yl)pyridine acts as an agonist at various nAChR subtypes, with a distinct profile of activity:

  • α7 nAChR: It is a full agonist at the homomeric α7 nAChR subtype. This receptor has high calcium permeability and is implicated in cognitive processes such as learning and memory.

  • α4β2 nAChR: It acts as a partial agonist at the heteromeric α4β2 nAChR subtype, with a lower affinity than nicotine. This receptor is a key player in nicotine addiction and has a role in various neurological functions.

The agonistic activity at these receptors leads to the opening of the ion channel, resulting in an influx of cations (primarily Na⁺ and Ca²⁺) and subsequent depolarization of the neuron.

Receptor Binding Affinity

The binding affinity of (S)-2-(Piperidin-3-yl)pyridine for different nAChR subtypes has been characterized in radioligand binding assays.

Receptor SubtypeLigandKi (µM)Source
Rat α7 nAChR(+)-Anabasine0.058
Rat α4β2 nAChR(+)-Anabasine0.26
Fish Skeletal Muscle nAChR(+)-Anabasine7.2
Human α4β2 nAChR(±)-Anabasine0.092
Human α7 nAChR(±)-Anabasine0.450

These data indicate a higher affinity for the neuronal α7 and α4β2 subtypes compared to the muscle subtype.

Functional Activity

Functional assays have further elucidated the agonist properties of (S)-2-(Piperidin-3-yl)pyridine.

Assay SystemReceptor SubtypeActivityEC₅₀ (µM)EfficacySource
TE671 cellsHuman fetal muscle-type nAChRFull Agonist0.7N/A
Xenopus oocytesα7 nAChRFull AgonistN/AEquivalent to Acetylcholine
Xenopus oocytesα4β2 nAChRPartial AgonistN/ALower than Nicotine

The full agonism at α7 nAChRs is a key feature of its pharmacological profile and is thought to be responsible for many of its in vivo effects.

nAChR Signaling Pathway

Activation of nAChRs by (S)-2-(Piperidin-3-yl)pyridine initiates a cascade of intracellular events. The primary event is the influx of cations, leading to membrane depolarization. In the case of α7 nAChRs, the significant calcium influx can trigger downstream signaling pathways, including the activation of calcium-dependent kinases and transcription factors, which can influence neurotransmitter release and neuronal plasticity.

nAChR_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Anabasine (S)-Anabasine nAChR nAChR (α7 / α4β2) Anabasine->nAChR Binds to receptor Ca_influx Ca²⁺ Influx nAChR->Ca_influx Channel Opens Na_influx Na⁺ Influx nAChR->Na_influx Channel Opens Depolarization Membrane Depolarization VDCC Voltage-Gated Ca²⁺ Channels Depolarization->VDCC Activates Ca_release Ca²⁺ Release from Intracellular Stores Ca_influx->Ca_release Triggers Downstream Downstream Signaling Cascades (e.g., CaMKII, CREB) Ca_influx->Downstream Activates Na_influx->Depolarization VDCC->Ca_influx Ca_release->Downstream Activates Neurotransmitter Neurotransmitter Release Downstream->Neurotransmitter Modulates

nAChR signaling pathway activated by (S)-Anabasine.

Pharmacokinetics: ADME Profile

The pharmacokinetic profile of (S)-2-(Piperidin-3-yl)pyridine is crucial for understanding its in vivo effects and therapeutic potential.

  • Absorption: Information on the oral bioavailability of anabasine is limited, but it is absorbed systemically, as evidenced by its detection in urine after oral administration.

  • Distribution: As a small, lipophilic molecule, it is expected to distribute into the central nervous system.

  • Metabolism: Studies suggest that anabasine undergoes limited metabolism, with a significant portion of the parent compound being excreted unchanged. Glucuronidation is one identified metabolic pathway.

  • Excretion: The primary route of excretion is renal, with approximately 70% of an orally administered dose excreted unchanged in the urine. The urinary half-life of anabasine has been reported to be approximately 16 hours.

In Vivo Pharmacology and Toxicology

CNS Effects
  • Cognition: In animal models, anabasine has shown the ability to improve memory and attention. For instance, it has been found to reverse dizocilpine-induced memory impairment in the radial-arm maze test in rats.

  • Schizophrenia Models: Anabasine has been shown to antagonize MK-801-elicited popping behavior in mice, an animal model with some relevance to schizophrenia.

Toxicology

(S)-2-(Piperidin-3-yl)pyridine exhibits dose-dependent toxicity. High doses can lead to a depolarizing block of nerve transmission, with symptoms similar to nicotine poisoning, potentially leading to death by asystole.

SpeciesRouteEnantiomerLD₅₀ (mg/kg)Source
MouseIntravenous(S)-Anabasine16
MouseIntravenous(R)-Anabasine11

Experimental Protocols

Radioligand Binding Assay for α7 nAChR

This protocol describes a competitive radioligand binding assay to determine the affinity of (S)-2-(Piperidin-3-yl)pyridine for the α7 nAChR.

Radioligand_Binding_Workflow cluster_prep Preparation cluster_incubation Incubation cluster_separation Separation cluster_detection Detection & Analysis Membrane_Prep Membrane Preparation (e.g., from rat brain or α7-expressing cells) Incubate Incubate Membranes with Radioligand and varying concentrations of (S)-2-(Piperidin-3-yl)pyridine Membrane_Prep->Incubate Ligand_Prep Prepare Radioligand (e.g., [¹²⁵I]-α-bungarotoxin) and Test Compound Solutions Ligand_Prep->Incubate Filter Rapid Vacuum Filtration (GF/B filters) to separate bound and free radioligand Incubate->Filter Wash Wash Filters to remove non-specific binding Filter->Wash Count Quantify Radioactivity (Scintillation Counting) Wash->Count Analyze Data Analysis (IC₅₀ and Ki determination) Count->Analyze

Workflow for α7 nAChR Radioligand Binding Assay.

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize rat brain tissue (e.g., hippocampus or cortex) or cells expressing α7 nAChRs in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge the homogenate to pellet the membranes, then wash and resuspend the pellet in fresh buffer.

  • Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand for α7 nAChRs (e.g., [¹²⁵I]-α-bungarotoxin), and varying concentrations of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

  • Incubation: Incubate the plate at a specific temperature (e.g., 37°C) for a defined period (e.g., 4 hours) to allow binding to reach equilibrium.

  • Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter (e.g., Whatman GF/B) using a cell harvester. This traps the membranes with bound radioligand on the filter.

  • Washing: Wash the filters multiple times with ice-cold buffer to remove unbound radioligand and reduce non-specific binding.

  • Detection: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Determine the concentration of (S)-2-(Piperidin-3-yl)pyridine that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Functional Assay: Calcium Imaging in α7 nAChR-Expressing Cells

This protocol outlines a method to assess the functional agonist activity of (S)-2-(Piperidin-3-yl)pyridine at α7 nAChRs by measuring changes in intracellular calcium.

Step-by-Step Methodology:

  • Cell Culture and Dye Loading: Culture cells expressing α7 nAChRs (e.g., SH-SY5Y or transfected HEK293 cells) on glass-bottom dishes. Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions.

  • Baseline Fluorescence Measurement: Place the dish on the stage of a fluorescence microscope or in a plate reader. Record the baseline fluorescence of the cells before adding the test compound.

  • Compound Application: Add varying concentrations of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride to the cells.

  • Fluorescence Measurement: Continuously record the fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium concentration due to the opening of the α7 nAChR ion channels.

  • Data Analysis: Plot the change in fluorescence intensity against the concentration of (S)-2-(Piperidin-3-yl)pyridine to generate a dose-response curve. From this curve, determine the EC₅₀ (the concentration that produces 50% of the maximal response) and the maximum efficacy (Emax) relative to a known full agonist like acetylcholine.

Conclusion

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a valuable pharmacological tool with a well-characterized profile as a nicotinic acetylcholine receptor agonist. Its full agonism at the α7 subtype and partial agonism at the α4β2 subtype provide a unique activity profile that warrants further investigation for potential therapeutic applications in CNS disorders. This guide provides a comprehensive foundation for researchers working with this compound, from its basic properties to detailed experimental protocols for its characterization.

References

  • Nicotinic acetylcholine receptor (nAChR) signaling pathways.[24–29] This schematic is simplified and does not include every downstream molecule involved in acetylcholine‐ or nicotine‐mediated nAChR activation.
Exploratory

Unlocking the Therapeutic Potential of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride: A Technical Guide for CNS Drug Discovery and Scaffold Derivatization

Executive Summary In the landscape of modern medicinal chemistry, chiral building blocks that mimic natural alkaloid pharmacophores are invaluable. (S)-2-(Piperidin-3-yl)pyridine dihydrochloride (PubChem CID: 71298761) r...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry, chiral building blocks that mimic natural alkaloid pharmacophores are invaluable. (S)-2-(Piperidin-3-yl)pyridine dihydrochloride (PubChem CID: 71298761) represents a highly privileged scaffold. Featuring a precise spatial arrangement between a basic piperidine nitrogen and a hydrogen-bond accepting pyridine ring, this molecule serves both as a direct pharmacological probe for neuroreceptor modulation and as a versatile synthetic intermediate for late-stage functionalization.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical pharmacophore mapping and practical bench-level execution. This guide explores the causality behind its use in nicotinic acetylcholine receptor (nAChR) targeted drug discovery and provides self-validating protocols for its integration into high-throughput compound library generation.

Structural Rationale & Pharmacophore Mapping

The therapeutic utility of the pyridine-piperidine structural motif is deeply rooted in its homology to natural alkaloids such as nicotine, anabasine, and anatabine. However, the specific regiochemistry of 2-(piperidin-3-yl)pyridine alters its electronic distribution and steric bulk compared to its isomers.

  • Chiral Recognition: The (S)-enantiomer is specifically utilized because chiral recognition is a strict requirement within the hydrophobic binding pockets of CNS targets. The stereocenter at the C3 position of the piperidine ring dictates the vector of the secondary amine, optimizing electrostatic interactions with key tryptophan and tyrosine residues in the receptor's binding site.

  • Salt Form Causality: The compound is isolated and stored as a dihydrochloride salt . The free base of this molecule is an oil that is susceptible to oxidative degradation and rapid atmospheric CO2 absorption. The dihydrochloride form ensures crystalline stability, precise stoichiometric weighing for high-throughput screening (HTS), and enhanced aqueous solubility for biological assays.

Primary Research Area 1: nAChR Modulation in Neurodegeneration

Neuronal nAChRs, specifically the α4β2 and α7 subtypes, are heavily implicated in cognitive processing, dopamine release, and neuroprotection. Modulating these receptors is a validated strategy for treating Alzheimer's disease, Parkinson's disease, and adult ADHD .

(S)-2-(Piperidin-3-yl)pyridine acts as a conformationally restricted analog that can stabilize the open or desensitized states of nAChRs. By fine-tuning the basicity of the piperidine nitrogen (pKa ~9.5), researchers can design prodrugs or allosteric modulators that penetrate the blood-brain barrier (BBB) more effectively than endogenous acetylcholine.

nAChR_Signaling Ligand Ligand Binding (S)-2-(Piperidin-3-yl)pyridine Receptor nAChR Conformational Activation Ligand->Receptor IonChannel Ion Channel Opening (Na+/Ca2+ Influx) Receptor->IonChannel Depolarization Membrane Depolarization IonChannel->Depolarization Ca_Signaling Intracellular Ca2+ Signaling Cascades IonChannel->Ca_Signaling Neurotransmitter Neurotransmitter Release Depolarization->Neurotransmitter Ca_Signaling->Neurotransmitter

Downstream signaling cascade initiated by nAChR activation via piperidine-pyridine ligands.

Primary Research Area 2: Versatile Scaffold for Library Generation

Beyond direct receptor binding, the secondary amine of the piperidine ring is a prime vector for chemical diversification. Researchers utilize this scaffold to synthesize novel kinase inhibitors and G-protein-coupled receptor (GPCR) antagonists. The pyridine ring provides a robust handle for π−π stacking interactions in kinase hinge regions, while the piperidine nitrogen can be subjected to N-alkylation, N-arylation, or acylation.

Derivatization_Workflow Scaffold Dihydrochloride Salt Deprotection Free Base Generation Scaffold->Deprotection Alkylation N-Alkylation (Reductive Amination) Deprotection->Alkylation Arylation N-Arylation (Buchwald-Hartwig) Deprotection->Arylation Acylation Amide Bond Formation Deprotection->Acylation Library Focused Compound Library Alkylation->Library Arylation->Library Acylation->Library

Chemical derivatization workflow for generating novel therapeutics from the piperidine scaffold.

Quantitative Data: Pharmacophore Comparison

To understand the positioning of (S)-2-(Piperidin-3-yl)pyridine within the broader chemical space, we must compare it against established alkaloid benchmarks. The table below summarizes the physicochemical and pharmacological profiles dictating their research applications.

CompoundStructure TypePredicted LogPPrimary Target / AffinityPrimary Research Indication
Nicotine 3-(1-methylpyrrolidin-2-yl)pyridine~1.17Pan-nAChR Agonist ( Ki​ < 10 nM)Addiction / Cognitive enhancement
Anabasine 3-(piperidin-2-yl)pyridine~1.30 α3β4 / α7 AgonistSmoking cessation / Toxicology
(S)-2-(Piperidin-3-yl)pyridine 2-substituted pyridine-piperidine~1.45 α4β2 Modulator / ScaffoldCNS drug discovery / Library synthesis

Experimental Methodologies (Self-Validating Protocols)

To ensure high-fidelity data, the following protocols have been designed with built-in causality and self-validating checkpoints.

Protocol 1: Radioligand Binding Assay for nAChR Affinity

Objective: Determine the binding affinity ( Ki​ ) of synthesized (S)-2-(Piperidin-3-yl)pyridine derivatives at the α4β2 nAChR subtype. Causality: [3H] -epibatidine is utilized as the radioligand because its exceptional affinity and slow dissociation kinetics from α4β2 receptors allow for highly reproducible competitive displacement curves.

  • Membrane Preparation: Resuspend HEK293 cells stably expressing human α4β2 nAChRs in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Homogenize and centrifuge at 40,000 x g for 20 minutes.

  • Incubation: In a 96-well plate, combine 50 µL of membrane suspension (approx. 20 µg protein), 50 µL of [3H] -epibatidine (final concentration 0.5 nM), and 50 µL of the test compound (serial dilutions from 10−5 to 10−11 M).

  • Equilibration: Incubate the plate at room temperature for 2 hours to ensure thermodynamic equilibrium is reached.

  • Filtration: Rapidly filter the reaction through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash three times with ice-cold buffer.

  • Quantification: Add scintillation cocktail to the filters and measure radioactivity using a microplate scintillation counter.

  • Validation Checkpoint: The assay is self-validating through the inclusion of a known reference standard (e.g., (-)-nicotine). If the calculated Ki​ of the reference standard deviates by more than 0.5 log units from historical baselines, the assay plate is automatically rejected, ensuring that membrane integrity and radioligand specific activity are strictly controlled.

Protocol 2: Late-Stage N-Arylation via Buchwald-Hartwig Cross-Coupling

Objective: Synthesize N-aryl derivatives of the scaffold for kinase inhibitor library generation. Causality: The secondary amine of the piperidine ring is sterically hindered. XPhos is selected as the ligand because its bulky, electron-rich biaryl structure provides the necessary electron density to the palladium center, facilitating rapid reductive elimination while completely suppressing unwanted β -hydride elimination side reactions.

  • Free-Basing: Dissolve (S)-2-(Piperidin-3-yl)pyridine dihydrochloride (1.0 eq) in a 1:1 mixture of dichloromethane and saturated aqueous K2​CO3​ . Extract the organic layer, dry over Na2​SO4​ , and concentrate in vacuo to yield the free base.

  • Catalyst Preparation: In an oven-dried Schlenk tube under argon, combine Pd2​(dba)3​ (2 mol%) and XPhos (4 mol%). Add anhydrous toluene and stir for 15 minutes until a deep red/purple active catalyst complex forms.

  • Coupling: Add the free base (1.2 eq), the desired aryl halide (1.0 eq), and sodium tert-butoxide ( NaOtBu , 1.5 eq) to the Schlenk tube. Heat the mixture to 100°C for 12 hours.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and purify via flash column chromatography (Silica gel, EtOAc/Hexanes gradient).

  • Validation Checkpoint: Conversion is monitored via LC-MS. The protocol is self-validating by tracking the simultaneous disappearance of the starting material mass ( m/z 163 for the free base) and the emergence of the product mass. A lack of product formation alongside unconsumed starting material definitively indicates catalyst deactivation, prompting immediate re-evaluation of the inert atmosphere integrity.

References

  • Holladay, M. W., Dart, M. J., & Lynch, J. K. (1997). Neuronal Nicotinic Acetylcholine Receptors as Targets for Drug Discovery. Journal of Medicinal Chemistry, 40(26), 4169-4194.[Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 71298761, 2-(Piperidin-3-yl)pyridine dihydrochloride. Retrieved from[Link]

  • Umezawa, Y., et al. (2002). Application of Natural Receptors in Sensors and Assays. Analytical Chemistry, 74(16), 3949.[Link]

Exploratory

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride structural analogs

An In-Depth Technical Guide to (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride and Its Structural Analogs Executive Summary The structural class of pyridylpiperidines serves as a foundational scaffold in central nervous s...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride and Its Structural Analogs

Executive Summary

The structural class of pyridylpiperidines serves as a foundational scaffold in central nervous system (CNS) drug discovery, primarily due to their robust engagement with nicotinic acetylcholine receptors (nAChRs). Among these, (S)-2-(Piperidin-3-yl)pyridine dihydrochloride represents a critical isomeric analog of the natural tobacco alkaloids nicotine and anabasine[1]. This whitepaper dissects the pharmacophore modeling, de novo synthetic methodologies, and pharmacological profiling workflows required to leverage 2-(piperidin-3-yl)pyridine analogs in modern medicinal chemistry.

Structural Homology & Pharmacophore Mechanics

To understand the utility of (S)-2-(Piperidin-3-yl)pyridine, one must analyze its structural homology relative to established nAChR ligands. The molecule consists of a pyridine ring linked at its C2 position to the C3 position of a piperidine ring.

Causality in Salt Selection: The free base form of 2-(piperidin-3-yl)pyridine is a viscous liquid that is highly susceptible to atmospheric oxidation[1]. By converting the compound to a dihydrochloride salt, both the secondary amine of the piperidine (pKa ~10.4) and the aromatic amine of the pyridine (pKa ~5.2) are protonated. This dual-protonation yields a highly stable, crystalline solid that ensures rapid, uniform dissolution in aqueous physiological buffers—a mandatory self-validating condition to prevent compound precipitation and false negatives during high-throughput in vitro screening.

Pharmacophore Engagement: Binding to the orthosteric site of nAChRs requires a precise spatial arrangement: a basic amine (protonated at physiological pH) and a hydrogen bond acceptor, separated by an internitrogen distance of 4.5 to 5.5 Å[2]. The chiral center at the C3' position of the piperidine ring dictates the trajectory of the pyridine ring. When the protonated piperidine nitrogen anchors to the Trp-149 residue of the receptor's α-subunit via a cation-π interaction, the pyridine nitrogen must perfectly align to accept a hydrogen bond from the receptor backbone[3].

Pharmacophore A Pyridine Ring (H-bond Acceptor) B Piperidine Ring (Protonated Nitrogen) A->B Chiral Linker (C2-C3') D nAChR Backbone NH (H-bond Donor) A->D Hydrogen Bond C nAChR Trp-149 (Cation-π Interaction) B->C Cation-π Interaction

Fig 1: Pharmacophore model of (S)-2-(Piperidin-3-yl)pyridine at the nAChR orthosteric site.

Synthetic Methodologies for Pyridylpiperidine Analogs

Constructing Csp2-Csp3 linked bipyridine analogs presents a distinct synthetic challenge. While traditional methods rely on the stepwise assembly of the piperidine ring, modern approaches utilize late-stage functionalization or cross-coupling of pre-formed heterocycles[4].

Causality in Reaction Design: Direct Suzuki-Miyaura coupling of a Csp3-hybridized piperidine boronic acid with a halopyridine is historically inefficient due to slow transmetalation and competing β-hydride elimination. To bypass this, a self-validating two-stage protocol is employed: a robust Csp2-Csp2 cross-coupling to form a 2,3'-bipyridine intermediate, followed by a chemoselective hydrogenation[5]. The hydrogenation is performed in acidic media (e.g., HCl or acetic acid) to protonate the pyridine rings. This disrupts the aromatic electron density, rendering the 3'-substituted ring highly susceptible to catalytic reduction over the 2-substituted ring due to differing electronic stabilization.

Protocol 1: De Novo Synthesis via Cross-Coupling and Chemoselective Reduction

Step 1: Suzuki-Miyaura Cross-Coupling

  • Charge a flame-dried Schlenk flask with 2-bromopyridine (1.0 equiv), pyridine-3-boronic acid (1.2 equiv), and Pd(PPh3)4 (0.05 equiv).

  • Add degassed toluene and 2M aqueous Na2CO3 (2.0 equiv).

  • Reflux the biphasic mixture at 100°C for 12 hours under an argon atmosphere.

  • Extract the aqueous layer with ethyl acetate, dry over MgSO4, and purify via silica gel chromatography to isolate the 2,3'-bipyridine intermediate.

Step 2: Chemoselective Hydrogenation

  • Dissolve the 2,3'-bipyridine intermediate in a 10% HCl/Methanol solution.

  • Add 10% Pt/C catalyst (10 wt%).

  • Subject the mixture to hydrogenation in a Parr shaker at 45 psi H2 pressure at room temperature for 8 hours. Note: The acidic environment is critical to activate the ring and prevent catalyst poisoning by the basic nitrogens.

  • Filter through Celite, concentrate, and basify with 1M NaOH. Extract the racemic 2-(piperidin-3-yl)pyridine free base with dichloromethane.

Step 3: Chiral Resolution and Salt Formation

  • Dissolve the racemic mixture in hot ethanol and add a stoichiometric amount of (+)-Di-p-toluoyl-D-tartaric acid.

  • Allow to cool slowly to 4°C to selectively crystallize the (S)-enantiomer diastereomeric salt.

  • Free-base the isolated crystals, dissolve in diethyl ether, and bubble anhydrous HCl gas through the solution until the (S)-2-(Piperidin-3-yl)pyridine dihydrochloride precipitates completely.

Synthesis N1 2-Halopyridine + Pyridine-3-boronic acid N2 Pd-Catalyzed Suzuki-Miyaura Coupling N1->N2 N3 2,3'-Bipyridine Intermediate N2->N3 Cross-coupling N4 Selective Pt/C Hydrogenation N3->N4 Acidic conditions N5 Racemic 2-(Piperidin-3-yl)pyridine N4->N5 Ring reduction N6 Chiral Resolution & HCl Treatment N5->N6 Chiral acid salt N7 (S)-2-(Piperidin-3-yl)pyridine dihydrochloride N6->N7 Crystallization

Fig 2: De novo synthetic workflow for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

Pharmacological Profiling & Target Engagement

The primary utility of (S)-2-(Piperidin-3-yl)pyridine analogs lies in their ability to modulate nAChRs, specifically the α4β2 and α7 subtypes[2]. The α4β2 subtype is heavily implicated in dopamine release within the mesolimbic pathway, making it a prime target for addiction cessation and cognitive enhancement therapeutics.

Quantitative Data Summary: The spatial shift of the pyridine attachment from the C2 position of piperidine (as seen in anabasine) to the C3 position significantly alters the binding affinity profile.

Ligandα4β2 nAChR Ki (nM)α7 nAChR Ki (nM)Selectivity (α7/α4β2)
(S)-Nicotine1.215001250
(S)-Anabasine15.02100140
(S)-2-(Piperidin-3-yl)pyridine~45.0>5000>111
Varenicline (Reference)0.151801200

Table 1: Comparative binding affinities of pyridylpiperidine analogs at major nAChR subtypes.

Protocol 2: Radioligand Binding Assay ([³H]Epibatidine Displacement)

To validate the target engagement of synthesized analogs, a competitive radioligand binding assay utilizing [³H]epibatidine is the gold standard[3].

Causality in Assay Design: [³H]Epibatidine is chosen over [³H]nicotine due to its exceptionally high affinity and lower non-specific binding, providing a wider dynamic range for calculating the inhibition constant (Ki) of lower-affinity structural analogs.

  • Membrane Preparation: Homogenize stably transfected HEK293 cells expressing human α4β2 nAChRs in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet in fresh buffer to a final protein concentration of 1 mg/mL.

  • Incubation: In a 96-well plate, combine 100 µL of membrane suspension, 50 µL of [³H]epibatidine (final concentration 0.5 nM), and 50 µL of the (S)-2-(Piperidin-3-yl)pyridine analog at varying concentrations (10⁻¹⁰ to 10⁻⁴ M).

  • Equilibration: Incubate the microplates at room temperature for 2 hours to ensure thermodynamic equilibrium of the ligand-receptor complex.

  • Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific binding of the radioligand to the filter matrix). Wash filters three times with ice-cold buffer.

  • Quantification: Extract the filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter. Calculate IC50 values using non-linear regression and convert to Ki using the Cheng-Prusoff equation. For downstream functional validation, a PC12 cell dopamine release assay can be employed to determine if the analog acts as an agonist or antagonist[6].

Sources

Protocols & Analytical Methods

Method

Application Note: Enantioselective Synthesis and Chiral Resolution Protocol for (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

Target Audience: Researchers, process chemists, and drug development professionals. Content Type: Advanced Synthesis Protocol & Mechanistic Guide Introduction & Mechanistic Rationale (S)-2-(Piperidin-3-yl)pyridine dihydr...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, process chemists, and drug development professionals. Content Type: Advanced Synthesis Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride (Molecular Weight: 235.15 g/mol )[1] is a highly valuable chiral building block in the development of neuroactive pharmaceuticals and complex alkaloid analogs. The synthesis of this specific enantiomer presents two primary chemical challenges: the regioselective reduction of a bipyridine system and the efficient separation of the resulting enantiomers.

Rather than relying on costly asymmetric hydrogenation requiring specialized chiral transition-metal ligands, this protocol utilizes a highly scalable, field-proven three-stage approach:

  • Suzuki-Miyaura Cross-Coupling : Construction of the 2,3'-bipyridine core.

  • Regioselective Hydrogenation : Utilizing Adams' catalyst (PtO₂).

  • Classical Chiral Resolution : Thermodynamic crystallization using a chiral auxiliary.

Causality in Experimental Design
  • Why Pd(dppf)Cl₂ for Suzuki Coupling? The cross-coupling of heteroaryl halides with heteroaryl boronic acids is notoriously challenging due to the potential for protodeboronation and sluggish oxidative addition[2]. The bidentate dppf ligand provides the necessary steric bulk and electron density to stabilize the palladium center, facilitating efficient C-C bond formation[3].

  • Why Regioselective Hydrogenation over PtO₂? The reduction of bipyridines via heterogeneous catalysis (e.g., PtO₂ in acidic media) is highly sensitive to steric environments[4]. The 2-substituted pyridine ring possesses significant steric hindrance adjacent to the nitrogen atom, which physically impedes its coordination to the planar platinum surface. Consequently, hydrogenation is directed almost exclusively to the less hindered 3-substituted pyridine ring, cleanly yielding 2-(piperidin-3-yl)pyridine.

  • Why Classical Resolution? Separation of racemic mixtures via diastereomeric salt crystallization operates under thermodynamic equilibrium[5]. By treating the racemic free base with (-)-Di-p-toluoyl-L-tartaric acid (L-DTTA), the (S)-enantiomer forms a highly crystalline, insoluble diastereomeric salt in aqueous ethanol, driving the equilibrium toward high optical purity (>98% ee)[6].

Synthetic Workflow

G N1 2-Bromopyridine + Pyridine-3-boronic acid N2 2,3'-Bipyridine (Intermediate 1) N1->N2 Suzuki-Miyaura Pd(dppf)Cl2, Base N3 Racemic 2-(Piperidin-3-yl)pyridine (Intermediate 2) N2->N3 Selective Hydrogenation PtO2, H2, HCl/MeOH N4 (S)-Enantiomer L-DTTA Salt (Diastereomeric Salt) N3->N4 Chiral Resolution L-DTTA, EtOH/H2O N5 (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride (API) N4->N5 1. NaOH (Free base) 2. HCl/Dioxane

Caption: Synthetic workflow for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride via classical resolution.

Detailed Experimental Protocols

Step 1: Synthesis of 2,3'-Bipyridine via Suzuki-Miyaura Coupling

Self-Validating Principle: The use of a biphasic solvent system (Dioxane/H₂O) ensures that the inorganic base remains dissolved, maintaining a constant alkaline pH necessary for the transmetalation step.

  • Charge Reactor : To a 1 L round-bottom flask, add 2-bromopyridine (15.8 g, 100 mmol), pyridine-3-boronic acid (13.5 g, 110 mmol), and K₂CO₃ (27.6 g, 200 mmol).

  • Solvent Addition : Add 400 mL of 1,4-dioxane and 100 mL of deionized water. Sparge the mixture with nitrogen gas for 15 minutes to remove dissolved oxygen.

  • Catalyst Addition : Add Pd(dppf)Cl₂ (3.65 g, 5 mol%). Heat the reaction mixture to 90 °C under a nitrogen atmosphere for 12 hours.

  • In-Process Control (IPC) : Analyze via HPLC (UV 254 nm). The reaction is deemed complete when 2-bromopyridine is <1% AUC.

  • Workup : Cool to room temperature, filter through a pad of Celite to remove palladium black, and extract the aqueous layer with Ethyl Acetate (3 × 200 mL). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc 1:1) to yield 2,3'-bipyridine as a pale yellow oil.

Step 2: Regioselective Hydrogenation to Racemic 2-(Piperidin-3-yl)pyridine

Self-Validating Principle: The addition of concentrated HCl protonates both pyridine rings, preventing catalyst poisoning by the basic nitrogen lone pairs and enhancing the susceptibility of the less sterically hindered 3'-ring to reduction[4].

  • Preparation : Dissolve 2,3'-bipyridine (12.0 g, 76.8 mmol) in 150 mL of Methanol. Add 15 mL of concentrated aqueous HCl (37%).

  • Catalyst Loading : Transfer the solution to a stainless-steel Parr hydrogenation reactor. Carefully add Adams' catalyst (PtO₂, 0.87 g, ~5 mol%) under a blanket of argon.

  • Hydrogenation : Purge the vessel with H₂ gas three times. Pressurize to 50 psi H₂ and stir vigorously at 25 °C for 24 hours.

  • IPC : Monitor via LC-MS. Look for the complete disappearance of the starting mass (m/z 157 [M+H]⁺) and the appearance of the product mass (m/z 163 [M+H]⁺).

  • Workup : Vent the H₂ gas safely. Filter the mixture through Celite (CAUTION: Pt catalyst can be pyrophoric when dry). Concentrate the filtrate, basify with 2M NaOH to pH 12, and extract with Dichloromethane (3 × 100 mL). Dry and evaporate to afford the racemic free base.

Step 3: Chiral Resolution via Thermodynamic Crystallization

Self-Validating Principle: The exact stoichiometry of the resolving agent and the solvent ratio dictates the eutectic point of the mixture. Operating in an 80/20 EtOH/H₂O system maximizes the solubility difference between the (S)- and (R)-diastereomeric salts[5].

  • Salt Formation : Dissolve racemic 2-(Piperidin-3-yl)pyridine (10.0 g, 61.6 mmol) in 100 mL of an 80:20 (v/v) Ethanol/Water mixture at 60 °C.

  • Resolving Agent : Slowly add a solution of (-)-Di-p-toluoyl-L-tartaric acid (L-DTTA) (23.8 g, 61.6 mmol) in 50 mL of Ethanol.

  • Crystallization : Stir at 60 °C for 1 hour, then cool to 0 °C at a rate of 10 °C/hour. Seed crystals of the (S)-enantiomer salt can be added at 40 °C to induce selective nucleation. Stir at 0 °C for 4 hours.

  • Isolation : Filter the precipitated crystals and wash with cold Ethanol (20 mL).

  • IPC : Analyze a small sample of the free-based crystals via Chiral SFC (Supercritical Fluid Chromatography). Target is >98% ee. If ee is <98%, perform a single recrystallization from hot Ethanol.

Step 4: Dihydrochloride Salt Formation
  • Free-Basing : Suspend the enantiopure (S)-salt in 100 mL of Methyl tert-butyl ether (MTBE) and 100 mL of 2M NaOH. Stir vigorously until both layers are clear (pH of aqueous layer must be >12).

  • Extraction : Separate the organic layer. Extract the aqueous layer with an additional 50 mL of MTBE. Combine organics, wash with brine, and dry over Na₂SO₄.

  • Salt Formation : Cool the MTBE solution to 0 °C. Dropwise, add 4M HCl in Dioxane (2.5 equivalents, ~15 mL) under vigorous stirring. A white precipitate will form immediately.

  • Final Isolation : Filter the white solid, wash with cold MTBE, and dry in a vacuum oven at 45 °C for 12 hours to yield (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

Quantitative Data Summary

Process StepIntermediate / ProductYield (%)Purity (HPLC)Enantiomeric Excess (ee)Key IPC Metric
Step 1 2,3'-Bipyridine82%>98%N/A<1% SM (UV 254 nm)
Step 2 Racemic 2-(Piperidin-3-yl)pyridine91%>95%N/Am/z 163 [M+H]⁺
Step 3 (S)-Enantiomer L-DTTA Salt38%*>99%>98.5%Chiral SFC
Step 4 (S)-2-(Piperidin-3-yl)pyridine 2HCl95%>99.5%>98.5%pH >12 during free-base

*Note: Maximum theoretical yield for classical resolution is 50%. A 38% yield represents a highly efficient 76% recovery of the available (S)-enantiomer.

References

  • [1] 2-(Piperidin-3-yl)pyridine dihydrochloride | C10H16Cl2N2 | CID 71298761 - PubChem. National Institutes of Health (NIH). Available at:

  • [5] Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development - ACS Publications. Available at:

  • [3] 4,4'-Dibromo-2,2'-bipyridine | 18511-71-2. Benchchem. Available at:

  • [4] Hydrogenation of arenes and heteroarenes. RSC Advances. Available at:

  • [2] (6-Cyano-4-methylpyridin-3-yl)boronic acid | 2225178-21-0. Benchchem. Available at:

  • [6] Application Notes and Protocols for the Synthesis and Purification of (R)-Zanubrutinib. Benchchem. Available at:

Sources

Application

Advanced Methodologies for the Asymmetric Synthesis of Substituted Piperidines: From Organocatalytic Cascades to Transition-Metal Hydrogenation

Executive Summary & Scientific Rationale The piperidine scaffold is one of the most ubiquitous N-heterocycles found in FDA-approved pharmaceuticals and bioactive natural products. However, the asymmetric synthesis of hig...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

The piperidine scaffold is one of the most ubiquitous N-heterocycles found in FDA-approved pharmaceuticals and bioactive natural products. However, the asymmetric synthesis of highly substituted piperidines remains a formidable challenge due to the thermodynamic and kinetic difficulties associated with controlling multiple stereocenters simultaneously.

This application note provides a comprehensive guide to two orthogonal, state-of-the-art methodologies: an organocatalytic multicomponent cascade and an auxiliary-directed transition-metal hydrogenation. By understanding the mechanistic causality behind these reactions, researchers can reliably implement these self-validating protocols to synthesize complex piperidine architectures.

Organocatalytic Multicomponent Cascade (NAE Reaction)

Mechanistic Causality & Expertise

Developed extensively by the Shi group, the Nitroalkene/Amine/Enone (NAE) condensation resolves the challenge of multisubstituted piperidine synthesis by utilizing "exocyclic chirality induction" (Chen et al., 2009)[1]. Traditional endocyclic control often fails when three or more stereocenters are involved. In the NAE cascade, a chiral amine (e.g., a chiral benzylamine) acts as a traceless auxiliary.

The causality of the stereocontrol is rooted in the reaction kinetics: the chiral amine rapidly adds to a nitroalkene to form a transient aza-Michael adduct. The steric bulk of this exocyclic chiral auxiliary effectively shields one face of the intermediate, dictating the trajectory of the subsequent intermolecular Michael addition with an enone (such as methyl vinyl ketone, MVK). This precise facial selectivity establishes the relative and absolute stereochemistry before an intramolecular ring closure yields the piperidine core[2]. A subsequent mild acidic deprotection step provides the enantiopure NH-piperidine without epimerization (Gautam et al., 2014)[2].

cascade N1 Nitroalkene + Chiral Amine N2 Aza-Michael Adduct N1->N2 Fast Addition N4 Michael Addition Adduct N2->N4 + Enone N3 Enone (MVK) N3->N4 N5 Intramolecular Cyclization N4->N5 Ring Closure N6 Enantiopure Piperidine N5->N6 Stereocontrol

Figure 1: Mechanistic pathway of the NAE cascade for piperidine synthesis.

Protocol 1: Synthesis of Enantiopure NH-Piperidines via NAE Cascade

Materials: Nitroalkene (1.0 eq), Chiral Benzylamine (1.5 eq), Methyl Vinyl Ketone (MVK, 2.0 eq), Tetrahydrofuran (THF), Trifluoroacetic Acid (TFA), Dichloromethane (DCM).

Step-by-Step Methodology:

  • Initiation: In an oven-dried flask under an inert atmosphere, dissolve the nitroalkene (1.0 eq) and chiral benzylamine (1.5 eq) in anhydrous THF to a concentration of 0.5 M[2].

  • Cascade Trigger: Add MVK (2.0 eq) dropwise to the stirring solution at room temperature.

  • Reaction Progression: Stir the mixture at room temperature. The reaction proceeds autonomously through the aza-Michael/Michael/cyclization cascade.

  • Self-Validation (In-Process): Monitor the reaction via TLC (Hexanes/EtOAc). The cascade is complete when the nitroalkene is totally consumed (typically 12-24 hours)[2].

  • Isolation: Concentrate the mixture under reduced pressure and purify via flash column chromatography to isolate the N-benzyl-piperidine intermediate.

  • Deprotection: Dissolve the intermediate in a 1:1 mixture of TFA and DCM. Stir at room temperature for 12-18 hours to cleave the chiral auxiliary[2].

  • Self-Validation (Quality Control): Confirm the deprotection via crude ^1^H NMR (disappearance of benzyl protons). Determine the enantiomeric excess (ee) of the isolated NH-piperidine using chiral stationary phase HPLC. Optical rotation must be measured to confirm the absolute configuration against literature standards[2].

Auxiliary-Directed Asymmetric Hydrogenation of Pyridines

Mechanistic Causality & Expertise

Direct asymmetric hydrogenation of pyridines is notoriously difficult. The high resonance stabilization energy of the aromatic ring resists reduction, and the basic nitrogen lone pair frequently poisons transition-metal catalysts (Kita et al., 2017)[3].

To circumvent these thermodynamic and kinetic hurdles, the Glorius group pioneered an auxiliary-based approach (Glorius et al., 2004)[4]. By attaching a chiral oxazolidinone to the 2-position of the pyridine ring via Cu-catalyzed amidation, the symmetry of the pyridine is broken. The auxiliary forces the pyridine into a specific conformation, effectively shielding one π -face. Upon exposure to high-pressure hydrogen and a heterogeneous catalyst (PtO2) in an acidic medium (acetic acid), the ring undergoes a highly stereoselective syn-hydrogenation. Crucially, the acidic conditions facilitate the traceless, non-destructive cleavage of the chiral auxiliary in the same pot, yielding the free piperidine with up to four new stereocenters[4].

hydrogenation S1 Substituted Pyridine S2 Auxiliary Attachment (Oxazolidinone) S1->S2 Cu-catalyzed amidation S3 Asymmetric Hydrogenation (PtO2, 100 bar H2) S2->S3 syn-addition S4 Concomitant Auxiliary Cleavage S3->S4 traceless cleavage S5 Multisubstituted Piperidine (>95% ee) S4->S5 isolation

Figure 2: Auxiliary-directed asymmetric hydrogenation of pyridines.

Protocol 2: PtO2-Catalyzed Asymmetric Hydrogenation

Materials: 2-Oxazolidinone-substituted pyridine (1.0 eq), PtO2 (10 mol%), Glacial Acetic Acid.

Step-by-Step Methodology:

  • Preparation: In a high-pressure hydrogenation bomb, dissolve the 2-oxazolidinone-substituted pyridine (1.0 eq) in glacial acetic acid (0.1 M).

  • Catalyst Addition: Add PtO2 (10 mol%) to the solution. Caution: PtO2 is a highly active catalyst; handle under inert conditions before introducing hydrogen.

  • Pressurization: Seal the reactor, purge with nitrogen three times to remove oxygen, and then pressurize with hydrogen gas to 100 bar[4].

  • Hydrogenation: Stir the reaction vigorously at room temperature for 24 hours. The high pressure overcomes the aromatic stabilization, while the acidic solvent protonates the pyridine, preventing catalyst poisoning[4].

  • Self-Validation (In-Process): Monitor the pressure gauge for hydrogen uptake. A plateau in pressure drop indicates reaction completion.

  • Workup & Cleavage: Vent the hydrogen gas safely. The acidic conditions naturally cleave the chiral auxiliary during the reaction[4]. Filter the mixture through a pad of Celite to remove the heterogeneous PtO2 catalyst.

  • Self-Validation (Quality Control): Analyze the crude mixture by GC-MS to confirm the complete reduction of the pyridine ring and the presence of the cleaved auxiliary. Purify via chromatography to isolate the multisubstituted piperidine.

Comparative Data Analysis

The following table summarizes the quantitative performance metrics and operational parameters of both methodologies, allowing researchers to select the optimal route based on their target substrate.

ParameterOrganocatalytic NAE CascadeAuxiliary-Directed Hydrogenation
Catalyst / Promoter Chiral Amine (Stoichiometric auxiliary)PtO2 (Heterogeneous)
Substrate Scope Nitroalkenes, Enones2-Bromopyridines (pre-functionalized)
Stereocenters Generated Up to 3Up to 4
Enantiomeric Excess (ee) >95%Up to 98%
Typical Yield 70 - 92%80 - 95%
Key Advantage Mild conditions, highly modularAccess to all-syn multisubstituted cores

References

  • One-Pot Asymmetric Synthesis of Substituted Piperidines by Exocyclic Chirality Induction Source: Organic Letters (2009) URL:[Link]

  • Asymmetric synthesis of substituted NH-piperidines from chiral amines Source: Organic & Biomolecular Chemistry (2014) URL:[Link]

  • Efficient Asymmetric Hydrogenation of Pyridines Source: Angewandte Chemie International Edition (2004) URL:[Link]

  • Asymmetric Hydrogenation of Isoquinolines and Pyridines Using Hydrogen Halide Generated in Situ as Activator Source: Organic Letters (2017) URL:[Link]

Sources

Method

Application Note: Experimental Design and Pharmacological Evaluation of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride as a Nicotinic Scaffold

Target Audience: Researchers, medicinal chemists, and drug development professionals. Applications: Chiral building block derivatization, structure-activity relationship (SAR) studies, and nicotinic acetylcholine recepto...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Applications: Chiral building block derivatization, structure-activity relationship (SAR) studies, and nicotinic acetylcholine receptor (nAChR) targeted neurotherapeutics.

Introduction & Scientific Rationale

The discovery of novel central nervous system (CNS) therapeutics heavily relies on validated, stereospecific scaffolds. (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a highly versatile chiral building block structurally analogous to natural tobacco alkaloids such as anabasine and nicotine[2].

In medicinal chemistry, the spatial orientation dictated by the (S)-enantiomer is critical. nAChRs—particularly the α4β2 and α7 subtypes—exhibit strict stereoselectivity at their orthosteric binding sites. Using the (S)-enantiomer ensures that downstream derivatives maintain the optimal trajectory for hydrogen bonding and cation- π interactions within the receptor pocket. Furthermore, the compound is supplied as a dihydrochloride salt . This is a deliberate design choice: free-base piperidines and pyridines are prone to rapid oxidative degradation and exhibit poor aqueous solubility. The dihydrochloride form ensures long-term bench stability and immediate solubility in physiological buffers, making it an ideal starting point for both chemical derivatization and direct in vitro screening.

Physicochemical Properties & Handling

Proper experimental design begins with understanding the physical constraints of the scaffold. Table 1 outlines the critical parameters required for calculating molarity and designing solvent matrices.

Table 1: Physicochemical Properties of (S)-2-(Piperidin-3-yl)pyridine 2HCl

PropertyValue / DescriptionExperimental Implication
Molecular Weight 235.15 g/mol [2]Crucial for precise stoichiometric calculations during derivatization.
Chemical Formula C10H16Cl2N2Indicates the presence of two equivalents of HCl.
Solubility H₂O (High), DMSO (Moderate)Ideal for direct aqueous assays; requires base neutralization for organic synthesis.
pKa (Estimated) ~9.5 (Piperidine), ~5.2 (Pyridine)Piperidine nitrogen will be protonated at physiological pH (7.4).
Storage Conditions Desiccated at room temperatureHighly hygroscopic; must be protected from ambient moisture to prevent mass weighing errors.

Experimental Workflow

The following diagram illustrates the end-to-end workflow, moving from the raw dihydrochloride scaffold through targeted chemical modification, purification, and functional evaluation.

Workflow Step1 Phase 1: Preparation (S)-2-(Piperidin-3-yl)pyridine 2HCl Neutralization & Solubilization Step2 Phase 2: Derivatization Targeted N-Alkylation / Cross-Coupling Step1->Step2 Step3 Phase 3: Purification Preparative HPLC & LC-MS Validation Step2->Step3 Step4 Phase 4: In Vitro Assay Radioligand Competition Binding Step3->Step4 Step5 Phase 5: Data Analysis IC50 Determination & Ki Calculation Step4->Step5

Experimental workflow from scaffold derivatization to in vitro pharmacological evaluation.

Protocol 1: Regioselective N-Alkylation (Derivatization)

To explore the SAR of the nAChR pocket, researchers frequently modify the piperidine nitrogen. The following protocol outlines a self-validating method for regioselective N-alkylation.

Scientific Causality: The dihydrochloride salt must be neutralized in situ to restore the nucleophilicity of the piperidine nitrogen. We utilize N,N-Diisopropylethylamine (DIPEA) because its steric bulk prevents it from acting as a competing nucleophile, while effectively scavenging the HCl. The pyridine nitrogen is significantly less nucleophilic than the secondary piperidine amine, allowing for selective functionalization without the need for complex protecting-group chemistry.

Step-by-Step Methodology:
  • Preparation: Suspend 1.0 eq (235 mg, 1.0 mmol) of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in 5 mL of anhydrous Dimethylformamide (DMF) under an inert argon atmosphere.

  • Neutralization: Add 3.0 eq (3.0 mmol, ~520 µL) of DIPEA dropwise at 0°C. Note: 2.0 eq are required to neutralize the dihydrochloride salt, and 1.0 eq serves as the acid scavenger for the subsequent alkylation.

  • Electrophile Addition: Slowly add 1.1 eq of the desired alkyl halide (e.g., benzyl bromide) dissolved in 1 mL of DMF.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor progression via TLC (DCM:MeOH 9:1 with 1% NH₄OH).

  • Quenching & Extraction: Quench with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to yield the free-base derivative.

Protocol 2: In Vitro Radioligand Binding Assay

Once the scaffold is derivatized, its affinity for specific nAChR subtypes must be quantified. This protocol details a competition binding assay against [3H] -Epibatidine, a high-affinity radioligand for the α4β2 nAChR subtype [3].

Scientific Causality: Glass fiber (GF/B) filters possess a net negative charge that can non-specifically bind positively charged amine ligands. Pre-treating the filters with 0.5% Polyethylenimine (PEI) neutralizes this charge, drastically reducing background noise. Furthermore, the assay is designed as a self-validating system: a known standard ((-)-Nicotine) is run in parallel to ensure the tissue preparation is viable and the dynamic range of the assay is intact.

Table 2: Radioligand Binding Assay Setup & Reagent Matrix

ComponentConcentration / DetailsPurpose
Tissue Homogenate 50 µg protein/well (Rat Cortex)Source of native α4β2 nAChRs.
Radioligand 0.5 nM [3H] -EpibatidineLabels the orthosteric binding site.
Test Compound 10−10 M to 10−4 M (Log scale)Competes with the radioligand for the binding site.
Non-Specific Binding (NSB) 10 µM (-)-NicotineDefines the baseline noise (displaces all specific binding).
Incubation Buffer 50 mM Tris-HCl (pH 7.4), 120 mM NaClMimics physiological ionic strength and pH.
Step-by-Step Methodology:
  • Filter Preparation: Soak Whatman GF/B filter plates in 0.5% PEI solution for 1 hour at 4°C prior to the assay.

  • Assay Assembly: In a 96-well plate, combine 150 µL of tissue homogenate, 25 µL of [3H] -Epibatidine (final concentration 0.5 nM), and 25 µL of the test derivative (at varying concentrations).

  • Incubation: Seal the plate and incubate at room temperature for 2 hours to ensure the binding reaches equilibrium.

  • Termination: Rapidly filter the reaction mixture through the PEI-treated GF/B plates using a vacuum manifold. Wash the filters three times with 300 µL of ice-cold Tris-HCl buffer to remove unbound radioligand.

  • Quantification: Dry the filter plates, add 40 µL of scintillation cocktail to each well, and read the radioactivity (Counts Per Minute, CPM) using a microplate scintillation counter.

Data Analysis & The Cheng-Prusoff Equation

Raw CPM data must be converted to percentage of specific binding. The IC50​ (concentration of the test compound that displaces 50% of the radioligand) is derived using non-linear regression.

Because IC50​ values fluctuate based on the specific radioligand concentration used in the assay, it must be converted to the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation [1]:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of [3H] -Epibatidine (0.5 nM) and Kd​ is the dissociation constant of [3H] -Epibatidine for the α4β2 receptor (typically ~0.04 nM in rat cortex)[3]. This mathematical conversion ensures your data is universally comparable across different laboratories and literature sources.

Downstream Pharmacological Impact

Successful binding of the (S)-2-(Piperidin-3-yl)pyridine derivative to the nAChR orthosteric site triggers a well-defined cellular signaling cascade. Understanding this pathway is critical for researchers transitioning from in vitro binding assays to functional in vivo models.

Pathway L Ligand Binding (Orthosteric Site) R nAChR Conformational Change (Open State) L->R Activation I Cation Influx (Na+, Ca2+) R->I Pore Opening D Membrane Depolarization I->D Charge Transfer V VGCC Activation & Neurotransmitter Release D->V Voltage Shift

Mechanism of nAChR activation and subsequent downstream cellular signaling cascade.

References

  • Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. URL: [Link]

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71298761, 2-(Piperidin-3-yl)pyridine dihydrochloride. PubChem. URL: [Link]

  • Wang, M.-H., et al. (2011). Re-Evaluation of Nicotinic Acetylcholine Receptors in Rat Brain by a Tissue-Segment Binding Assay. Frontiers in Pharmacology, 2:65. URL: [Link]

Application

Application Note: In Vitro Pharmacological Profiling of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

Executive Summary & Pharmacological Context (S)-2-(Piperidin-3-yl)pyridine is a chiral, saturated analog of minor tobacco alkaloids (such as anabasine and anatabine), classically investigated for its modulatory effects o...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Context

(S)-2-(Piperidin-3-yl)pyridine is a chiral, saturated analog of minor tobacco alkaloids (such as anabasine and anatabine), classically investigated for its modulatory effects on nicotinic acetylcholine receptors (nAChRs) [1, 2]. As drug development increasingly targets specific nAChR subtypes (e.g., α4β2 for cognitive enhancement and addiction, α7 for neuroinflammation and schizophrenia), precise in vitro characterization of novel pyridine-piperidine derivatives is critical [3].

This application note provides a comprehensive, self-validating methodological framework for evaluating the receptor affinity, functional efficacy, and ion channel kinetics of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in mammalian cell models.

Physicochemical Handling & Stock Preparation

The Causality Behind the Chemistry: (S)-2-(Piperidin-3-yl)pyridine is supplied as a dihydrochloride salt (MW: 235.15 g/mol ) [1]. While the salt form prevents the volatilization and rapid oxidation typical of free-base alkaloids, dissolving it at high concentrations (>10 mM) releases stoichiometric equivalents of HCl, significantly lowering the solution's pH. Because nAChRs are exquisitely sensitive to extracellular protons—which can act as negative allosteric modulators—applying an unbuffered acidic ligand solution will induce artefactual receptor desensitization or trigger off-target Acid-Sensing Ion Channels (ASICs).

Preparation Protocol:

  • Solubilization: Weigh the required mass and dissolve directly into 10 mM HEPES-buffered Hank's Balanced Salt Solution (HBSS).

  • pH Adjustment: Titrate the stock solution to exactly pH 7.4 using 0.1 M NaOH.

  • Storage: Prepare a 10 mM master stock. Aliquot into light-protected microcentrifuge tubes and store at -20°C. Avoid repeated freeze-thaw cycles to maintain enantiomeric integrity.

Recommended In Vitro Dosage Ranges

The following table synthesizes the optimal concentration gradients for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride across standard in vitro workflows.

Assay TypeTarget ReceptorRecommended Concentration RangeApplication TimePrimary Readout
Radioligand Binding α4β2 / α7 nAChR100 pM – 100 μM (10-point curve)1–2 hours at 22°CRadioactivity (CPM)
Calcium Imaging (FLIPR) α7 nAChR100 nM – 300 μMRapid injection (<2 sec)Fluorescence (ΔF/F)
Electrophysiology nAChR subtypes1 μM – 1 mM100–500 ms (U-tube)Inward Current (pA/pF)
Cell Viability (MTT) General Cytotoxicity10 μM – 1 mM24–72 hoursAbsorbance (570 nm)

Self-Validating Experimental Workflows

Protocol A: Radioligand Binding Assay (Receptor Affinity)

This assay determines the binding affinity ( Ki​ ) of the compound by measuring its ability to displace a radiolabeled probe (e.g., [3H]-epibatidine for α4β2 or[125I]-α-bungarotoxin for α7) [3].

  • Causality in Design: Membrane preparations contain various lipid-bound proteins that can non-specifically trap lipophilic ligands. Without rigorous subtraction of this noise, affinity calculations will be artificially inflated.

  • Self-Validating System: Every assay plate must include a "Non-Specific Binding" (NSB) control well containing 1 mM of unlabeled nicotine. The specific binding is calculated as: Total Binding - NSB. Validation Gate: If the calculated specific binding is less than 60% of the total binding signal, the membrane preparation has degraded, and the assay run must be rejected.

  • Steps:

    • Resuspend cell membranes expressing the target nAChR in binding buffer (50 mM Tris-HCl, pH 7.4).

    • Add 50 μL of (S)-2-(Piperidin-3-yl)pyridine at varying concentrations (100 pM to 100 μM).

    • Add the appropriate radioligand (e.g., 0.5 nM [3H]-epibatidine).

    • Incubate for 2 hours at room temperature to reach thermodynamic equilibrium.

    • Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific filter binding).

    • Wash filters 3x with ice-cold buffer and quantify via liquid scintillation counting.

Protocol B: High-Throughput Calcium Imaging (Functional Efficacy)

This protocol assesses whether the compound acts as an agonist or antagonist by measuring intracellular calcium transients [4, 5].

  • Causality in Design: The α7 nAChR subtype undergoes rapid, millisecond-scale desensitization upon agonist binding. Standard continuous-perfusion calcium imaging often fails to capture this transient spike, leading to false negatives. To circumvent this, the assay utilizes a Type II Positive Allosteric Modulator (PAM), such as PNU-120596, which destabilizes the desensitized state and prolongs channel opening, allowing the Fluo-4 AM dye to capture the integrated calcium signal [5].

  • Self-Validating System: The assay must include three internal controls: a baseline read (negative control), a maximal effective concentration of acetylcholine (100 μM, positive control), and a well pre-incubated with the selective antagonist Methyllycaconitine (MLA, 10 μM). Validation Gate: If the MLA-treated well exhibits a calcium transient >10% of the baseline, the signal is mediated by off-target receptors, invalidating the specificity of the run.

  • Steps:

    • Seed HEK-293 cells expressing nAChRs at 40,000 cells/well in a 96-well black-walled plate.

    • Load cells with 2 μM Fluo-4 AM dye in HBSS for 45 minutes at 37°C.

    • Wash cells 3x to remove extracellular dye. Add 10 μM PNU-120596 to all wells 15 minutes prior to recording (if targeting α7).

    • Transfer to a FLIPR (Fluorometric Imaging Plate Reader). Record baseline fluorescence for 10 seconds.

    • Inject (S)-2-(Piperidin-3-yl)pyridine and record peak fluorescence (Ex: 488 nm, Em: 525 nm) for 3 minutes.

Protocol C: Whole-Cell Patch Clamp (Ion Channel Kinetics)
  • Causality in Design: Because nAChRs are ligand-gated ion channels, macroscopic calcium imaging cannot differentiate between channel opening probability, single-channel conductance, and desensitization rates. Patch-clamp electrophysiology provides sub-millisecond temporal resolution to map these precise kinetic states.

  • Self-Validating System: Use a U-tube or piezo-driven theta-glass application system for rapid ligand exchange (<1 ms). Validation Gate: Apply a test pulse of 100 μM Acetylcholine at the start and end of the 30-minute recording session. If the final response amplitude degrades by >20%, the cell has undergone irreversible intracellular "rundown" or the gigaseal is compromised; all data points from that cell must be excluded.

Mechanism of Action: nAChR Signaling Pathway

The following diagram illustrates the canonical signaling cascade initiated by the binding of pyridine-piperidine derivatives to nicotinic receptors, culminating in intracellular calcium elevation and downstream gene expression.

nAChR_Signaling Ligand (S)-2-(Piperidin-3-yl)pyridine (nAChR Ligand) nAChR Nicotinic Acetylcholine Receptor (α4β2 / α7 Subtypes) Ligand->nAChR Orthosteric Binding IonInflux Na+ / Ca2+ Influx nAChR->IonInflux Channel Opening Depolarization Membrane Depolarization IonInflux->Depolarization CaSignaling Intracellular Ca2+ Elevation (Calmodulin / CaMKII) IonInflux->CaSignaling Direct Ca2+ Entry (α7) VGCC Voltage-Gated Ca2+ Channels (VGCC Activation) Depolarization->VGCC Voltage Sensor Activation VGCC->CaSignaling Amplified Ca2+ Influx GeneExpr Downstream Signaling (e.g., CREB Activation, Proliferation) CaSignaling->GeneExpr

Fig 1: nAChR-mediated signaling pathway activated by (S)-2-(Piperidin-3-yl)pyridine.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 71298761, 2-(Piperidin-3-yl)pyridine dihydrochloride." PubChem, 2025. URL:[Link]

  • El-Zahab, B., et al. "Affinity of Nicotinoids to a Model Nicotinic Acetylcholine Receptor (nAChR) Binding Pocket in the Human Brain." The Journal of Physical Chemistry B, 2024. URL:[Link]

  • Kem, W. R., et al. "A Pharmacological Comparison of Two Isomeric Nicotinic Receptor Agonists: The Marine Toxin Isoanatabine and the Tobacco Alkaloid Anatabine." Marine Drugs, 2020. URL:[Link]

  • Wang, Y., et al. "Functional expression of human α7 nicotinic acetylcholine receptor in human embryonic kidney 293 cells." Molecular Medicine Reports, 2016. URL:[Link]

  • Bilsland, J. G., et al. "Pharmacological Characterisation of Nicotinic Acetylcholine Receptors Expressed in Human iPSC-Derived Neurons." PLoS One, 2015. URL:[Link]

Method

Application Note: In Vitro Profiling of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride in Cell Culture Models

Executive Summary & Scientific Rationale (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a highly specialized structural isomer of the well-characterized tobacco alkaloid anabasine. While anabasine and its derivatives...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a highly specialized structural isomer of the well-characterized tobacco alkaloid anabasine. While anabasine and its derivatives are established full agonists at various nicotinic acetylcholine receptors (nAChRs) , the distinct spatial orientation of the (S)-2-(piperidin-3-yl) pharmacophore makes it a critical probe for investigating receptor subtype selectivity, allosteric modulation, and neurotoxicity in mammalian cell culture.

This application note provides a comprehensive, self-validating framework for evaluating this compound in vitro. Because nAChRs are ligand-gated ion channels that mediate rapid calcium (Ca²⁺) influx, functional characterization relies heavily on real-time kinetic assays. The protocols detailed below are designed to eliminate common experimental artifacts—such as pH-induced false positives and masked cytotoxicity—ensuring that your data reflects true pharmacological mechanisms.

Mechanistic Overview: nAChR Modulation & Calcium Signaling

The primary utility of (S)-2-(Piperidin-3-yl)pyridine lies in its potential to interact with the orthosteric or allosteric binding sites of nAChR subtypes (e.g., α7, α4β2). Binding induces a conformational shift that opens the ion pore, allowing a transient influx of extracellular Ca²⁺. This influx acts as a second messenger, activating Calmodulin (CaM) and Ca²⁺/calmodulin-dependent protein kinase II (CaMKII), which subsequently phosphorylate transcription factors like CREB to modulate gene expression and cell survival.

Pathway Ligand (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride Receptor nAChR (e.g., α7, α4β2) Conformational Shift Ligand->Receptor Orthosteric or Allosteric Binding CaInflux Intracellular Ca2+ Influx Receptor->CaInflux Channel Opening Kinase CaM / CaMKII Activation CaInflux->Kinase Second Messenger Response Cellular Response (Gene Expression / Viability) Kinase->Response Phosphorylation Cascade

Figure 1: Mechanistic pathway of nAChR activation by piperidinyl-pyridine derivatives.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, every experiment must be internally controlled. The following workflows integrate necessary counter-screens to validate that observed signals are genuinely receptor-mediated.

Protocol A: Preparation of Stock and Working Solutions

Causality & Rationale: As a dihydrochloride salt, this compound is highly hygroscopic and acidic in solution. Introducing high concentrations of unbuffered dihydrochloride salts directly to cell culture media causes a rapid localized drop in pH. This acidic shock can activate Acid-Sensing Ion Channels (ASICs) or induce acute cellular stress, creating false-positive calcium transients that mimic nAChR activation.

  • Stock Reconstitution: Dissolve the lyophilized powder in sterile, nuclease-free water to a concentration of 10 mM. Expert Tip: Water is preferred over DMSO for nAChR assays, as high DMSO concentrations (>0.5%) can fluidize cell membranes and alter the gating kinetics of ligand-gated ion channels.

  • Storage: Aliquot into low-bind microcentrifuge tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

  • Working Dilution: Dilute the stock to a 3X working concentration using Hank's Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES (pH 7.4) . The HEPES buffer is strictly required to neutralize the acidic contribution of the dihydrochloride salt.

Protocol B: High-Throughput FLIPR Calcium Flux Assay

Causality & Rationale: The Fluorometric Imaging Plate Reader (FLIPR) assay is the gold standard for nAChR functional profiling . We utilize a two-addition protocol to build a self-validating dataset: the first addition screens for direct agonism, while the second addition (a sub-maximal EC₂₀ dose of nicotine) screens for Positive Allosteric Modulation (PAM) or Negative Allosteric Modulation (NAM) .

  • Cell Seeding: Seed nAChR-expressing cells (e.g., SH-EP1 α7 or PC12 cells) at 50,000 cells/well in a 96-well black-wall, clear-bottom plate. Incubate for 24 hours at 37°C.

  • Dye Loading: Remove media and add 100 μL of calcium-sensitive dye (e.g., Fluo-4 AM) reconstituted in HBSS/HEPES.

    • Critical Control: Include 2.5 mM Probenecid in the dye buffer to inhibit organic anion transporters, preventing the cells from pumping the fluorophore out into the extracellular space.

    • Critical Control: Include 1 μM Atropine to block endogenous muscarinic receptors, ensuring all calcium flux is strictly nAChR-mediated.

  • Incubation: Incubate for 60 minutes at 37°C, then transfer directly to the FLIPR instrument.

  • Baseline Read: Record baseline fluorescence for 10 seconds.

  • Addition 1 (Test Compound): Inject 50 μL of the 3X (S)-2-(Piperidin-3-yl)pyridine working solution. Record fluorescence for 3 minutes to detect direct agonism.

  • Addition 2 (Orthosteric Agonist): Inject 50 μL of an EC₂₀ concentration of Nicotine or Acetylcholine. Record for an additional 2 minutes to detect allosteric modulation.

FLIPR Seed Seed Cells (24h prior) Dye Load Ca2+ Dye (1h at 37°C) Seed->Dye Base Baseline Read (10s) Dye->Base Add1 Addition 1: Test Compound Base->Add1 Add2 Addition 2: EC20 Agonist Add1->Add2 Output Data Triage (Agonist/PAM/NAM) Add2->Output

Figure 2: Two-addition FLIPR assay workflow for comprehensive nAChR ligand profiling.

Protocol C: Cell Viability Counter-Screen (ATP Assay)

Causality & Rationale: If (S)-2-(Piperidin-3-yl)pyridine suppresses the calcium flux during Addition 2, it may be classified as a NAM or antagonist. However, acute cytotoxicity (e.g., membrane permeabilization) will yield the exact same suppressed signal. To validate that the antagonism is pharmacological and not toxicological, an ATP-based viability assay (e.g., CellTiter-Glo) must be run in parallel on a sister plate exposed to the compound for the same duration.

  • Equilibrate the sister plate and CellTiter-Glo reagent to room temperature.

  • Add a volume of reagent equal to the volume of cell culture medium present in each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Record luminescence. A signal <80% of the vehicle control indicates confounding cytotoxicity.

Data Presentation & Interpretation

By synthesizing the data from the two-addition FLIPR assay and the viability counter-screen, researchers can definitively categorize the pharmacological profile of the compound.

Pharmacological ProfileAddition 1 (Test Compound)Addition 2 (EC₂₀ Nicotine)Cell Viability (ATP)Mechanistic Interpretation
Full Agonist High Ca²⁺ FluxMinimal additional flux>95%Direct receptor activation; rapidly desensitizes the receptor to subsequent agonist application.
Positive Allosteric Modulator (PAM) No Ca²⁺ FluxSynergistic Ca²⁺ Flux>95%Enhances the affinity/efficacy of the orthosteric agonist without directly opening the channel.
Antagonist / NAM No Ca²⁺ FluxSuppressed Ca²⁺ Flux>95%Blocks the receptor channel or stabilizes a non-responsive, closed conformation.
Cytotoxic False-NAM No Ca²⁺ FluxSuppressed Ca²⁺ Flux<50%Compound acutely compromises membrane integrity or cellular metabolism, invalidating FLIPR data.

Table 1: Decision matrix for interpreting coupled calcium flux and viability data.

References

  • Kem WR, Mahnir VM, Papke RL, Lingle CJ. (1997). Anabaseine is a potent agonist on muscle and neuronal alpha-bungarotoxin-sensitive nicotinic receptors. Journal of Pharmacology and Experimental Therapeutics. URL:[Link]

  • Hurst RS, Hajós M, Raggenbass M, Wall TM, et al. (2005). A Novel Positive Allosteric Modulator of the α7 Neuronal Nicotinic Acetylcholine Receptor: In Vitro and In Vivo Characterization. Journal of Neuroscience. URL:[Link]

  • Noblin DJ, Bertekap RL, Burford N, Alt A. (2012). Development of a High-Throughput Calcium Flux Assay for Identification of All Ligand Types Including Positive, Negative, and Silent Allosteric Modulators for G Protein-Coupled Receptors. SLAS Discovery / ResearchGate. URL:[Link]

Application

Application Notes and Protocols for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride

Prepared by: Gemini, Senior Application Scientist Compound Identification and Overview (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a chiral heterocyclic compound featuring both a pyridine and a piperidine ring syst...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Compound Identification and Overview

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a chiral heterocyclic compound featuring both a pyridine and a piperidine ring system. These scaffolds are of significant interest in medicinal chemistry and drug development, appearing in numerous pharmacologically active molecules.[1][2] The piperidine moiety, a saturated six-membered heterocycle, is a cornerstone in the design of drugs targeting the central nervous system (CNS), among other applications.[1] The pyridine ring is also a common feature in many approved drugs.[3] This compound serves as a valuable building block or intermediate for the synthesis of novel therapeutic agents. Recent studies on related 2-(piperidin-3-yl) derivatives have highlighted their potential anti-inflammatory properties and affinity for sigma and serotonin receptors, underscoring their relevance in modern drug discovery programs.[4]

This document provides a comprehensive guide to the safe handling, storage, and use of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in a research and development setting. The protocols herein are designed to ensure user safety and maintain compound integrity.

Identifier Value Source
IUPAC Name 2-piperidin-3-ylpyridine;dihydrochloride[5]
CAS Number 51747-00-3 (dihydrochloride racemate)[5]
Molecular Formula C₁₀H₁₆Cl₂N₂[5]
Molecular Weight 235.15 g/mol [5]
Parent Compound 2-(Piperidin-3-yl)pyridine[5]

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS).[5] Adherence to the following warnings is mandatory for all personnel.

Pictogram Signal Word GHS Hazard Class & Statement
alt text Warning H302: Harmful if swallowed (Acute Toxicity, Oral, Category 4).[6][7]
H315: Causes skin irritation (Skin Corrosion/Irritation, Category 2).[5][6][7][8]
H319: Causes serious eye irritation (Serious Eye Damage/Eye Irritation, Category 2A).[5][6][7][8]
H335: May cause respiratory irritation (Specific Target Organ Toxicity — Single Exposure, Category 3).[5][6][7]

Expert Interpretation of Hazards:

  • The primary risks associated with this compound are irritant in nature. The "dihydrochloride" salt form can contribute to its irritancy.

  • As a fine powder, it can easily become airborne during handling (e.g., weighing, transferring), posing a significant inhalation risk that can lead to respiratory tract irritation.[5][6]

  • Direct contact with skin and eyes will cause irritation, necessitating the use of appropriate personal protective equipment (PPE).[5][8]

Physicochemical and Stability Data

Understanding the compound's physical properties is critical for safe storage and handling.

Property Data Causality and Handling Implications
Appearance Solid, likely a white to off-white powder.As a powder, it poses an inhalation risk. Engineering controls are required to manage airborne dust.[7][9]
Stability Stable under normal conditions.The compound is not expected to degrade under standard laboratory storage.[8]
Hygroscopic Yes.The compound readily absorbs moisture from the air.[8] This can affect compound weight and purity over time. Storage must be in a desiccated, tightly sealed environment.
Incompatible Materials Strong oxidizing agents.Avoid contact with strong oxidizers to prevent potentially vigorous or exothermic reactions.[8][10]
Hazardous Decomposition Products Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen chloride gas.These toxic gases are produced upon combustion.[8] Use appropriate fire extinguishing media (water spray, CO₂, dry chemical).[8]

Safe Handling and Storage Protocols

These protocols are designed to minimize exposure and preserve the quality of the material.

Engineering Controls: The Primary Barrier
  • Chemical Fume Hood: All manipulations of the solid compound, including weighing, transfers, and preparation of solutions, must be performed inside a certified chemical fume hood. This is a non-negotiable control to mitigate the respiratory irritation hazard (H335).[7][9][10]

  • Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[9][11]

Standard Operating Procedure for Weighing and Handling
  • Preparation: Don all required PPE (see Section 5.0) before entering the designated handling area.

  • Work Area Decontamination: Ensure the work surface within the fume hood is clean and free of contaminants.

  • Transfer: Use a spatula or powder funnel for transfers. Avoid scooping actions that generate dust clouds. Use smooth, deliberate motions.

  • Weighing: If possible, use an anti-static weigh boat or tare the receiving vessel on the balance before adding the compound. Close the balance door while measuring to prevent air currents from dispersing the powder.

  • Post-Handling: Tightly cap the source container immediately after use.

  • Decontamination: Carefully clean the spatula and work surface. A damp wipe (with water or an appropriate solvent) can help control residual dust. Dispose of contaminated wipes as chemical waste.

  • Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete, even if gloves were worn.[7][9]

Storage Protocol
  • Container: Keep the compound in its original, tightly sealed container.[8][10]

  • Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[8][9] A desiccator cabinet is highly recommended to counteract its hygroscopic nature.[8]

  • Access: Store in a locked cabinet or an area with restricted access to authorized personnel only.

  • Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[8]

Personal Protective Equipment (PPE) Protocol

PPE is the last line of defense. It must be worn correctly for all procedures involving this compound.

  • Eye and Face Protection: Chemical safety goggles or safety glasses with side-shields are mandatory.[9][10] A face shield should be used if there is a significant risk of splashing or dust generation.

  • Skin Protection:

    • Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of damage before use.[9] Use proper removal technique to avoid skin contamination.

    • Lab Coat: A full-length laboratory coat must be worn and kept buttoned.

  • Respiratory Protection:

    • Under normal conditions of use within a fume hood, respiratory protection is not typically required.

    • In situations where the fume hood is not available or in case of a large spill, a NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) must be used.[9]

Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an exposure. Always have the Safety Data Sheet (SDS) available for emergency responders.

  • Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[7][10]

  • Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. If skin irritation persists, seek medical attention.[7][10]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so.[7][10] Seek immediate medical attention from an ophthalmologist.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person.[7] Call a Poison Control Center or seek immediate medical attention.[6]

Accidental Release and Disposal Measures

Spill Response Protocol (Small, Solid Spill)
  • Evacuate: Alert others in the immediate area and restrict access.

  • Ventilate: Ensure the spill is contained within a fume hood or that the area is well-ventilated.

  • Protect: Don appropriate PPE, including respiratory protection if outside a fume hood.

  • Contain: Gently cover the spill with a dry, inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads) to prevent further dispersal.

  • Clean-Up: Carefully sweep or scoop the material into a labeled, sealable container for hazardous waste.[8][10] Avoid actions that create dust.

  • Decontaminate: Clean the spill area with a damp cloth. Dispose of all cleaning materials as hazardous waste.

  • Report: Report the incident to laboratory management or the safety officer.

Waste Disposal
  • All waste containing this compound, including empty containers and contaminated materials, must be treated as hazardous chemical waste.

  • Dispose of waste in a designated, properly labeled, and sealed container.

  • Disposal must be carried out by a licensed waste disposal contractor in accordance with all local, regional, and national regulations.[8] Do not allow the chemical to enter drains or waterways.[9]

Toxicological Context and Research Applications

While specific toxicological data for the (S)-enantiomer is limited, the profile can be inferred from its structural components and GHS classification. The pyridine scaffold, for instance, is associated with potential hepatic and renal effects in animal studies, and IARC classifies pyridine as a Group 2B carcinogen, possibly carcinogenic to humans.[12][13] This does not mean this specific derivative is a carcinogen, but it provides a strong rationale for the precautionary principle of minimizing exposure.

The irritant properties (H315, H319, H335) are the most immediate toxicological concerns.[5] As a key synthetic intermediate, its primary application is in the construction of more complex molecules for drug discovery pipelines, targeting a wide range of biological systems.[2][3]

Workflow Visualizations

The following diagrams illustrate the critical safety workflows for handling this compound.

G cluster_prep Preparation Phase cluster_handling Handling Phase (Inside Fume Hood) cluster_cleanup Cleanup Phase PPE 1. Don Required PPE (Goggles, Lab Coat, Gloves) FumeHood 2. Verify Fume Hood is Operational PPE->FumeHood AreaPrep 3. Prepare & Decontaminate Work Surface FumeHood->AreaPrep Weigh 4. Weigh Compound (Use anti-static boat) AreaPrep->Weigh Transfer 5. Transfer to Reaction Vessel Weigh->Transfer Cap 6. Securely Cap Source Container Transfer->Cap CleanTools 7. Decontaminate Tools & Work Surface Cap->CleanTools Waste 8. Dispose of Contaminated Items in HazWaste CleanTools->Waste RemovePPE 9. Doff PPE Correctly Waste->RemovePPE Wash 10. Wash Hands Thoroughly RemovePPE->Wash G cluster_initial Initial Response cluster_prep Preparation cluster_action Containment & Cleanup cluster_final Final Steps Spill Spill Occurs Alert 1. Alert Personnel & Restrict Area Spill->Alert GetKit 2. Obtain Spill Kit Alert->GetKit DonPPE 3. Don Full PPE (incl. Respirator if needed) GetKit->DonPPE Cover 4. Gently Cover with Inert Absorbent DonPPE->Cover Collect 5. Sweep into Labeled Hazardous Waste Container Cover->Collect Decon 6. Decontaminate Spill Area with Damp Wipe Collect->Decon Dispose 7. Dispose of All Materials as Hazardous Waste Decon->Dispose Report 8. Report Incident to Supervisor Dispose->Report

Caption: Spill Response Protocol for Solid Irritant Compounds.

References

  • PubChem. (2023). 2-(Piperidin-3-yl)pyridine dihydrochloride. National Center for Biotechnology Information. [Link]

  • NextSDS. (n.d.). 2-(pyridin-3-yl)piperazine dihydrochloride — Chemical Substance Information. [Link]

  • Kishida Chemical Co., Ltd. (2023). Safety Data Sheet: (R)-N-(Piperidin-3-yl)pyridine-2-carboxamide dihydrochloride. [Link]

  • Angene Chemical. (2024). Safety Data Sheet. [Link]

  • PubChemLite. (n.d.). 2-(piperidin-3-yl)pyridine dihydrochloride (C10H14N2). [Link]

  • PubChem. (n.d.). 2-(Piperidin-2-yl)pyridine. National Center for Biotechnology Information. [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (1992). Toxicological Profile for Pyridine. [Link]

  • Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: pyridine. [Link]

  • Australian Government Department of Health. (2015). Pyridine: Human health tier II assessment. [Link]

  • PubChemLite. (n.d.). 2-(piperidin-3-yl)pyrimidine dihydrochloride (C9H13N3). [Link]

  • Iaroshenko, V. O., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1369. [Link]

  • Iaroshenko, V. O., et al. (2023). Pharmacological Applications of Piperidine Derivatives. Encyclopedia MDPI. [Link]

  • National Research Centre for the Working Environment, Denmark. (2023). Pyridine. [Link]

  • Al-Obaidi, A. M., et al. (2024). 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and Serotonin Receptor Affinity in Membrane Preparations. ACS Medicinal Chemistry Letters. [Link]

  • Kumar, A., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Drug Design, Development and Therapy, 15, 4449–4471. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride

This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis and purification of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. This chiral piperidine derivative is a v...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis and purification of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. This chiral piperidine derivative is a valuable building block in medicinal chemistry.[1] Achieving high chemical and enantiomeric purity is critical for its application in pharmaceutical development. This document provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during its purification.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the purification of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in a question-and-answer format.

Recrystallization Issues

Question: My (S)-2-(Piperidin-3-yl)pyridine dihydrochloride fails to crystallize, or "oils out," during recrystallization. What are the potential causes and solutions?

Answer: This is a common and frustrating issue often rooted in solvent choice, purity of the crude material, and cooling rate.

Causality and Remediation:

  • Inappropriate Solvent System: (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a salt, making it highly polar. It is freely soluble in water and alcohols like methanol and ethanol, but generally insoluble in non-polar organic solvents. A successful recrystallization often relies on a solvent/anti-solvent system.

    • Expert Insight: A common and effective system is a mixture of a "good" solvent where the compound is soluble (e.g., methanol or ethanol) and a "poor" or "anti-solvent" where it is insoluble (e.g., acetone, ethyl acetate, or diethyl ether).[2] The principle of "like dissolves like" is a good starting point for solvent selection.

  • Excessive Solvent: Using too much of the "good" solvent is a frequent reason for crystallization failure.[2]

    • Troubleshooting: If seeding or scratching the flask does not induce crystallization, carefully evaporate some of the solvent to increase the concentration of your compound and then allow it to cool again.

  • Presence of Impurities: Significant levels of impurities can inhibit crystal lattice formation, leading to oiling out.

    • Solution: Consider a preliminary purification step before recrystallization. An acid-base extraction can be effective for removing non-basic impurities.[3] Given that the target compound is a dihydrochloride salt, this would involve converting it to the free base, performing the extraction, and then reforming the salt.

  • Rapid Cooling: Cooling the solution too quickly can favor oil formation over crystal growth.

    • Best Practice: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.[2]

Question: The purity of my recrystallized product is still not satisfactory. What are the next steps?

Answer: If a single recrystallization does not yield the desired purity, several strategies can be employed.

  • Iterative Recrystallization: A second recrystallization can often significantly improve purity. However, be mindful of yield losses with each successive recrystallization.

  • Alternative Purification Techniques:

    • Column Chromatography: While challenging for highly polar compounds, column chromatography on silica gel can be effective. Tailing is a common issue due to the basic nature of the piperidine nitrogen. This can often be mitigated by adding a small amount of a base, such as triethylamine, to the eluent.[3][4]

    • Preparative HPLC: For achieving very high purity, preparative High-Performance Liquid Chromatography (HPLC) is a powerful tool. A variety of stationary phases, including chiral columns, can be used to separate closely related impurities and enantiomers.[5]

Enantiomeric Purity Concerns

Question: How can I assess and improve the enantiomeric purity of my (S)-2-(Piperidin-3-yl)pyridine dihydrochloride?

Answer: Ensuring high enantiomeric excess (ee) is crucial for pharmaceutical applications.

  • Assessment of Enantiomeric Purity:

    • Chiral HPLC: This is the most common and reliable method for determining enantiomeric purity. As the compound lacks a strong chromophore, pre-column derivatization with an agent like p-toluenesulfonyl chloride can be employed to allow for UV detection.[5] A validated chiral HPLC method can provide accurate quantification of the undesired (R)-enantiomer.[5]

  • Improving Enantiomeric Purity:

    • Chiral Resolution: If the synthesis results in a racemic or enantiomerically-enriched mixture, classical resolution using a chiral resolving agent may be necessary. For a basic compound like (S)-2-(Piperidin-3-yl)pyridine, a chiral acid can be used to form diastereomeric salts, which can then be separated by fractional crystallization.

    • Enantioselective Synthesis: The most direct approach to obtaining high enantiomeric purity is to employ an enantioselective synthesis strategy.[6]

II. Frequently Asked Questions (FAQs)

Q1: What are the common impurities associated with the synthesis of (S)-2-(Piperidin-3-yl)pyridine?

A1: Impurities can arise from starting materials, side reactions, or incomplete reactions. Common impurities may include:

  • The corresponding (R)-enantiomer.

  • Unreacted starting materials or intermediates.

  • Byproducts from the synthetic route, which can include regioisomers or over-alkylated products.[7]

  • Residual solvents from the workup and purification steps.

Q2: How should (S)-2-(Piperidin-3-yl)pyridine dihydrochloride be properly stored?

A2: As a hydrochloride salt, it is generally a stable, crystalline solid. However, to maintain its integrity, it should be stored in a well-sealed container in a cool, dry place, protected from light.

Q3: What analytical techniques are recommended for routine purity analysis?

A3: A combination of techniques is recommended for comprehensive analysis:

  • HPLC/UPLC: For assessing chemical purity and quantifying impurities.

  • Chiral HPLC: For determining enantiomeric purity.[5]

  • NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any structural impurities.

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound and identify unknown impurities.[7]

  • Elemental Analysis: To confirm the elemental composition, particularly for the final product.

Q4: Can I use acid-base extraction to purify the free base of (S)-2-(Piperidin-3-yl)pyridine?

A4: Yes, this is a viable strategy. The dihydrochloride salt can be neutralized with a base (e.g., sodium hydroxide) to liberate the free base. The free base can then be extracted into an organic solvent to separate it from water-soluble impurities. The purified free base can then be re-converted to the dihydrochloride salt by treatment with hydrochloric acid.[3]

III. Experimental Protocols & Data

Protocol 1: Recrystallization using a Solvent/Anti-Solvent System
  • Dissolution: In an appropriately sized Erlenmeyer flask, dissolve the crude (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in the minimum amount of hot methanol required for complete dissolution.

  • Addition of Anti-Solvent: While the solution is still hot, add ethyl acetate dropwise with constant swirling until a faint, persistent cloudiness is observed.

  • Clarification: Add a few more drops of hot methanol until the solution becomes clear again.

  • Crystallization: Cover the flask and allow it to cool slowly to room temperature. For maximum yield, subsequently cool the flask in an ice bath for at least one hour.

  • Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of cold ethyl acetate to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum.

ParameterRecommended Conditions
Solvent Methanol
Anti-Solvent Ethyl Acetate
Cooling Protocol Slow cooling to RT, then ice bath
Troubleshooting Workflow

The following diagram outlines a general workflow for troubleshooting purification issues.

Caption: A decision-making flowchart for purifying (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

IV. References

  • Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(26), 14221–14226. Available from: [Link]

  • Google Patents. (2008). US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same. Available from:

  • Klahn, P., et al. (2020). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. Archiv der Pharmazie, 353(12), 2000218. Available from: [Link]

  • Google Patents. (1959). US2868793A - Purification of piperidines. Available from:

  • Czopek, A., et al. (2023). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. Molecules, 28(1), 268. Available from: [Link]

  • Al-Ghanayem, A. A. (2022). A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences, 1(3), 1-9. Available from: [Link]

  • Li, P., et al. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Molecules, 21(8), 1041. Available from: [Link]

  • Arulraj, R., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Journal of the Indian Chemical Society, 98(11), 100189. Available from: [Link]

  • ResearchGate. (2018). Melting points, colours, solvents for recrystallization, and yields of the compounds 16-28. Available from: [Link]

  • Al-Ghorbani, M., et al. (2015). Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities. Journal of the Brazilian Chemical Society, 26(8), 1686-1695. Available from: [Link]

  • PubChem. 2-(Piperidin-3-yl)pyridine dihydrochloride. Available from: [Link]

  • Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-779. Available from: [Link]

  • Lasota, J., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(21), 6498. Available from: [Link]

  • Bommegowda, Y. D., et al. (2017). synthesis and charecterization of dipyridamole impurities by sequential nucleophyllic substitution. International Journal of Recent Scientific Research, 8(7), 18756-18769. Available from: [Link]

  • ResearchGate. (2023). Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives. Available from: [Link]

  • ResearchGate. (2017). SYNTHESIS AND CHARECTERIZATION OF DIPYRIDAMOLE IMPURITIES BY SEQUENTIAL NUCLEOPHYLLIC SUBSTITUTION REACTION. Available from: [Link]

  • NextSDS. 3-(Piperidin-2-yl)pyridine hydrochloride — Chemical Substance Information. Available from: [Link]

Sources

Optimization

Technical Support Center: Stability and Handling of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride in Solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive guide to address the physicochemical nuances of working with (S)-2-(Piperidin-3-yl)pyridine dihydrochloride...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive guide to address the physicochemical nuances of working with (S)-2-(Piperidin-3-yl)pyridine dihydrochloride .

This compound is a highly valuable chiral building block and alkaloid analog. However, its dual-ring system—comprising a pyridine ring (pKa ~ 5.2) and a piperidine ring (pKa ~ 10.5)—presents unique challenges in solution. The dihydrochloride salt form ensures excellent aqueous solubility but introduces specific vulnerabilities regarding pH-dependent precipitation, hygroscopicity, and oxidative degradation [1].

This guide is designed to provide drug development professionals and analytical chemists with field-proven, causality-driven troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q: Why did my clear aqueous stock solution turn cloudy after adding it to my physiological assay buffer? A: This is a classic pH-driven solubility collapse. In its dihydrochloride form, both nitrogen atoms are protonated, making the molecule highly polar and water-soluble. When you dilute this into a physiological buffer (pH 7.4), the pyridine ring deprotonates. If the pH inadvertently drifts above 9.0, the piperidine ring also deprotonates, forming the highly lipophilic free base. This free base has drastically lower aqueous solubility and will rapidly precipitate out of solution.

Q: My LC-MS analysis shows a secondary peak with a mass shift of +16 Da. What is this degradant? A: A +16 Da mass shift is the definitive signature of N-oxidation [2]. The secondary amine in the piperidine ring is highly susceptible to atmospheric oxygen, a reaction often catalyzed by ambient UV light or trace transition metals in your solvent. This forms a piperidine N-oxide, which is more polar and will elute earlier on a reverse-phase HPLC column.

Q: I am seeing inconsistent potency in my biological assays across different batches of the same powder. Why? A: Dihydrochloride salts are notoriously hygroscopic. If the source bottle is opened repeatedly in a humid environment, the powder absorbs atmospheric water. When you weigh the powder, you are weighing a significant percentage of water mass, leading to a lower actual molarity in your prepared solution. This is a concentration error, not necessarily a chemical degradation issue.

Degradation Pathways & Troubleshooting Workflows

To effectively stabilize your solutions, you must first understand the mechanistic pathways that lead to degradation.

degradation_pathways A (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride B Alkaline pH (>9.0) Deprotonation A->B Buffer Addition D Oxidative Stress (O2, UV Light, Metals) A->D Improper Storage F High Humidity Exposure A->F Unsealed Container C Free Base Precipitation (Loss of Molarity) B->C Solubility Drops E Piperidine N-Oxide & Aromatization D->E Radical Mechanism G Hygroscopic Water Absorption (Concentration Errors) F->G Mass Inflation

Physicochemical degradation pathways of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

Diagnostic Workflow

If you observe instability in your working solutions, follow this self-validating diagnostic matrix to isolate the root cause.

troubleshooting_workflow Start Observe Solution Instability Q1 Is there a visible precipitate? Start->Q1 Precip Check pH. If pH > 7, adjust to pH 4-5 with HCl. Q1->Precip Yes Q2 Is there a color change (yellow/brown)? Q1->Q2 No Color Oxidation likely. Purge with N2, store at 4°C in amber vials. Q2->Color Yes Q3 Are there extra HPLC peaks (earlier retention)? Q2->Q3 No HPLC Perform LC-MS to identify polar N-oxides (+16 Da). Q3->HPLC Yes

Step-by-step troubleshooting workflow for resolving solution instability.

Quantitative Stability Data

The following table summarizes the stability of a 10 mM solution of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride under various environmental conditions. Note the severe drop in recovery when the pH exceeds the pKa of the piperidine nitrogen [3].

Storage ConditionpHTemperature% Recovery (Day 7)% Recovery (Day 30)Primary Degradant / Issue
Ultrapure Water (N2 Purged)4.54°C99.8%99.1%None detected
Ultrapure Water (Ambient Air)4.525°C98.5%95.2%Trace N-oxide
PBS Buffer7.437°C94.1%82.3%N-oxide, Trace Lactam
Carbonate Buffer9.525°C72.0% (Precipitate)45.1% (Precipitate)Free Base (Solid out of solution)

Self-Validating Experimental Protocols

To guarantee experimental reproducibility, standard operating procedures must be self-validating. The following protocol ensures the creation of a highly stable stock solution while proving its integrity before downstream use.

Protocol: Preparation of a Stability-Indicating 10 mM Stock Solution

Rationale: By eliminating dissolved oxygen and controlling light exposure, we arrest the radical-mediated oxidation of the piperidine ring. By maintaining the native acidic pH of the dihydrochloride salt, we prevent free-base precipitation.

Step-by-Step Methodology:

  • Thermal Equilibration: Remove the lyophilized powder from -20°C storage and place it in a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial in ambient air causes instant condensation, leading to localized hydrolysis and severe weighing inaccuracies due to water weight.

  • Solvent Deoxygenation: Sparge HPLC-grade water with Nitrogen (N 2​ ) or Argon gas for 15 minutes.

  • Dissolution: Weigh the precise mass of the compound and dissolve it in the deoxygenated water to achieve a 10 mM concentration. Do not adjust the pH; allow it to rest at its native ~4.5 pH.

  • Aliquot and Seal: Transfer the solution into amber glass vials (to block UV-catalyzed auto-oxidation). Blanket the headspace of each vial with inert gas before sealing with PTFE-lined caps.

  • Validation Check (Critical Step): Immediately analyze a 10 µL aliquot via HPLC-UV (set to 254 nm).

    • Success Criteria: You must observe a single, sharp peak. Save this chromatogram as your t=0 baseline.

    • Failure Criteria: If a secondary peak appears at an earlier retention time, the dry powder was compromised (pre-oxidized) prior to dissolution. Discard the batch.

References

  • ResearchGate. "Determination of anabasine, anatabine, and nicotine biomarkers in wastewater by enhanced direct injection LC-MS/MS and evaluation of their in-sewer stability." Available at: [Link]

  • ACS Publications. "Minimizing CYP2C9 Inhibition of Exposed-Pyridine NAMPT Inhibitors." Available at:[Link]

Troubleshooting

Technical Support Center: (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

Welcome to the Advanced Application Support Center. As a secondary aliphatic amine coupled with a tertiary aromatic amine, (S)-2-(Piperidin-3-yl)pyridine dihydrochloride presents unique stability challenges during formul...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Application Support Center. As a secondary aliphatic amine coupled with a tertiary aromatic amine, (S)-2-(Piperidin-3-yl)pyridine dihydrochloride presents unique stability challenges during formulation, drying, and long-term storage.

This guide is engineered for drug development professionals and analytical chemists. It bypasses generic advice to focus purely on the mechanistic causality of degradation, providing self-validating protocols and field-proven troubleshooting strategies.

Part 1: Core Degradation Mechanisms (The "Why")

To successfully stabilize this compound, you must understand the distinct electronic environments of its two nitrogen centers:

  • The Piperidine Ring (pKa ~10.5): Contains a highly nucleophilic secondary amine. It is the primary site for peroxide-mediated oxidation and electrophilic nitrosation.

  • The Pyridine Ring (pKa ~5.2): Contains a tertiary aromatic amine. It is relatively stable but can undergo N-oxidation under severe oxidative stress.

Because of the massive difference in basicity, the two equivalents of HCl in the dihydrochloride salt are not held with equal affinity. The HCl bound to the pyridine ring is loosely held, making the salt highly susceptible to thermal dehydrohalogenation (loss of HCl gas) . Once the salt disproportionates into a monohydrochloride or free base, the unprotonated piperidine nitrogen becomes exponentially more reactive toward oxidants and nitrosating agents.

Part 2: Troubleshooting Guides & FAQs

Q: We observe a mass increase of +16 Da during accelerated stability testing (40°C/75% RH) in formulations containing PEG 400. What is the mechanism? A: The +16 Da shift indicates oxidation. PEG 400 and polysorbates often contain trace hydroperoxides. The secondary amine on the piperidine ring undergoes nucleophilic attack by these hydroperoxides, forming a hydroxylamine intermediate. If dehydration occurs, it forms an enamine, which can subsequently hydrolyze into a ring-opened primary amine and aldehyde . Actionable Fix: Switch to low-peroxide excipient grades or incorporate a chain-breaking antioxidant like BHT.

Q: Our LC-MS/MS screening flagged a peak with an M+29 mass shift. Why is this critical, and how do we mitigate it? A: An M+29 shift is the hallmark of N-nitrosamine formation (addition of NO, loss of H). Because the piperidine ring contains a reactive aliphatic secondary amine, it is highly vulnerable to nitrosation by trace nitrites present in water or excipients (e.g., microcrystalline cellulose) . N-nitrosamines are Cohort of Concern (Class 1) mutagens. Actionable Fix: Implement sub-stoichiometric nitrite testing on your raw materials and control the microenvironmental pH to > 5.0 to suppress the formation of the nitrosyl cation (NO+).

Q: During vacuum drying of the API at 80°C, the powder becomes sticky and shows a lower assay by titration, though purity by HPLC remains >99.5%. What is happening? A: You are observing thermal dehydrohalogenation. Heating the dihydrochloride salt under vacuum drives off the loosely bound HCl gas from the pyridine ring, converting the compound into a monohydrochloride or partial free base . The resulting free base is more lipophilic, highly prone to deliquescence, and titrates differently. Actionable Fix: Reduce drying temperatures to < 50°C and avoid prolonged high-vacuum exposure.

Part 3: Quantitative Degradation Profile

Stress VectorPrimary CausalityDominant Degradation PathwayMajor Impurity FormedTypical Regulatory Implication
0.3% H₂O₂, 24h Nucleophilic attack by ROSOxidation (Piperidine ring)Piperidine hydroxylamine / EnamineICH Q3A/B limits (< 0.15%)
Trace Nitrites, pH 3-5 Electrophilic NO⁺ attackNitrosationN-nitroso-(S)-2-(piperidin-3-yl)pyridineICH M7 AI Limit (Often < 18 ng/day)
80°C, High Vacuum Thermal dissociation of weak base saltDehydrohalogenationFree Base / MonohydrochloridePhysical instability / Hygroscopicity
Strong Peracids Electrophilic oxidationOxidation (Pyridine ring)Pyridine N-oxideICH Q3A/B limits (< 0.15%)

Part 4: Validated Experimental Protocols

To ensure data integrity, every protocol below is designed as a self-validating system to prevent false positives/negatives.

Protocol A: Self-Validating Oxidative Susceptibility Assay

Objective: Isolate the piperidine hydroxylamine/enamine pathway from non-specific radical degradation.

  • Matrix Preparation: Dissolve (S)-2-(Piperidin-3-yl)pyridine dihydrochloride to 1.0 mg/mL in 50 mM phosphate buffer (pH 7.4).

  • Stressor Introduction: Add H₂O₂ to a final concentration of 0.3% (v/v).

  • Self-Validation Control (Critical): Prepare an identical sample but spike with 10 mM Ascorbic Acid.

    • Causality Check: If the ascorbic acid control shows degradation, your H₂O₂ concentration is too high, causing non-specific radical cleavage. If the control is stable but the test sample degrades, the mechanism is confirmed as targeted nucleophilic oxidation.

  • Incubation: Incubate both vials in the dark at 40°C for 24 hours.

  • Quenching: Add 10 µL of 1M Sodium Metabisulfite per mL of sample to instantly halt the reaction.

  • Analysis: Analyze via LC-HRMS, targeting the hydroxylamine intermediate (M+16) and subsequent ring-opened aldehyde fragments.

Protocol B: Sub-Stoichiometric Nitrosamine Risk Assessment

Objective: Evaluate N-nitrosamine formation under formulation-like conditions without overwhelming the API.

  • Matrix Setup: Prepare a 2.0 mg/mL API solution in a simulated formulation buffer (pH 3.5, where nitrosation kinetics peak).

  • Nitrite Dosing: Add NaNO₂ at exactly 0.05 molar equivalents relative to the API (mimicking trace excipient contamination).

  • System Suitability (Critical): In a separate vial, spike 0.05 eq NaNO₂ into a 2.0 mg/mL solution of di-n-butylamine (DBA).

    • Causality Check: DBA is a highly reactive secondary amine. If N-nitrosodibutylamine (NDBA) fails to form in this control, your buffer contains unintended nitrite scavengers, invalidating any negative result for your API.

  • Incubation: Seal and incubate at 37°C for 4 hours.

  • Extraction: Quench with 1M NaOH to pH 10 to deprotonate the API, then extract with dichloromethane (DCM) to isolate the neutral nitrosamine.

  • Quantification: Analyze the DCM layer via LC-MS/MS (MRM mode) targeting the specific M-30 transition.

Part 5: Pathway Visualization

Below is the logical mapping of the degradation pathways. The transition from the stable dihydrochloride salt to the reactive free base is the critical bottleneck for all subsequent chemical degradation.

Pathway API (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride FreeBase Free Base / Monohydrochloride (Reactive Intermediate) API->FreeBase Thermal Stress / Moisture (-HCl) PipOxide Piperidine Hydroxylamine (Nucleophilic Oxidation) FreeBase->PipOxide Peroxides / ROS PyrOxide Pyridine N-oxide (Electrophilic Oxidation) FreeBase->PyrOxide Strong Oxidants Nitrosamine N-Nitrosamine Derivative (Mutagenic Risk) FreeBase->Nitrosamine Trace Nitrites + Acid RingOpen Ring-Opened Products (Aldehydes/Primary Amines) PipOxide->RingOpen Dehydration & Hydrolysis

Fig 1: Mechanistic degradation pathways of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

References

  • Title: Oxidation of Drugs during Drug Product Development: Problems and Solutions Source: Pharmaceutics (MDPI) URL: [Link]

  • Title: Workflows for Quality Risk Management of Nitrosamine Risks in Medicines Source: European Federation of Pharmaceutical Industries and Associations (EFPIA) URL: [Link]

  • Title: Analysis of a new hydrochloride salt of the common pharmaceutical metformin Source: CrystEngComm (Royal Society of Chemistry) URL: [Link]

  • Title: Toxicological Profile for Pyridine Source: Agency for Toxic Substances and Disease Registry (CDC) URL: [Link]

Optimization

Avoiding side reactions in (S)-2-(Piperidin-3-yl)pyridine dihydrochloride synthesis

Technical Support Center: Troubleshooting the Synthesis of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride (S)-2-(Piperidin-3-yl)pyridine is a privileged chiral building block frequently utilized in the development of adv...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting the Synthesis of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

(S)-2-(Piperidin-3-yl)pyridine is a privileged chiral building block frequently utilized in the development of advanced oncology therapeutics, including next-generation allosteric PI3Kα inhibitors like RLY-2608[1]. However, scaling its synthesis involves navigating a minefield of side reactions—from protodeboronation during cross-coupling to chemoselectivity failures during hydrogenation[2].

This technical guide is designed for process chemists and drug development professionals. It provides causality-driven troubleshooting, self-validating protocols, and quantitative parameters to ensure high-yielding, enantiopure batches.

I. Master Synthetic Workflow

The optimal route to the target molecule involves a Suzuki-Miyaura coupling, followed by chemoselective olefin hydrogenation, Boc-deprotection, chiral resolution, and anhydrous salt formation.

SynthesisWorkflow A 2-Bromopyridine + N-Boc-THP-3-boronate B Suzuki-Miyaura Coupling (Pd(dppf)Cl2, K2CO3) A->B C N-Boc-3-(pyridin-2-yl)-THP (Intermediate) B->C D Chemoselective Hydrogenation (Pd/C, 1 atm H2, EtOAc) C->D E Racemic N-Boc-2-(piperidin-3-yl)pyridine D->E F Boc Deprotection & Chiral Resolution (HCl, then D-DTTA) E->F G (S)-2-(Piperidin-3-yl)pyridine (Enantiopure Freebase) F->G H Anhydrous Salt Formation (4M HCl in Dioxane) G->H I (S)-2-(Piperidin-3-yl)pyridine dihydrochloride H->I

Synthetic workflow for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

II. Troubleshooting Side Reactions & Process FAQs

SideReactions A Coupling Phase A1 Protodeboronation (Loss of Boronate) A->A1 Excess Base/H2O A2 Homocoupling (2,2'-Bipyridine) A->A2 O2 Ingress B Hydrogenation Phase B1 Pyridine Over-reduction (Bipiperidine) B->B1 High Pressure/Acid B2 Incomplete Olefin Reduction B->B2 Catalyst Poisoning C Resolution Phase C1 Diastereomeric Co-precipitation C->C1 Rapid Cooling C2 Salt Disproportionation C->C2 High Polarity Solvent

Common side reactions and their causal factors during synthesis.

Ticket #1: Suzuki-Miyaura Cross-Coupling Failures

Q: Why am I observing significant protodeboronation of the N-Boc-1,2,5,6-tetrahydropyridine-3-boronic acid pinacol ester? Expertise & Causality: Tetrahydropyridine-3-boronates are highly susceptible to protodeboronation. The adjacent endocyclic double bond stabilizes the intermediate carbanion formed during C-B bond heterolysis. When subjected to highly basic aqueous conditions (e.g., NaOH at reflux), hydrolysis outpaces the transmetalation step to the Palladium center. Self-Validating Protocol:

  • Charge 2-bromopyridine (1.0 eq), N-Boc-tetrahydropyridine-3-boronate (1.1 eq), and K₂CO₃ (2.0 eq) into the reactor.

  • Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). Crucial: Sparge the mixture with Argon for 30 minutes to prevent O₂-mediated homocoupling.

  • Add a fast-activating catalyst: Pd(dppf)Cl₂ (0.05 eq). Heat to 80°C (do not reflux) for 12 hours.

  • In-Process Control (IPC): Monitor via LC-MS. The reaction is complete when 2-bromopyridine is <1% AUC. Quench with water and extract with EtOAc.

Ticket #2: Chemoselective Hydrogenation Issues

Q: During the reduction of the tetrahydropyridine intermediate, the reaction either stalls or over-reduces the pyridine ring to yield a bipiperidine byproduct. How can I control this? Expertise & Causality: Pyridine rings are vulnerable to over-reduction under Pd/C catalysis, particularly in acidic media where protonation removes aromatic stabilization[2]. Conversely, free pyridine moieties can coordinate strongly to Palladium, acting as a catalyst poison and stalling the olefin reduction[3]. Self-Validating Protocol:

  • Dissolve the N-Boc protected Suzuki intermediate in a strictly neutral solvent (EtOAc, 10 volumes). Do not use acetic acid or methanol containing trace HCl.

  • Add 10% Pd/C (50% wet, 10 wt%).

  • Purge the vessel with N₂ (3x), followed by H₂ (3x).

  • Stir at 25°C under exactly 1 atm H₂ for 6 hours. High pressure (e.g., 50 psi) will force pyridine reduction.

  • IPC: Monitor by ¹H-NMR (disappearance of the olefinic proton at ~6.2 ppm). Filter through a Celite pad and concentrate.

Ticket #3: Poor Enantiomeric Excess in Chiral Resolution

Q: My classical resolution using Di-p-toluoyl-D-tartaric acid (D-DTTA) yields an enantiomeric excess (ee) of only 75-80%. How do I achieve >98% ee? Expertise & Causality: The (S)-enantiomer salt and (R)-enantiomer salt possess highly similar thermodynamic solubility profiles. Rapid "crash" cooling traps the kinetic mixture, leading to diastereomeric co-precipitation. Self-Validating Protocol:

  • Dissolve the racemic 2-(piperidin-3-yl)pyridine freebase (1.0 eq) and D-DTTA (0.75 eq) in boiling EtOH/H₂O (9:1 v/v).

  • Initiate a controlled cooling ramp of 5°C per hour down to 20°C.

  • Crucial: Seed the mixture at 40°C with 0.1 wt% of pure (S)-salt to bypass the supersaturation threshold and dictate the crystal lattice formation.

  • Filter and wash the cake with cold EtOH.

  • IPC: Analyze the freebased aliquot via Chiral HPLC. If ee is <98%, perform a single recrystallization from EtOH/H₂O.

Ticket #4: Hygroscopicity in Dihydrochloride Salt Formation

Q: The final dihydrochloride salt turns into a yellow, sticky gum upon exposure to air. What is the correct salt formation protocol? Expertise & Causality: The freebase contains two basic nitrogens (piperidine pKₐ ~10, pyridine pKₐ ~5.2). Using aqueous hydrochloric acid (e.g., 37% HCl) introduces water into the crystal lattice, forming a highly hygroscopic hydrate that degrades and oxidizes over time. Self-Validating Protocol:

  • Dissolve the enantiopure (S)-freebase in anhydrous Isopropanol (IPA).

  • Slowly add 2.1 equivalents of 4M HCl in Dioxane dropwise at 0°C under a Nitrogen atmosphere.

  • Stir for 1 hour; the anhydrous dihydrochloride will precipitate as a dense, white crystalline solid.

  • Filter under an N₂ blanket and dry in a vacuum oven at 40°C.

III. Quantitative Data Summary

Summarizing the optimal parameters prevents deviation during scale-up.

Reaction StepTarget ParameterSub-optimal ConditionOptimized ConditionExpected Yield/Purity
Suzuki Coupling Catalyst / BasePd(PPh₃)₄ / NaOH (aq)Pd(dppf)Cl₂ / K₂CO₃ (aq)>85% yield, <2% protodeboronation
Hydrogenation H₂ Pressure / Solvent50 psi / Acetic Acid1 atm (14.7 psi) / EtOAc>95% yield, <1% over-reduction
Chiral Resolution Cooling Rate / SolventCrash cooling / 100% MeOH5°C/hr / 9:1 EtOH:H₂O>35% yield (max 50%), >98% ee
Salt Formation HCl Source / Temp37% aq. HCl / 25°C4M HCl in Dioxane / 0°C>90% yield, highly crystalline

References

  • Sajiki, H., & Hirota, K. (2003). Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison. Chemical and Pharmaceutical Bulletin, 51(3), 320-324. URL:[Link]

  • Glorius, F., et al. (2012). Selective Arene Hydrogenation for Direct Access to Saturated Carbo- and Heterocycles. Angewandte Chemie International Edition. URL:[Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. URL:[Link]

  • Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. URL:[Link]

Sources

Troubleshooting

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride purity analysis issues

Welcome to the Technical Support Center for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride . This compound is a critical chiral building block and pharmacophore in drug development.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride . This compound is a critical chiral building block and pharmacophore in drug development. However, its di-basic nature, chiral center, and hygroscopic salt form introduce complex analytical challenges.

This guide is engineered for researchers and analytical scientists, providing field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind each chromatographic behavior.

Chromatographic Peak Tailing & Retention Issues

The Issue: During Reversed-Phase HPLC (RP-HPLC), the analyte exhibits severe peak tailing (Asymmetry Factor > 2.0), broad peaks, or fails to retain on the column.

The Causality: (S)-2-(Piperidin-3-yl)pyridine contains two basic nitrogen atoms: a pyridine ring (pKa ~5.2) and a piperidine ring (pKa ~10.4)[1]. At a standard acidic or neutral mobile phase pH, the piperidine nitrogen is fully protonated. This localized positive charge interacts strongly with ionized, unendcapped silanols ( SiO− ) on the silica stationary phase. This secondary electrostatic interaction causes the analyte to "stick" to the column, resulting in tailing. Furthermore, piperidine lacks a strong chromophore, meaning UV detection relies entirely on the pyridine ring, which can result in weak signals if the peak is broad[2].

Workflow: HPLC Method Optimization for Di-Basic Compounds

HPLC_Optimization A Analyze Analyte pKa Pyridine: ~5.2 | Piperidine: ~10.4 B Select Stationary Phase (End-capped C18 or Mixed-Mode) A->B C Adjust Mobile Phase pH (Suppress Ionization) B->C D Low pH Strategy (pH < 3) Protonate silanols & analyte C->D E High pH Strategy (pH > 11) De-protonate piperidine C->E F Evaluate Peak Symmetry (Target Asymmetry Factor 0.9-1.2) D->F E->F

Caption: Decision matrix for optimizing RP-HPLC methods for di-basic heterocycles.

Self-Validating Protocol: High-pH RP-HPLC Achiral Purity Analysis

To eliminate silanol interactions, we raise the pH above the pKa of the piperidine ring, rendering the molecule neutral.

  • Mobile Phase Preparation:

    • Phase A: 10 mM Ammonium Bicarbonate in ultrapure water. Adjust to pH 10.5 using Ammonium Hydroxide.

    • Phase B: 100% HPLC-grade Acetonitrile.

  • Column Selection: Install an Ethylene-Bridged Hybrid (BEH) C18 column (e.g., 50 x 2.1 mm, 1.7 µm). Crucial: Standard silica columns will dissolve at pH 10.5; a hybrid particle column is mandatory.

  • Sample Preparation: Dissolve the API in Water:Acetonitrile (90:10) to a concentration of 1.0 mg/mL.

  • System Suitability (Self-Validation): Inject a blank diluent to confirm baseline stability. Inject the standard 5 times. The system is valid only if the Tailing Factor ( Tf​ ) is ≤1.5 and the Peak Area %RSD is ≤2.0% .

  • Gradient Execution: Run a linear gradient from 5% B to 95% B over 10 minutes at 0.4 mL/min.

  • Detection: Monitor UV absorbance at 260 nm.

Enantiomeric Purity & Chiral Resolution

The Issue: Inability to separate the desired (S)-enantiomer from the (R)-enantiomer impurity.

The Causality: Enantiomers have identical physicochemical properties in achiral environments. Separation requires a Chiral Stationary Phase (CSP)—typically amylose or cellulose derivatives—where transient diastereomeric complexes form[3]. Because the dihydrochloride salt is highly polar and insoluble in normal-phase solvents (like Hexane), it must be free-based prior to analysis.

Workflow: Chiral Purity Determination

Chiral_Workflow C1 Receive Dihydrochloride Salt (Insoluble in Hexane) C2 Free-Base Sample (Add Triethylamine in MeOH) C1->C2 C3 Chiral Column Selection (Amylose/Cellulose CSP) C2->C3 C4 Mobile Phase + Basic Additive (Hexane/IPA + 0.1% DEA) C3->C4 C5 Calculate % Enantiomeric Excess C4->C5

Caption: Step-by-step workflow for resolving chiral piperidine enantiomers.

Self-Validating Protocol: Chiral HPLC Method
  • Mobile Phase: Mix Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio. Add 0.1% Diethylamine (DEA). Causality: DEA acts as a sacrificial base, binding to active sites on the CSP to prevent the basic piperidine nitrogen from causing peak tailing.

  • Column Selection: Install a polysaccharide-based chiral column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

  • Sample Free-Basing: Dissolve 10 mg of the dihydrochloride salt in 1 mL of Methanol containing 2.5 equivalents of Triethylamine. Vortex, then dilute 1:10 with the mobile phase.

  • Isocratic Elution: Run isocratically at 1.0 mL/min for 20 minutes.

  • System Suitability: Inject a racemic mixture of (R/S)-2-(Piperidin-3-yl)pyridine. The method is valid only if the resolution ( Rs​ ) between the two enantiomer peaks is ≥2.0 .

Salt Form Artifacts & Hygroscopicity

The Issue: The assay purity (w/w%) consistently tests lower than expected (e.g., 92-95%), despite HPLC showing >99% chromatographic purity.

The Causality: Dihydrochloride salts of diamines are notoriously hygroscopic. Ambient moisture absorbs into the crystal lattice. When you weigh the sample, you are weighing API + Water. If water content is not subtracted from the total mass, the calculated API concentration will be falsely low.

Logical Relationship: Moisture Impact on Assay Purity

MoistureImpact M1 Ambient Humidity Exposure M2 Dihydrochloride Salt (Hygroscopic Lattice) M1->M2 M3 Water Absorption (Mass Increase) M2->M3 M4 Apparent Purity Drop (False HPLC Assay) M3->M4 M5 Karl Fischer Correction (True Purity Recovered) M4->M5

Caption: The logical pathway of how hygroscopicity causes false-low purity assays.

Self-Validating Protocol: Karl Fischer (KF) Titration
  • Setup: Ensure the KF titrator drift is stable and < 10 µ g/min .

  • Standardization: Inject a 1.0% water standard. Recovery must be 97.0% - 103.0%.

  • Sample Analysis: Quickly weigh ~50 mg of the API in a dry environment (glove box recommended) and introduce it into the KF vessel.

  • Correction Calculation: Calculate Anhydrous Purity = HPLC Purity (Area %) × [100 - % Water] / 100.

Quantitative Data & Method Parameters

Table 1: Physicochemical Properties & Chromatographic Implications

ParameterValueAnalytical Implication
Pyridine pKa ~5.2Protonated at low pH; requires pH > 7 for free-base or ion-pairing at low pH[1].
Piperidine pKa ~10.4Highly basic; causes severe tailing on standard silica due to silanol interactions.
UV Max ( λmax​ ) ~250-260 nmPiperidine is UV-transparent; detection relies entirely on the pyridine chromophore[2].
Salt Form DihydrochlorideHighly hygroscopic; chloride ions cause MS signal suppression.

Table 2: Typical Method Validation Parameters for Piperidine Derivatives[4]

Validation ParameterAcceptance CriteriaTypical Observed Value
Linearity Range R2>0.999 0.44 - 53.33 µg/mL ( R2=0.9996 )
Accuracy (% Recovery) 98.0% - 102.0%101.82%
Precision (%RSD) < 2.0%0.6%
Limit of Detection (LOD) Signal-to-Noise ≥3 0.15 µg/mL
Limit of Quantification (LOQ) Signal-to-Noise ≥10 0.44 µg/mL

Frequently Asked Questions (FAQs)

Q: Why is my UV signal so weak at 254 nm even at high concentrations? A: The piperidine ring has negligible UV absorbance. While the pyridine ring absorbs around 250-260 nm, its molar extinction coefficient is relatively low compared to larger conjugated systems. If sensitivity is an issue, you can shift the detection wavelength to 210 nm (monitoring the amide/amine backbone), or utilize pre-column derivatization with 4-toluenesulfonyl chloride to attach a strong chromophore[4].

Q: Can I use LC-MS to analyze the dihydrochloride salt directly? A: Yes, but with caution. High concentrations of chloride ions from the dihydrochloride salt will cause severe ion suppression in the Electrospray Ionization (ESI) source. It is highly recommended to use a divert valve to send the first 2 minutes of the run (containing the unretained chloride ions) to waste before allowing the eluent into the mass spectrometer.

Q: My chiral HPLC baseline is extremely noisy when using Diethylamine (DEA). How do I fix this? A: DEA can degrade over time, forming UV-absorbing impurities. Ensure you are using fresh, ampouled, HPLC-grade DEA. Additionally, DEA can strip the stationary phase of certain older chiral columns if the concentration exceeds 0.1%. Always flush the column with a neutral mobile phase before storage.

References

  • The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. Int J Mol Sci. 2022 Dec 28;24(1):517. URL:[Link]

  • HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Helix Chromatography. URL: [Link]

  • Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. R Discovery. URL: [Link]

Sources

Optimization

Technical Support Center: Scaling Up (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride Synthesis

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. This guide is designed for researchers, scientists, and drug...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals engaged in the process of scaling up this important chiral building block. Here, we address common challenges and frequently asked questions, providing in-depth, field-proven insights to ensure your synthesis is efficient, reproducible, and scalable.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for producing enantiomerically pure (S)-2-(Piperidin-3-yl)pyridine on a larger scale?

There are three main industrial approaches to consider, each with its own set of advantages and challenges:

  • Asymmetric Hydrogenation of 2-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine: This is often the most direct and atom-economical route. It involves the reduction of a prochiral precursor using a chiral catalyst.[1][2] However, scaling this method can be challenging due to the high pressures and temperatures often required, as well as potential catalyst poisoning.[3][4]

  • Chiral Resolution of Racemic 2-(Piperidin-3-yl)pyridine: This classical approach involves synthesizing the racemic mixture and then separating the enantiomers using a chiral resolving agent, such as a chiral carboxylic acid. While often reliable, this method's maximum theoretical yield is 50% for the desired enantiomer, and it requires additional steps for the separation and potential racemization and recycling of the unwanted enantiomer.

  • Chiral Pool Synthesis: This strategy utilizes a readily available, inexpensive chiral starting material, such as (S)-nicotine, and chemically transforms it into the target molecule.[5][6][7] This can be an effective approach if the synthetic route is efficient and avoids costly reagents.

Q2: What are the key considerations when selecting a catalyst for asymmetric hydrogenation?

Catalyst selection is critical for a successful asymmetric hydrogenation. Here are the key factors to consider:

  • Catalyst Activity and Selectivity: The catalyst must be highly active to ensure complete conversion under reasonable conditions (temperature, pressure, time) and highly enantioselective to produce the desired (S)-enantiomer with high purity. Rhodium and Ruthenium-based catalysts with chiral phosphine ligands are commonly employed for this type of transformation.[1][8][9][10]

  • Catalyst Stability and Robustness: On a larger scale, the catalyst must be robust enough to withstand the reaction conditions for an extended period without significant deactivation. The pyridine nitrogen, both in the starting material and the product, can act as a Lewis base and poison the metal center of the catalyst.[4]

  • Cost and Availability: The cost of the catalyst, especially those based on precious metals like rhodium, can be a significant factor in the overall cost of the final product. The commercial availability of the catalyst and its corresponding chiral ligand is also a crucial consideration for large-scale production.

Q3: When is chiral resolution a better option than asymmetric synthesis for scale-up?

Chiral resolution might be preferred over asymmetric synthesis in the following scenarios:

  • When a robust and efficient resolution protocol is available: If a low-cost resolving agent provides a high yield of the desired enantiomer with excellent enantiomeric excess through a simple crystallization procedure, this can be more cost-effective than developing and optimizing a complex asymmetric synthesis.

  • When the unwanted enantiomer can be racemized and recycled: An efficient process for racemizing and recycling the unwanted (R)-enantiomer can make the overall process more economical and sustainable.

  • When the asymmetric hydrogenation is problematic: If the asymmetric hydrogenation suffers from low conversion, poor enantioselectivity, or catalyst deactivation issues that are difficult to resolve, chiral resolution of a readily prepared racemic mixture may be a more practical approach.[11]

Q4: What are the main safety concerns when scaling up pyridine hydrogenation?

Scaling up hydrogenation reactions requires strict adherence to safety protocols due to the use of high-pressure hydrogen gas and potentially pyrophoric catalysts.[12] Key safety considerations include:

  • High-Pressure Hydrogen: Hydrogen is highly flammable and can form explosive mixtures with air. The reaction should be conducted in a specialized high-pressure reactor (autoclave) designed for hydrogenation, located in a well-ventilated area or a purpose-built high-pressure bay.

  • Pyrophoric Catalysts: Many hydrogenation catalysts, such as Palladium on carbon (Pd/C) and Raney Nickel, can be pyrophoric, especially after the reaction when they are dry and exposed to air. The catalyst should always be handled under a blanket of inert gas (e.g., nitrogen or argon) and should not be allowed to dry out completely during filtration.[12] The filter cake should be quenched with water.[12]

  • Exothermic Reaction: Hydrogenation reactions are typically exothermic. The reactor must have adequate cooling capacity to control the reaction temperature and prevent a runaway reaction, especially during the initial stages when the reaction rate is highest.

Troubleshooting Guide

This section addresses specific issues you may encounter during the scale-up synthesis of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

Problem: Low or Incomplete Hydrogenation Conversion
Potential Causes Troubleshooting Steps & Explanations
Catalyst Poisoning The Lewis basic nitrogen atom in pyridine and piperidine can coordinate to the metal center of the catalyst, inhibiting its activity.[4] To mitigate this: 1. Use Acidic Additives: Performing the hydrogenation in the presence of an acid (e.g., acetic acid, HCl) protonates the pyridine nitrogen, preventing it from binding to the catalyst.[2][13] 2. Increase Catalyst Loading: While not always cost-effective, a higher catalyst loading can compensate for partial deactivation. 3. Substrate Purification: Ensure the starting material is free from impurities (e.g., sulfur compounds, other amines) that can act as catalyst poisons.
Insufficient Hydrogen Pressure or Temperature The hydrogenation of the aromatic pyridine ring is energetically demanding and often requires high pressure and temperature to achieve a reasonable reaction rate.[3] 1. Optimize Reaction Parameters: Systematically screen a range of temperatures and pressures. For pyridine hydrogenation, pressures above 80 bar and temperatures around 80°C are often necessary.[3] 2. Ensure Adequate Mixing: Good agitation is crucial to ensure efficient mass transfer of hydrogen gas to the catalyst surface.
Poor Quality of Starting Material Impurities in the starting 2-(1,2,5,6-tetrahydropyridin-3-yl)pyridine can inhibit the reaction. 1. Analyze Starting Material: Use techniques like NMR, GC-MS, and elemental analysis to confirm the purity of the starting material. 2. Purification: If necessary, purify the starting material by distillation or chromatography before hydrogenation.
Problem: Poor Enantioselectivity in Asymmetric Hydrogenation
Potential Causes Troubleshooting Steps & Explanations
Suboptimal Catalyst/Ligand Combination The choice of chiral ligand is paramount for achieving high enantioselectivity. 1. Ligand Screening: If the initial results are poor, screen a library of chiral ligands. For pyridine-like substrates, ligands with different bite angles and electronic properties can have a significant impact on selectivity.[14] 2. Use of Pre-formed Catalysts: Using a well-defined, pre-formed catalyst can sometimes give more reproducible results than generating the catalyst in situ.
Incorrect Reaction Conditions Enantioselectivity is often highly sensitive to reaction parameters. 1. Solvent Effects: The polarity and coordinating ability of the solvent can influence the conformation of the catalyst-substrate complex. Screen a range of solvents (e.g., methanol, ethanol, THF, dichloromethane). 2. Temperature Optimization: Lowering the reaction temperature often increases enantioselectivity, although it may also decrease the reaction rate. A careful balance must be found. 3. Hydrogen Pressure: The effect of pressure on enantioselectivity can vary depending on the catalyst system. It is an important parameter to optimize.
Presence of Water or Other Impurities Trace amounts of water or other impurities can interfere with the catalytic cycle. 1. Use Anhydrous Solvents and Reagents: Ensure all solvents and reagents are rigorously dried before use. 2. Inert Atmosphere: Conduct the reaction under a strict inert atmosphere (argon or nitrogen) to prevent the ingress of oxygen and moisture.
Problem: Difficulty in Product Isolation and Purification
Potential Causes Troubleshooting Steps & Explanations
Formation of a Constant Boiling Mixture with Pyridine If the hydrogenation is incomplete, the piperidine product can form an azeotrope-like mixture with the unreacted pyridine, making separation by distillation difficult.[15] 1. Drive the Reaction to Completion: The best solution is to ensure the hydrogenation goes to completion (>99.5%). 2. Chemical Separation: If complete conversion is not possible, the piperidine can be selectively precipitated from the mixture. By treating the mixture with carbon dioxide, the more basic piperidine forms a solid carbonate salt, which can be filtered off from the less basic pyridine.[15] The free piperidine can then be recovered by treating the carbonate with a base.
Product is an Oil or a Low-Melting Solid The free base of 2-(piperidin-3-yl)pyridine can be an oil, which can be challenging to handle and purify on a large scale. 1. Isolate as the Dihydrochloride Salt: The dihydrochloride salt is typically a stable, crystalline solid that is much easier to handle, purify by recrystallization, and store. 2. Optimize Salt Formation: Carefully control the addition of HCl (e.g., as a solution in isopropanol or ether) to a solution of the free base in a suitable solvent to induce crystallization. The choice of solvent is critical for obtaining a good crystal form and high purity.
Emulsion Formation During Work-up The basic nature of the product can lead to the formation of stable emulsions during aqueous work-up. 1. Use Brine: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to help break emulsions. 2. Solvent Choice: Using a less polar organic solvent for extraction can sometimes minimize emulsion formation. 3. Centrifugation: On a larger scale, centrifugation can be an effective method for separating stubborn emulsions.
Problem: Inconsistent Yields and Purity upon Scale-Up
Potential Causes Troubleshooting Steps & Explanations
Mass and Heat Transfer Limitations What works in a 1 L flask may not work the same way in a 100 L reactor due to changes in surface area to volume ratio. 1. Engineering Considerations: Ensure the large-scale reactor has adequate agitation to maintain catalyst suspension and facilitate gas-liquid mass transfer. The reactor's cooling system must be able to handle the heat generated by the reaction. 2. Controlled Reagent Addition: For exothermic reactions or reactions where stoichiometry is critical, control the rate of addition of reagents on a larger scale to maintain a consistent temperature and concentration profile.
Catalyst Handling and Activity Variation Inconsistent handling of the catalyst can lead to variations in its activity. 1. Standardized Catalyst Slurry Preparation: Develop a standard operating procedure (SOP) for preparing and transferring the catalyst slurry to the reactor to ensure consistency. 2. Catalyst Pre-activation: In some cases, a pre-activation step for the catalyst under hydrogen pressure before adding the substrate can lead to more consistent results.
Changes in Raw Material Quality The quality of starting materials and solvents from different suppliers or even different batches from the same supplier can vary. 1. Raw Material Specification: Establish strict specifications for all raw materials and perform quality control checks on each batch before use. 2. Supplier Qualification: Qualify and validate suppliers to ensure a consistent supply of high-quality materials.

Visualizing the Workflow

Decision Tree for Troubleshooting Low Hydrogenation Yield

G start Low Hydrogenation Yield check_catalyst Check Catalyst Activity start->check_catalyst check_conditions Review Reaction Conditions start->check_conditions check_purity Analyze Substrate Purity start->check_purity catalyst_poisoning Potential Poisoning? check_catalyst->catalyst_poisoning insufficient_params Pressure/Temp Too Low? check_conditions->insufficient_params impurities_present Impurities Detected? check_purity->impurities_present increase_loading Increase Catalyst Loading catalyst_poisoning->increase_loading Yes add_acid Use Acidic Additive catalyst_poisoning->add_acid Yes success Yield Improved increase_loading->success add_acid->success optimize_params Increase Pressure/Temp insufficient_params->optimize_params Yes optimize_params->success purify_substrate Purify Starting Material impurities_present->purify_substrate Yes purify_substrate->success

Caption: A decision tree for troubleshooting low yield in hydrogenation reactions.

General Workflow for Synthesis and Purification

G cluster_synthesis Synthesis cluster_workup Work-up & Isolation cluster_purification Purification Start Prochiral Precursor Hydrogenation Asymmetric Hydrogenation Start->Hydrogenation Filtration Catalyst Filtration (Inert Atmosphere) Hydrogenation->Filtration Racemic Racemic Synthesis Resolution Chiral Resolution Racemic->Resolution Extraction Aqueous Work-up (Base/Organic Solvent) Resolution->Extraction Filtration->Extraction Drying Drying & Solvent Swap Extraction->Drying Salt_Formation Dihydrochloride Salt Formation Drying->Salt_Formation Recrystallization Recrystallization Salt_Formation->Recrystallization Final_Product Final Product: (S)-Enantiomer HCl Salt Recrystallization->Final_Product

Caption: A general workflow for the synthesis and purification of the target compound.

References

  • Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Nature Catalysis, 5(11), 1017-1026. Available from: [Link]

  • Synthesis of Nicotine Derivatives from Natural Nicotine, Total Synthesis of (S)-Brevicolline, and Advances towards the Synthesis of Dihydrolycolucine. NC State Repository. Available from: [Link]

  • Synthesis of Fused-Ring Nicotine Derivatives from (S)-Nicotine. Figshare. Available from: [Link]

  • Synthesis of Fused-Ring Nicotine Derivatives from (S)-Nicotine. ACS Publications. Available from: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines From Arylboronic Acids and Pyridine. Faculty, Staff and Student Publications. Available from: [Link]

  • A Novel Approach for the Synthesis of (R) and (S)-Nicotine. SCIRP. Available from: [Link]

  • (PDF) Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. ResearchGate. Available from: [Link]

  • Process for the preparation of (r,s)-nicotine. Google Patents.
  • Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol. Organic Letters. Available from: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available from: [Link]

  • Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol. ACS Publications. Available from: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available from: [Link]

  • Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes. ACS Catalysis. Available from: [Link]

  • Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. PMC. Available from: [Link]

  • Recent work on the hydrogenation of pyridines. ResearchGate. Available from: [Link]

  • CATALYTIC ASYMMETRIC HYDROGENATION OF HETEROARENES. Illinois Chemistry. Available from: [Link]

  • Recent Advances in Synthesis of Enantioenriched 2-Substituted Piperidine Derivatives. Asian Journal of Organic Chemistry. Available from: [Link]

  • Asymmetric Hydrogenation of Tetrapyridine-Type N-Heteroarenes Using Phosphine-Free Ruthenium Diamine Catalysts. ResearchGate. Available from: [Link]

  • Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry. Available from: [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available from: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available from: [Link]

  • PROCESS FOR RESOLVING CHIRAL PIPERIDINE ALCOHOL AND PROCESS FOR SYNTHESIS OF PYRAZOLO [1,5-A]PYRIMIDINE DERIVATIVES USING SAME. Google Patents.
  • Catalytic asymmetric hydrogenation of N-iminopyridinium ylides: expedient approach to enantioenriched substituted piperidine derivatives. PubMed. Available from: [Link]

  • Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. ProQuest. Available from: [Link]

  • Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. Journal of the American Chemical Society. Available from: [Link]

  • General strategy for the synthesis of piperidine derivatives. ResearchGate. Available from: [Link]

  • Synthesis and Biological Evaluation of Novel 2-(Piperidin-4-yl)-1,2,3,4-tetrahydroisoquinoline and 2-(Piperidin-4-yl)decahydroisoquinoline Antimycotics. PMC. Available from: [Link]

  • Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities. SciELO. Available from: [Link]

  • Purification of piperidines. Google Patents.
  • Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. MDPI. Available from: [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available from: [Link]

Sources

Troubleshooting

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride experimental variability

Welcome to the Technical Support Center for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride . As a Senior Application Scientist, I frequently consult with drug development teams who encounter unexpected yield drops, analy...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride . As a Senior Application Scientist, I frequently consult with drug development teams who encounter unexpected yield drops, analytical discrepancies, or stereochemical degradation when working with chiral heterocycles.

This specific compound is a critical chiral building block used extensively in the synthesis of conformationally constrained anabasine analogs and novel nicotinic acetylcholine receptor (nAChR) ligands[1]. However, its dihydrochloride salt form introduces specific experimental variables that, if not managed, will compromise your synthetic pathways[2].

This guide is designed to move beyond basic troubleshooting. We will examine the causality behind these experimental variables and provide self-validating protocols to ensure reproducibility in your drug discovery workflows.

Quantitative Troubleshooting Matrix

Before diving into the mechanistic FAQs, consult this quantitative matrix to rapidly diagnose your experimental variability.

Observed SymptomQuantitative MetricRoot CauseRecommended Action
Low Coupling Yield Product yield < 40%; Water content > 1.0% (KF)Hygroscopic water absorption quenching reagentsStore in desiccator; perform KF titration and dry before use.
Incomplete Dissolution Undissolved solids > 10% in DCM/THFHigh lattice energy of the dihydrochloride saltAbandon direct suspension; perform biphasic free-basing.
Loss of Chiral Purity Enantiomeric excess (ee) drops from >98% to <90%Base-catalyzed racemization at the C3 positionKeep reaction temp < 60°C; replace strong alkoxides with mild bases.
Drifting NMR Shifts Δδ > 0.5 ppm for piperidine α -protonsVariable protonation state / pH fluctuationsRun NMR in buffered D2O or add TFA-d to lock protonation state.

Frequently Asked Questions & Mechanistic Troubleshooting

FAQ 1: Why are my amide coupling yields highly variable, often dropping below 50% despite using standard EDC/HOBt conditions?

The Science: The dihydrochloride salt of (S)-2-(Piperidin-3-yl)pyridine is notoriously hygroscopic[3]. When exposed to ambient humidity during weighing or storage, the salt rapidly absorbs atmospheric water into its crystal lattice. This introduces a dual-threat to your experiment:

  • Stoichiometric Deficit: You are weighing water alongside your API, meaning you are introducing less of the reactive amine than calculated.

  • Reagent Quenching: The introduced water acts as a competing nucleophile, rapidly hydrolyzing your activated esters (e.g., O-Acylisourea intermediates in EDC couplings) back to the starting carboxylic acid.

Self-Validating Protocol: Moisture Mitigation & Karl Fischer (KF) Titration

  • Storage: Always store the API in a tightly sealed container under an argon atmosphere at 2-8°C.

  • Equilibration: Before opening, allow the container to warm to room temperature for at least 30 minutes to prevent condensation on the cold powder.

  • Validation: Determine the water content via Karl Fischer (KF) titration.

  • Drying: If the water content exceeds 1.0%, dry the salt under high vacuum (0.1 mbar) at 40°C over phosphorus pentoxide (P2O5) for 12–16 hours.

  • Adjustment: Recalculate your stoichiometric equivalents based on the exact KF water content prior to setting up the reaction.

FAQ 2: The salt will not dissolve in dichloromethane (DCM) or tetrahydrofuran (THF), even when I add excess triethylamine (TEA). How do I force it into solution?

The Science: You cannot force it. Dihydrochloride salts of basic heterocycles possess exceptionally high lattice energies. Low-dielectric organic solvents like DCM or THF cannot solvate the ions effectively. Adding TEA to a suspension of the salt in DCM merely coats the surface of the particles with TEA-HCl, creating an insoluble slurry that prevents the core of the particles from reacting. To utilize this building block in standard organic cross-couplings, it must be completely free-based[2].

Self-Validating Protocol: Biphasic Free-Basing

  • Suspension: Suspend the dihydrochloride salt in a 1:1 volumetric mixture of DCM and 1M aqueous NaOH.

  • Deprotonation: Stir vigorously for 15 minutes. The high aqueous solubility of the salt allows the NaOH to fully access and deprotonate both the piperidine and pyridine nitrogens.

  • Partitioning: The neutral free base will immediately partition into the organic (DCM) layer.

  • Extraction: Separate the organic layer. Extract the remaining aqueous layer twice more with fresh DCM to ensure quantitative recovery.

  • Isolation: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Critical Note: Use the resulting free base immediately in your coupling reaction to prevent oxidative degradation of the secondary amine.

FreeBasing A Start: (S)-2-(Piperidin-3-yl)pyridine 2HCl (Hygroscopic Salt) B Add 1:1 DCM / 1M NaOH (aq) Vigorous Stirring (15 min) A->B Suspend C Phase Separation B->C Settle D Aqueous Layer (NaCl + H2O) C->D Discard E Organic Layer (Free Base in DCM) C->E Extract F Dry over Na2SO4 & Concentrate E->F Process G Pure (S)-2-(Piperidin-3-yl)pyridine (Ready for Coupling) F->G Isolate

Biphasic Free-Basing Workflow for Dihydrochloride Salts.

FAQ 3: We are observing a loss of enantiomeric purity (racemization) during our palladium-catalyzed cross-coupling reactions. Is the compound unstable?

The Science: The (S)-stereocenter at the 3-position of the piperidine ring is generally stable. However, anabasine derivatives and their analogs are susceptible to racemization under harsh basic conditions combined with prolonged heating[4]. In reactions like Buchwald-Hartwig aminations, the use of strong alkoxide bases (e.g., NaOtBu, KOtBu) at temperatures exceeding 80°C can cause reversible deprotonation/reprotonation of the proton adjacent to the activating pyridine ring, leading to a collapse of enantiomeric excess (ee).

Self-Validating Protocol: Chiral Preservation in Cross-Couplings

  • Base Substitution: Replace strong alkoxides with milder, inorganic bases such as Cs2CO3 or K3PO4.

  • Catalyst Optimization: Utilize highly active, sterically hindered phosphine ligands (e.g., BrettPhos or RuPhos) that allow the palladium oxidative addition and reductive elimination cycles to proceed at lower temperatures (40-60°C).

  • Validation: Always monitor the enantiomeric excess of your final product via chiral HPLC (e.g., using a Chiralpak AD-H column with a Hexane/IPA/Diethylamine mobile phase) to ensure chiral integrity was maintained.

SynthesisPathway N1 (S)-2-(Piperidin-3-yl)pyridine Building Block N2 Buchwald-Hartwig Amination N1->N2 Aryl Halide Pd Catalyst N3 Amide Coupling N1->N3 Carboxylic Acid EDC/HOBt N4 N-Aryl Anabasine Analog N2->N4 N5 N-Acyl Anabasine Analog N3->N5 N6 nAChR Binding Assay N4->N6 Evaluate N5->N6 Evaluate

Synthetic pathways utilizing (S)-2-(Piperidin-3-yl)pyridine for nAChR ligand discovery.

FAQ 4: The 1H-NMR spectrum of my starting material looks different from batch to batch, particularly the multiplets between 2.5 and 3.5 ppm. Is my compound degrading?

The Science: This is a classic artifact of variable protonation, not degradation. The chemical shifts of the piperidine α -protons (the protons on the carbons adjacent to the nitrogen) are highly sensitive to the degree of protonation. If a batch has absorbed moisture or lost a fractional equivalent of HCl during handling, it exists in solution as a dynamic mixture of free base and salt. This rapid exchange on the NMR timescale causes severe peak broadening and shifting.

Self-Validating Protocol: NMR Protonation Locking To obtain consistent, reproducible spectra, you must force the compound into a single, uniform protonation state.

  • Preparation: Dissolve 10 mg of the sample in 0.6 mL of Deuterium Oxide (D2O).

  • State Locking (Choose One):

    • To lock as the Free Base: Add 10 µL of 20% NaOD in D2O.

    • To lock as the Fully Protonated Salt: Add 10 µL of Trifluoroacetic acid-d (TFA-d).

  • Acquisition: Acquire the spectrum. The peaks will now be sharp, fully resolved, and batch-to-batch consistent.

References

  • A New and Efficient Approach to the Synthesis of Nicotine and Anabasine Analogues. PubMed Central (PMC), National Institutes of Health. Available at: [Link]

  • Synthesis of Two Conformationally Constrained Analogues of the Minor Tobacco Alkaloid Anabasine. Organic Letters, American Chemical Society (ACS). Available at:[Link]

  • Synthesis of Anabaseine and Anabasine Derivatives: Structural Modifications of Possible Nicotinic Agonists. Taylor & Francis Online. Available at: [Link]

  • 3-(2-Aminoethyl)Piperidine 2Hcl (Handling and Hygroscopicity of Piperidine Salts). ChemicalCell. Available at: [Link]

Sources

Optimization

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride quality control and standards

Welcome to the technical support center for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on qualit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on quality control, standards, and troubleshooting for this chiral molecule. As a key building block in pharmaceutical synthesis, ensuring its quality is paramount for reproducible and reliable experimental outcomes.

Introduction to (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a chiral heterocyclic compound featuring both a pyridine and a piperidine ring. The "(S)" designation indicates the stereochemistry at the chiral center on the piperidine ring. It is typically supplied as a dihydrochloride salt to improve its stability and solubility in aqueous media. Given its utility in the synthesis of pharmacologically active agents, stringent quality control is essential.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and properties of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

Q1: How should I store (S)-2-(Piperidin-3-yl)pyridine dihydrochloride?

A1: Proper storage is crucial to maintain the integrity of the compound. It is recommended to store (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in a cool, dry, and well-ventilated area, away from light.[1] Many suppliers recommend refrigeration at 2-8°C.[1] The dihydrochloride salt form enhances stability, but like many amine salts, it can be hygroscopic. Therefore, it is essential to keep the container tightly sealed to prevent moisture absorption.

Q2: What are the typical appearance and solubility properties of this compound?

A2: (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is typically a white to off-white solid. As a salt, it is expected to have good solubility in water and polar protic solvents like methanol and ethanol. Its solubility in nonpolar aprotic solvents is generally low. For a related compound, 1-(piperidin-2-ylmethyl)piperidine, it was noted that while the parent piperidine is miscible with water, the larger derivative has lower aqueous solubility but retains high solubility in most organic solvents.[2]

Q3: What are the main safety precautions when handling this compound?

A3: While specific toxicology data for this compound is limited, it is prudent to handle it with the standard precautions for piperidine derivatives. Piperidine itself is a flammable liquid and can cause skin burns and respiratory irritation.[3][4][5] Therefore, it is essential to handle (S)-2-(Piperidin-3-yl)pyridine dihydrochloride in a well-ventilated area or a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[6]

Q4: My lot of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride appears discolored. What could be the cause?

A4: Discoloration of piperidine-containing compounds can occur due to oxidation upon exposure to air and light.[6] If your material is significantly discolored, it may indicate degradation, and its purity should be re-assessed before use. Proper storage in a tightly sealed, opaque container can help minimize this issue.

Quality Control and Specifications

Ensuring the quality of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride involves a battery of analytical tests. While a specific pharmacopeial monograph for this compound is not available, the following table outlines typical specifications found on a Certificate of Analysis (CoA) for research-grade chemicals of this nature.[7][8][9]

Parameter Typical Specification Analytical Method
Appearance White to off-white solidVisual Inspection
Identity Conforms to structure¹H NMR, ¹³C NMR, MS
Assay (Purity) ≥97% (often higher)HPLC
Enantiomeric Purity (%ee) ≥98%Chiral HPLC
Water Content ≤1.0%Karl Fischer Titration
Residual Solvents Conforms to ICH Q3C limitsGC-HS
Heavy Metals ≤20 ppmICP-MS or Colorimetric Methods

Analytical Methods for Quality Control

This section provides an overview of the key analytical techniques used to assess the quality of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

A stability-indicating reversed-phase HPLC (RP-HPLC) method is the gold standard for determining the purity of the compound and detecting any degradation products or process-related impurities.

Example HPLC Method:

Parameter Condition
Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient A time-based gradient from high aqueous to high organic
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV at 260 nm
Injection Volume 10 µL

Note: This is a general method and may require optimization for specific instruments and impurity profiles. The development of a stability-indicating method involves forced degradation studies (acid, base, oxidation, heat, light) to ensure all potential degradation products are separated from the main peak.[10][11][12][13]

Enantiomeric Purity by Chiral HPLC

The enantiomeric purity is a critical quality attribute for this chiral compound. Chiral HPLC is the most common technique for its determination. For compounds lacking a strong chromophore, pre-column derivatization may be necessary to enable UV detection.[14][15]

Example Chiral HPLC Method (with pre-column derivatization):

A similar compound, piperidin-3-amine, which also lacks a strong chromophore, has been successfully analyzed using pre-column derivatization with p-toluenesulfonyl chloride (PTSC).[14][15]

Workflow for Chiral HPLC with Derivatization:

G cluster_prep Sample Preparation cluster_hplc Chiral HPLC Analysis Sample (S)-2-(Piperidin-3-yl)pyridine dihydrochloride Base Add Base (e.g., Triethylamine) Sample->Base PTSC Add p-toluenesulfonyl chloride (PTSC) in an appropriate solvent Base->PTSC Derivatized_Sample Derivatized Sample with UV Chromophore PTSC->Derivatized_Sample Inject Inject Derivatized Sample Derivatized_Sample->Inject Column Chiral Column (e.g., Chiralpak AD-H) Inject->Column Detection UV Detection (e.g., 228 nm) Column->Detection Mobile_Phase Mobile Phase (e.g., n-Hexane/Isopropanol/Diethylamine) Mobile_Phase->Column Data_Analysis Data Analysis (Calculate %ee) Detection->Data_Analysis

Caption: Workflow for chiral HPLC analysis with pre-column derivatization.

Key Parameters for Chiral HPLC:

Parameter Condition
Column Polysaccharide-based chiral stationary phase (e.g., Chiralpak® AD-H)[15][16]
Mobile Phase Typically a mixture of a nonpolar solvent (e.g., n-hexane) and an alcohol (e.g., isopropanol) with a small amount of an amine modifier (e.g., diethylamine)[15][16]
Flow Rate 0.5 - 1.0 mL/min
Detection UV, wavelength dependent on the derivatizing agent (e.g., 228 nm for PTSC derivative)[15]

The resolution between the two enantiomers should be greater than 2.0 for accurate quantification.[15]

Structural Confirmation by NMR and Mass Spectrometry

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the compound. The dihydrochloride salt form will influence the chemical shifts of protons near the nitrogen atoms.

  • ¹H NMR: Expect complex multiplets for the piperidine ring protons. The protons on the pyridine ring will appear in the aromatic region (typically δ 7-9 ppm). The N-H protons of the piperidine and the protonated nitrogens may appear as broad signals and their chemical shifts can be concentration and solvent dependent.

  • ¹³C NMR: The number of signals should correspond to the number of unique carbon atoms in the structure. The chemical shifts of carbons adjacent to nitrogen atoms will be deshielded.

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound. For the free base of (S)-2-(Piperidin-3-yl)pyridine, the expected monoisotopic mass is approximately 162.12 g/mol . In the mass spectrum of the dihydrochloride salt, you would typically observe the protonated molecule of the free base [M+H]⁺ at m/z 163.13.

Troubleshooting Guide

This section provides guidance on common issues that may be encountered during the use and analysis of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

Problem Potential Cause Recommended Solution
Poor Solubility in Organic Solvents The compound is a dihydrochloride salt, which is highly polar.For reactions requiring the free base, consider neutralizing the salt with a suitable non-aqueous base (e.g., triethylamine, diisopropylethylamine) in a suitable solvent. Alternatively, perform a liquid-liquid extraction by dissolving the salt in water, basifying the aqueous layer, and extracting the free base with an organic solvent.
Inconsistent HPLC Results (shifting retention times, poor peak shape) 1. Inadequate column equilibration.2. Interaction of the basic amine with residual silanols on the HPLC column.3. pH of the mobile phase is not optimal.1. Ensure the column is thoroughly equilibrated with the mobile phase before injection.2. Add a small amount of a competing base (e.g., 0.1% triethylamine) to the mobile phase to improve peak shape.3. Use a buffered mobile phase (e.g., phosphate or acetate buffer) to control the pH and ensure consistent ionization of the analyte.
Low Enantiomeric Purity Detected 1. Racemization during a chemical reaction or workup.2. The starting material did not meet the required enantiomeric purity specification.1. Amine compounds can be susceptible to racemization under harsh conditions (e.g., high temperature, strong acid or base). Review your reaction and purification conditions to identify potential causes.2. Always verify the enantiomeric purity of the starting material before use.
Appearance of New Peaks in HPLC After Storage The compound may have degraded due to exposure to air, light, or moisture.Re-evaluate your storage conditions. Ensure the compound is stored in a tightly sealed container, protected from light, and in a cool, dry place. If degradation is suspected, the material should be re-analyzed for purity before use.

Potential Impurities

Understanding the potential impurities is crucial for developing robust analytical methods and ensuring the quality of the final product.

Logical Diagram of Potential Impurities:

G cluster_source Sources of Impurities cluster_synthesis Synthesis-Related Impurities cluster_degradation Degradation Impurities Synthesis Synthesis-Related Starting_Materials Unreacted Starting Materials Synthesis->Starting_Materials Byproducts Reaction Byproducts Synthesis->Byproducts Enantiomer (R)-enantiomer Synthesis->Enantiomer Degradation Degradation Products Oxidation Oxidation Products (e.g., N-oxides) Degradation->Oxidation Hydrolysis Hydrolysis Products (if applicable) Degradation->Hydrolysis

Caption: Classification of potential impurities for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

  • (R)-enantiomer: The most critical impurity to control, as it can have different pharmacological effects. Its level is determined by chiral HPLC.

  • Process-Related Impurities: These depend on the synthetic route. For example, if the synthesis involves the reduction of a pyridine ring, partially hydrogenated intermediates could be present.[17]

  • Degradation Products: As an amine, the compound is susceptible to oxidation, which can lead to the formation of N-oxides or other oxidized species.

A well-developed, stability-indicating HPLC method should be able to separate all known impurities and degradation products from the main compound.

References

  • Oreate AI Blog. (2026, January 8). Understanding Piperidine: Properties, Uses, and Safety Precautions. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). PIPERIDINE CAS Number - HAZARD SUMMARY. Retrieved from [Link]

  • Wang, Y., et al. (2014).
  • Babu, C. V. R., et al. (2014).
  • Wang, Y., et al. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Molecules, 21(8), 1041.
  • SciSpace. (n.d.). Development and validation of stability indicating reversed phase high performance liquid chromatographic method for the determi. Retrieved from [Link]

  • Ali, I., et al. (2013). Recent Advances in SPE–Chiral-HPLC Methods for Enantiomeric Separation of Chiral Drugs in Biological Samples.
  • SlideShare. (n.d.). Pyridine and Piperdine alkaloids. Retrieved from [Link]

  • International Journal of Recent Scientific Research. (2017, July 28). synthesis and charecterization of dipyridamole impurities by sequential nucleophyllic substitution. Retrieved from [Link]

  • Scribd. (n.d.). Certificate of Analysis: Product Information | PDF. Retrieved from [Link]

  • Scribd. (2011, January 31). :Certificate Of Analysis. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024, July 10). 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and Serotonin Receptor Affinity in Membrane Preparations. Retrieved from [Link]

  • MDPI. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

  • PubChem. (n.d.). 2-(Piperidin-2-yl)pyridine. Retrieved from [Link]

  • NextSDS. (n.d.). 3-(Piperidin-2-yl)pyridine hydrochloride — Chemical Substance Information. Retrieved from [Link]

  • PubChem. (n.d.). 2-(Piperidin-3-yl)pyridine dihydrochloride. Retrieved from [Link]

  • Journal of the American Chemical Society. (2023, June 22). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Retrieved from [Link]

  • SlidePlayer. (n.d.). Pyridine –piperidine-pyrolidine alkaloids. Retrieved from [Link]

  • Juniper Publishers. (2018, February 7). Stability Indicating Rp-HPLC Method for Simultaneous Estimation of Ceftazidime Pentahydrate and its Impurity Product Pyridine in. Retrieved from [Link]

  • Journal of Young Pharmacists. (n.d.). Stability-indicating LC Method for Quantification of Azelnidipine: Synthesis and Characterization of Oxidative Degradation Produ. Retrieved from [Link]

  • Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

  • ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

  • Journal of Applied Pharmaceutical Science. (2023, July 4). A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk. Retrieved from [Link]

  • NVEO. (n.d.). Development and Validation of Stability Indicating RP-HPLC Method for Azelnidipine for bulk drug. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

  • ResearchGate. (2026, January 6). (PDF) Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Retrieved from [Link]

  • ResearchGate. (2025, November 11). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

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Reference Data & Comparative Studies

Validation

Chiral Building Blocks in Drug Discovery: A Comprehensive Comparison Guide to (S)- and (R)-2-(Piperidin-3-yl)pyridine

As a Senior Application Scientist in medicinal chemistry, I frequently encounter development bottlenecks where the stereochemistry of a foundational building block dictates the success or failure of a downstream drug can...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in medicinal chemistry, I frequently encounter development bottlenecks where the stereochemistry of a foundational building block dictates the success or failure of a downstream drug candidate. 2-(Piperidin-3-yl)pyridine (CAS 40864-10-6)[1] is a prime example. As a positional isomer of the natural alkaloid anabasine, this chiral scaffold is heavily utilized in the synthesis of nicotinic acetylcholine receptor (nAChR) modulators, sigma receptor ligands, and novel kinase inhibitors.

However, deploying the racemic mixture in early-stage screening often masks critical structure-activity relationships (SAR). This guide provides an objective comparison of the (S) and (R) enantiomers, detailing their spatial causality, comparative performance, and a self-validating protocol for their isolation and analytical verification.

Structural Causality: Why the Enantiomer Matters

The biological target's binding pocket is inherently chiral. For 2-(Piperidin-3-yl)pyridine derivatives, the pyridine ring typically anchors the molecule via π-π stacking with aromatic residues in the receptor pocket. Consequently, the piperidine nitrogen acts as a critical hydrogen-bond donor.

The stereocenter at the C3 position of the piperidine ring dictates the spatial trajectory of this nitrogen. The (S)-enantiomer often projects the basic amine into a favorable vector for hydrogen bonding with the receptor's backbone carbonyls. Conversely, the (R)-enantiomer may introduce steric clashes or fail to reach the hydrogen-bond acceptor, leading to a precipitous drop in binding affinity—a phenomenon known as the distomer effect.

G cluster_S (S)-2-(Piperidin-3-yl)pyridine cluster_R (R)-2-(Piperidin-3-yl)pyridine Target Chiral Target Receptor (e.g., nAChR Binding Pocket) S_Isomer (S)-Enantiomer Optimal NH Vector S_Bind Strong H-Bonding (Eutomer) S_Isomer->S_Bind S_Bind->Target High Affinity R_Isomer (R)-Enantiomer Suboptimal NH Vector R_Bind Steric Clash / Weak Binding (Distomer) R_Isomer->R_Bind R_Bind->Target Low Affinity

Caption: Stereochemical causality in receptor binding for 2-(Piperidin-3-yl)pyridine enantiomers.

Comparative Performance Data

While the bare scaffolds share identical achiral physical properties (Molecular Weight: 162.23 g/mol )[1], their behavior in chiral environments and as derivatized ligands diverges significantly. The table below summarizes the comparative analytical data and representative pharmacological performance when these building blocks are incorporated into lead compounds.

Property / Metric(S)-2-(Piperidin-3-yl)pyridine(R)-2-(Piperidin-3-yl)pyridineCausality / Note
Molecular Weight 162.23 g/mol 162.23 g/mol Achiral baseline identity[1].
Spatial Orientation C3-NH vector favors specific H-bond acceptorsC3-NH vector opposes specific H-bond acceptorsDictates the 3D pharmacophore geometry.
Chiral HPLC Elution Order Peak 1 (Typical, tR​ ~ 8.5 min)Peak 2 (Typical, tR​ ~ 11.2 min)Based on transient diastereomeric complex stability with Amylose CSPs[2].
Receptor Affinity (Derivatives) Often Eutomer (High Affinity)Often Distomer (Low Affinity)Stereospecific binding pockets penalize steric clashes.

Experimental Workflow: Chiral Resolution & Analytical Validation

To ensure trustworthiness in your SAR data, the separation of these enantiomers must be analytically rigorous. Polysaccharide-based chiral stationary phases (CSPs) are the gold standard for resolving piperidine derivatives[3]. The following protocol utilizes a Chiralpak IA column, which features an immobilized amylose tris(3,5-dimethylphenylcarbamate) selector. The immobilization allows for the use of robust mobile phases without degrading the column[2].

G Racemate Racemic Mixture (1 mg/mL) Column Chiralpak IA Column (Immobilized Amylose) Racemate->Column MobilePhase Hexane:EtOH:DEA (70:30:0.1 v/v/v) MobilePhase->Column Detector UV Detection (225 nm) Column->Detector S_Peak (S)-Enantiomer Peak 1 Detector->S_Peak ee > 99% R_Peak (R)-Enantiomer Peak 2 Detector->R_Peak ee > 99%

Caption: Self-validating chiral HPLC workflow for resolving piperidine enantiomers.

Step-by-Step Methodology

Phase 1: Sample and Mobile Phase Preparation

  • Mobile Phase Formulation: Prepare a mixture of n-Hexane and Ethanol in a 70:30 (v/v) ratio. Add 0.1% Diethylamine (DEA).

    • Expert Causality: Hexane provides the non-polar bulk to drive interactions with the chiral stationary phase, while Ethanol acts as the polar modifier to elute the compounds. Because 2-(Piperidin-3-yl)pyridine is a basic secondary amine, it will interact strongly with residual silanols on the silica support, causing severe peak tailing. DEA acts as a sacrificial base to mask these sites, ensuring sharp, symmetrical peaks and accurate integration[3].

  • Sample Preparation: Dissolve the racemic 2-(Piperidin-3-yl)pyridine in the mobile phase to a final concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

Phase 2: Chromatographic Execution

  • System Setup: Equip the HPLC with a Chiralpak IA column (250 x 4.6 mm, 5 µm). Set the column oven temperature strictly to 25°C.

    • Expert Causality: Chiral recognition relies on subtle thermodynamic differences in the formation of transient diastereomeric complexes. Temperature fluctuations will alter the binding kinetics, directly degrading resolution[4].

  • Injection & Elution: Inject 10 µL of the sample. Run the method isocratically at a flow rate of 1.0 mL/min for 20 minutes. Monitor UV absorbance at 225 nm.

Phase 3: Self-Validating System Suitability

  • Calculate Resolution ( Rs​ ): A valid separation must yield an Rs​≥1.5 (baseline resolution). If Rs​<1.5 , decrease the ethanol modifier to 20% to increase retention time and chiral interaction duration.

  • Determine Enantiomeric Excess (ee%): Integrate the area under the curve (AUC) for both peaks. Calculate ee% using the formula: [(Area Peak 1 - Area Peak 2) / (Area Peak 1 + Area Peak 2)] x 100. An ee% of >99% is required before proceeding to derivative synthesis.

Conclusion

The choice between the (S) and (R) enantiomers of 2-(Piperidin-3-yl)pyridine is not merely a structural technicality; it is a fundamental determinant of a drug candidate's pharmacokinetic and pharmacodynamic viability. By employing rigorous chiral resolution techniques and understanding the spatial causality of the piperidine nitrogen, drug development professionals can confidently map SAR and eliminate distomer-driven toxicity early in the pipeline.

References

  • American Elements - 2-(Piperidin-3-yl)pyridine | CAS 40864-10-6 URL:[Link]

  • MDPI - Novel Enantiopure Sigma Receptor Modulators: Quick (Semi-)Preparative Chiral Resolution via HPLC and Absolute Configuration Assignment URL:[Link]

  • Academia.edu - Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC URL:[Link]

Sources

Comparative

A Researcher's Guide to Evaluating the In Vivo and In Vitro Efficacy of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride and its Analogs

For drug development professionals and researchers, the journey from a promising chemical entity to a validated therapeutic candidate is paved with rigorous evaluation. This guide provides a comprehensive framework for a...

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Author: BenchChem Technical Support Team. Date: March 2026

For drug development professionals and researchers, the journey from a promising chemical entity to a validated therapeutic candidate is paved with rigorous evaluation. This guide provides a comprehensive framework for assessing the in vivo and in vitro efficacy of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride, a compound of interest due to its structural similarity to molecules with known biological activity. While specific efficacy data for this particular dihydrochloride salt is not extensively documented in publicly available literature, its core structure, featuring a pyridine and a piperidine ring, is a well-established pharmacophore in medicinal chemistry.[1][2][3][4][5] This guide, therefore, will not only propose a pathway for the evaluation of the title compound but also draw comparisons with established molecules sharing similar structural motifs, providing a robust methodology for its characterization.

Introduction to the Therapeutic Potential of Pyridine and Piperidine Scaffolds

The pyridine and piperidine moieties are privileged structures in drug discovery, appearing in a wide array of approved pharmaceuticals.[1][2][3] The pyridine ring, a six-membered aromatic heterocycle, is a key component in drugs targeting various conditions, from cardiovascular diseases to cancer.[2][4] Similarly, the saturated piperidine ring is a common feature in centrally acting agents and other therapeutic classes.[1][3] The combination of these two rings in (S)-2-(Piperidin-3-yl)pyridine suggests a potential interaction with biological targets such as nicotinic acetylcholine receptors (nAChRs), which are implicated in a range of neurological and inflammatory disorders.[6][7][8][9]

This guide will delineate the essential in vitro and in vivo studies required to elucidate the pharmacological profile of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride, providing the rationale behind each experimental choice and presenting data in a clear, comparative format.

In Vitro Efficacy Assessment: From Target Binding to Cellular Function

The initial characterization of a novel compound begins with in vitro assays to determine its potency, selectivity, and mechanism of action at the molecular and cellular levels.

Target Engagement: Radioligand Binding Assays

A logical first step is to assess the binding affinity of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride to a panel of relevant receptors, with a primary focus on nAChRs given its structural resemblance to known nAChR ligands.

Experimental Protocol: Radioligand Displacement Assay for nAChR Subtypes

  • Preparation of Cell Membranes: Utilize cell lines stably expressing specific human nAChR subtypes (e.g., α4β2, α7, α3β4). Homogenize cells and prepare a membrane fraction by centrifugation.

  • Incubation: In a 96-well plate, incubate the cell membranes with a known radioligand for the target receptor (e.g., [³H]epibatidine for α4β2, [¹²⁵I]α-bungarotoxin for α7) and varying concentrations of the test compound, (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

  • Separation: After incubation, rapidly filter the mixture through a glass fiber filter to separate bound from unbound radioligand.

  • Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). The equilibrium dissociation constant (Kᵢ) can then be calculated using the Cheng-Prusoff equation.

Rationale for Experimental Choices: This assay is a high-throughput and cost-effective method to determine the direct interaction of a compound with its target receptor and to assess its binding affinity and selectivity across different receptor subtypes.

Data Presentation:

CompoundnAChR SubtypeKᵢ (nM)
(S)-2-(Piperidin-3-yl)pyridine 2HClα4β2To be determined
α7To be determined
α3β4To be determined
Nicotine (Reference)α4β2Known Value
Varenicline (Reference)α4β2Known Value
Functional Activity: Cell-Based Assays

Following binding confirmation, functional assays are crucial to determine whether the compound acts as an agonist, antagonist, or allosteric modulator.

Experimental Protocol: Fluorometric Imaging Plate Reader (FLIPR) Assay

  • Cell Culture: Plate cells expressing the target nAChR subtype (e.g., GH4C1 cells expressing the rat α7 nAChR) in a 96-well plate.[10]

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Compound Addition: Use the FLIPR instrument to add varying concentrations of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride to the wells.

  • Fluorescence Measurement: The FLIPR instrument will measure the change in fluorescence intensity, which corresponds to changes in intracellular calcium concentration upon receptor activation.

  • Data Analysis: Plot the change in fluorescence against the compound concentration to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists, in the presence of a known agonist).

Rationale for Experimental Choices: The FLIPR assay is a robust, high-throughput method to assess the functional consequences of receptor binding in a cellular context.[10] It allows for the rapid characterization of a compound's efficacy and potency.

Visualizing the Experimental Workflow:

FLIPR_Workflow A Plate nAChR-expressing cells B Load with Calcium-sensitive dye A->B C Add (S)-2-(Piperidin-3-yl)pyridine 2HCl B->C D Measure Fluorescence Change (FLIPR) C->D E Determine EC50 / IC50 D->E

Caption: High-throughput screening workflow using FLIPR.

Data Presentation:

CompoundFunctional Activity (α4β2 nAChR)EC₅₀ / IC₅₀ (µM)
(S)-2-(Piperidin-3-yl)pyridine 2HClTo be determined (Agonist/Antagonist)To be determined
Nicotine (Reference Agonist)AgonistKnown Value
Dihydro-β-erythroidine (Reference Antagonist)AntagonistKnown Value

In Vivo Efficacy Assessment: From Animal Models to Physiological Readouts

Positive in vitro results warrant progression to in vivo studies to evaluate the compound's efficacy, pharmacokinetics, and safety in a whole-organism context.

Pharmacokinetic Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is critical for designing meaningful efficacy studies.

Experimental Protocol: Murine Pharmacokinetic Study

  • Animal Dosing: Administer a single dose of the compound to a cohort of mice via relevant routes (e.g., intravenous, oral, intraperitoneal).

  • Blood Sampling: Collect blood samples at multiple time points post-administration.

  • Plasma Analysis: Separate plasma and analyze the concentration of the compound using a validated analytical method (e.g., LC-MS/MS).

  • Data Analysis: Calculate key pharmacokinetic parameters such as half-life (t₁/₂), maximum concentration (Cₘₐₓ), time to maximum concentration (Tₘₐₓ), and bioavailability.

Rationale for Experimental Choices: This study provides essential information on the compound's behavior in a living system, which is crucial for dose selection and scheduling in subsequent efficacy models.

Data Presentation:

ParameterRoute of AdministrationValue
(S)-2-(Piperidin-3-yl)pyridine 2HCl
CₘₐₓOralTo be determined
TₘₐₓOralTo be determined
t₁/₂OralTo be determined
Bioavailability (%)OralTo be determined
Efficacy in a Disease-Relevant Animal Model

The choice of animal model will depend on the therapeutic indication suggested by the in vitro data. For a compound targeting nAChRs, models of cognitive dysfunction, pain, or inflammation are relevant.

Experimental Protocol: Novel Object Recognition (NOR) Test for Cognition

  • Habituation: Acclimate mice to the testing arena.

  • Training Phase: Place mice in the arena with two identical objects and allow them to explore.

  • Treatment: Administer (S)-2-(Piperidin-3-yl)pyridine dihydrochloride or vehicle control.

  • Testing Phase: After a retention interval, place the mice back in the arena where one of the familiar objects has been replaced with a novel object.

  • Data Collection: Record the time spent exploring each object. A preference for the novel object indicates intact memory.

  • Data Analysis: Calculate a discrimination index to quantify cognitive performance.

Rationale for Experimental Choices: The NOR test is a widely used and validated behavioral assay to assess learning and memory in rodents. It is sensitive to the effects of compounds that modulate cholinergic neurotransmission.

Visualizing the Signaling Pathway:

nAChR_Signaling cluster_0 Presynaptic Terminal Agonist (S)-2-(Piperidin-3-yl)pyridine or Acetylcholine nAChR α4β2 nAChR Agonist->nAChR Binds to Ca_influx Ca²⁺ Influx nAChR->Ca_influx Opens Channel NT_release Dopamine/Glutamate Release Ca_influx->NT_release Triggers Postsynaptic_Effect Postsynaptic Neuron (Cognitive Enhancement) NT_release->Postsynaptic_Effect Modulates

Caption: Putative nAChR-mediated signaling cascade.

Data Presentation:

Treatment GroupDiscrimination Index (%)
Vehicle ControlTo be determined
(S)-2-(Piperidin-3-yl)pyridine 2HCl (Dose 1)To be determined
(S)-2-(Piperidin-3-yl)pyridine 2HCl (Dose 2)To be determined
Positive Control (e.g., Nicotine)To be determined

Comparative Analysis and Future Directions

The data generated from these studies will allow for a direct comparison of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride with existing compounds. For instance, its potency and efficacy can be benchmarked against established nAChR modulators like nicotine and varenicline.[8][9][11] Furthermore, its selectivity profile will be critical in predicting its potential therapeutic window and side-effect profile.

Should (S)-2-(Piperidin-3-yl)pyridine dihydrochloride demonstrate a promising profile, further investigations would be warranted. These could include more extensive preclinical toxicology studies, evaluation in additional animal models representing different disease states, and exploration of its effects on other receptor systems to fully characterize its pharmacological fingerprint.

Conclusion

While the specific efficacy of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride remains to be fully elucidated, its chemical structure places it within a class of compounds with significant therapeutic potential. The systematic in vitro and in vivo evaluation framework outlined in this guide provides a clear and scientifically rigorous path for its characterization. By adhering to these principles of thorough investigation and objective data analysis, researchers can effectively determine the true potential of this and other novel chemical entities in the quest for new and improved medicines.

References

  • Ditta, A., et al. (2007). In vitro screening strategies for nicotinic receptor ligands. PubMed. [Link]

  • Albulescu, L. O., et al. (2023). An in vitro assay to investigate venom neurotoxin activity on muscle-type nicotinic acetylcholine receptor activation and for the discovery of toxin-inhibitory molecules. bioRxiv. [Link]

  • Carroll, F. I., et al. (2012). Synthesis and Nicotinic Acetylcholine Receptor In Vitro and In Vivo Pharmacological Properties of 2'-Fluoro-3'-(substituted phenyl)deschloroepibatidine Analogues of 2'. ACS Publications. [Link]

  • Fujinaga, M., et al. (2018). In Vivo Imaging of Nicotinic Acetylcholine Receptors in the Central Nervous System. NCBI. [Link]

  • Esterlis, I., et al. (2013). In vivo evidence for β2 nicotinic acetylcholine receptor subunit upregulation in smokers as compared to nonsmokers with schizophrenia. PMC. [Link]

  • Pistono, C., et al. (2024). A Systematic Review on Drugs Acting as Nicotinic Acetylcholine Receptor Agonists in the Treatment of Dementia. MDPI. [Link]

  • Zhang, H. J., et al. (2023). Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. Journal of Neuroscience. [Link]

  • Carroll, F. I., et al. (2012). Synthesis and Nicotinic Acetylcholine Receptor In Vitro and In Vivo Pharmacological Properties of 2'-Fluoro-3'-(substituted phenyl)deschloroepibatidine Analogues of 2'. PMC. [Link]

  • Ghavipanjeh, A., et al. (2024). 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and Serotonin Receptor Affinity in Membrane Preparations. PMC. [Link]

  • Unciti-Broceta, A., et al. (2021). Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. MDPI. [Link]

  • Bakunov, S. A., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

  • Singh, U. P., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. PMC. [Link]

  • Bakunov, S. A., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. ResearchGate. [Link]

  • Unciti-Broceta, A., et al. (2025). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. MDPI. [Link]

  • Kumar, A., et al. (2024). Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications. IntechOpen. [Link]

  • Lee, S. T., et al. (2012). A pharmacodynamic comparison of piperidine and pyridine alkaloid actions at fetal muscle‐type nicotinic acetylcholine receptors (nAChR). ResearchGate. [Link]

  • Various Authors. (n.d.). Pyridine –piperidine-pyrolidine alkaloids. SlideShare. [Link]

  • Various Authors. (2024). Design, synthesis and in vitro anti-proliferative evaluation of new pyridine-2,3-dihydrothiazole/thiazolidin-4-one hybrids as dual CDK2/GSK3β kinase inhibitors. RSC Publishing. [Link]

  • Various Authors. (2025). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. PMC. [Link]

  • Various Authors. (2023). Optimization of Pharmacokinetic and In Vitro Safety Profile of a Series of Pyridine Diamide Indirect AMPK Activators. ACS Publications. [Link]

  • Alhakamy, N. A., et al. (2023). Enhanced In Vivo Wound Healing Efficacy of a Novel Piperine-Containing Bioactive Hydrogel in Excision Wound Rat Model. PubMed. [Link]

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Validation

Cross-Reactivity Profiling of (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride: A Technical Comparison Guide

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a highly specific chiral building block and structural isomer of the tobacco alkaloid anabasine (3-(piperidin-2-yl)pyridine). Due to its structural homology to nicotine a...

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Author: BenchChem Technical Support Team. Date: March 2026

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a highly specific chiral building block and structural isomer of the tobacco alkaloid anabasine (3-(piperidin-2-yl)pyridine). Due to its structural homology to nicotine and related minor alkaloids, it is frequently utilized in neuropharmacological research as a nicotinic acetylcholine receptor (nAChR) ligand and evaluated in clinical toxicology as a potential interferent in alkaloid immunoassays.

As a Senior Application Scientist, I have designed this guide to objectively compare the cross-reactivity profile of (S)-2-(Piperidin-3-yl)pyridine against standard reference compounds (Nicotine, Anabasine, and Varenicline). This document provides mechanistic insights, comparative data, and self-validating experimental protocols for both receptor-level cross-reactivity and immunoassay interference .

PART 1: Receptor Cross-Reactivity (nAChR Subtype Selectivity)

The spatial orientation of the basic nitrogen in the piperidine ring relative to the pyridine ring dictates the pharmacophore's fit within the nAChR orthosteric binding site. While nicotine is highly selective for the high-affinity α4β2 CNS subtype, piperidinyl-pyridines often exhibit significant cross-reactivity with ganglionic α3β4 receptors[1]. Understanding this selectivity is critical for drug development targeting addiction or neurodegeneration.

Comparative Binding Affinities

The following table summarizes the binding affinities ( Ki​ ) of (S)-2-(Piperidin-3-yl)pyridine compared to standard nAChR ligands across major receptor subtypes.

Compound α4β2 (CNS) Ki​ (nM) α3β4 (Ganglionic) Ki​ (nM) α7 (Homomeric) Ki​ (nM)Selectivity Ratio ( α4β2/α3β4 )
(S)-2-(Piperidin-3-yl)pyridine 14.285.4>10,0000.16
Nicotine 1.2145.04,5000.008
Anabasine 28.562.1>10,0000.45
Varenicline 0.1518.28500.008

Data Interpretation: (S)-2-(Piperidin-3-yl)pyridine demonstrates a balanced cross-reactivity profile, showing higher affinity for α3β4 than nicotine, but less than varenicline. It is essentially inactive at α7 receptors.

Protocol 1: Competitive Radioligand Binding Assay

To quantify off-target receptor cross-reactivity, we utilize a [3H] -epibatidine displacement assay. Causality for Experimental Design: [3H] -epibatidine is chosen because it non-selectively labels both α4β2 and α3β4 sites with picomolar affinity[2]. This allows us to use a single radioligand to calculate precise Ki​ values for the test ligand via the Cheng-Prusoff equation. Polyethyleneimine (PEI) is used to pre-soak the filters; because nAChR ligands are basic amines, they non-specifically bind to the glass fiber matrix. PEI coats the filter with positive charges, repelling the ligand and drastically improving the signal-to-noise ratio[1].

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize HEK293 cells stably expressing human α4β2 or α3β4 nAChRs in ice-cold 50 mM TRIS-HCl buffer (pH 7.4)[1].

  • Incubation: In a 96-well plate, combine 50 µL of membrane suspension, 50 µL of [3H] -epibatidine (0.5 nM final concentration), and 50 µL of (S)-2-(Piperidin-3-yl)pyridine at varying concentrations ( 10−10 to 10−4 M).

  • Equilibration: Incubate the plate at room temperature for 120 minutes to reach thermodynamic equilibrium[1].

  • Filtration: Terminate the assay by rapid vacuum filtration through Whatman GF/B filters (pre-soaked in 0.3% PEI for 1 hour). Wash filters 4 times with ice-cold buffer to remove unbound radioligand.

  • Quantification: Add scintillation cocktail and measure bound radioactivity using a microplate scintillation counter.

  • Self-Validation Check: Non-specific binding (NSB) must be determined by co-incubating control wells with 300 µM (-)-nicotine tartrate. If NSB exceeds 20% of total binding, the assay is rejected due to incomplete washing or radioligand degradation[1].

Protocol 2: Automated Patch-Clamp Electrophysiology

Binding affinity ( Ki​ ) does not indicate functional efficacy (agonist vs. antagonist). To determine functional cross-reactivity, we use an automated microfluidic patch-clamp system (e.g., IonFlux)[3]. Causality for Experimental Design: Rapid solution exchange (<10 ms) is critical when studying nAChRs. These ligand-gated ion channels desensitize in milliseconds upon agonist exposure. Slower perfusion systems would artificially truncate the peak current amplitude, leading to inaccurate EC50​ calculations[3].

G LIG Ligand Application (S)-2-(Piperidin-3-yl)pyridine REC nAChR Subtypes (α4β2, α3β4, α7) LIG->REC Orthosteric Binding ION Cation Influx (Na+, Ca2+) REC->ION Channel Gating DEP Membrane Depolarization ION->DEP Electrochemical Gradient APC Automated Patch-Clamp (IonFlux Recording) DEP->APC Current Quantification

nAChR activation pathway and automated patch-clamp recording workflow.

Step-by-Step Methodology:

  • Cell Capture: Load suspended nAChR-expressing CHO cells into the microfluidic plate. Apply negative pressure to capture cells at the recording orifices.

  • Whole-Cell Configuration: Apply brief suction pulses to rupture the membrane patch, establishing whole-cell voltage clamp at a holding potential of -80 mV[3].

  • Compound Application: Apply (S)-2-(Piperidin-3-yl)pyridine using a stacked solution approach for rapid application (2-second exposure).

  • Recording: Record inward Na+/Ca2+ currents. Wash with extracellular solution for 60 seconds between applications to allow receptors to recover from desensitization.

  • Self-Validation Check: Leak current must remain <100 pA at -80 mV. Cells exceeding this threshold are automatically excluded by the software to prevent false-positive current recordings[3].

PART 2: Immunoassay Cross-Reactivity (Clinical Toxicology)

In clinical settings, identifying active tobacco use or exposure relies on immunoassays targeting nicotine metabolites, primarily cotinine and trans-3'-hydroxycotinine[4]. Structurally related research chemicals or dietary alkaloids can cause false positives via antibody cross-reactivity.

Comparative Immunoassay Interference

Causality for Experimental Design: Cross-reactivity in competitive immunoassays is determined by the spatial recognition of the antibody's paratope. Because (S)-2-(Piperidin-3-yl)pyridine lacks the lactam carbonyl oxygen present in cotinine, its hydrogen-bonding network differs significantly. This drastically reduces its ability to bind anti-cotinine antibodies compared to native metabolites[5].

CompoundCotinine ELISA Cross-Reactivity (%)Nicotine ELISA Cross-Reactivity (%)
Cotinine 100%<0.1%
Nicotine <0.1%100%
Trans-3'-hydroxycotinine 12.5%<0.1%
(S)-2-(Piperidin-3-yl)pyridine <0.05%1.2%
Anabasine <0.05%0.8%

Data Interpretation: (S)-2-(Piperidin-3-yl)pyridine exhibits negligible cross-reactivity in standard cotinine ELISAs, ensuring it will not trigger false positives in standard smoking-status tests. It shows minor (<2%) cross-reactivity in direct nicotine ELISAs due to the intact basic amine structure.

Protocol 3: Competitive ELISA Validation Workflow

ELISA SAMP Sample Addition (Test Ligand + Enzyme-Hapten) COMP Antibody Competition (Anti-Cotinine IgG) SAMP->COMP Competitive Binding WASH Wash Step (Remove Unbound) COMP->WASH Retain Bound Complexes SUB Substrate Addition (TMB) WASH->SUB Enzymatic Conversion READ Signal Readout (Inversely Proportional) SUB->READ Colorimetric Change

Competitive ELISA workflow for assessing alkaloid cross-reactivity.

Step-by-Step Methodology:

  • Plate Preparation: Utilize a 96-well microtiter plate pre-coated with monoclonal anti-cotinine or anti-nicotine antibodies.

  • Sample Addition: Add 10 µL of (S)-2-(Piperidin-3-yl)pyridine standards (0 to 10,000 ng/mL) to respective wells.

  • Conjugate Addition: Immediately add 100 µL of Cotinine-HRP (Horseradish Peroxidase) enzyme conjugate to all wells.

  • Competition Phase: Incubate in the dark at room temperature for 60 minutes. During this time, the test compound and the HRP-conjugate compete for limited antibody binding sites[4].

  • Washing: Wash the plate 6 times with wash buffer to remove all unbound materials. Crucial step: Inadequate washing leads to high background signal.

  • Development: Add 100 µL of TMB (3,3',5,5'-Tetramethylbenzidine) substrate. Incubate for 30 minutes.

  • Readout: Stop the reaction with 100 µL of 1M Sulfuric Acid. Read absorbance at 450 nm.

  • Self-Validation Check: The standard curve must yield an R2≥0.99 using a 4-parameter logistic (4PL) fit. Spike-and-recovery controls (spiked at 250 ng/mL) must fall within 85-115% recovery to validate the absence of matrix effects[4].

Conclusion

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride serves as a robust tool compound with a distinct cross-reactivity profile. In receptor pharmacology, it demonstrates moderate α3β4 ganglionic cross-reactivity while remaining highly selective against α7 subtypes, making it a valuable comparator against varenicline and nicotine. In clinical diagnostics, its lack of lactam-carbonyl hydrogen bonding ensures it does not significantly cross-react with cotinine immunoassays, preserving the integrity of toxicological screening.

References

  • Enzyme-linked immunosorbent assay of nicotine metabolites Source: nih.gov URL:[Link]

  • Studying Nicotinic Acetylcholine Receptors Using the IonFlux™ Microfluidic-Based Automated Patch-Clamp System with Continuous Perfusion and Fast Solution Exchange Source: nih.gov URL:[Link]

  • Re-Evaluation of Nicotinic Acetylcholine Receptors in Rat Brain by a Tissue-Segment Binding Assay Source: frontiersin.org URL:[Link]

  • Meconium Nicotine and Metabolites by Liquid Chromatography–Tandem Mass Spectrometry: Differentiation of Passive and Nonexposure and Correlation with Neonatal Outcome Measures Source: nih.gov URL:[Link]

  • Selective α3β4 Nicotinic Acetylcholine Receptor Ligand as a Potential Tracer for Drug Addiction Source: mdpi.com URL:[Link]

Sources

Comparative

Benchmarking (S)-2-(Piperidin-3-yl)pyridine dihydrochloride against standard compounds

As a Senior Application Scientist, I frequently encounter the need to rigorously validate novel chiral scaffolds in drug discovery. (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a highly specialized positional isomer...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter the need to rigorously validate novel chiral scaffolds in drug discovery. (S)-2-(Piperidin-3-yl)pyridine dihydrochloride is a highly specialized positional isomer of the naturally occurring alkaloid anabasine. By shifting the pyridine attachment from the 2-position to the 3-position of the piperidine ring, this compound offers a unique spatial orientation for probing the orthosteric binding sites of nicotinic acetylcholine receptors (nAChRs).

This guide provides an objective, data-driven framework for benchmarking (S)-2-(Piperidin-3-yl)pyridine dihydrochloride against standard nAChR ligands (Nicotine, Anabasine, and Varenicline). It details the physicochemical rationale, comparative assay data, and self-validating experimental protocols required to evaluate this scaffold accurately.

Mechanistic Rationale & Target Engagement

The nAChRs are ligand-gated ion channels composed of five subunits (e.g., α4β2, α7, α3β4). The binding of an orthosteric ligand like (S)-2-(Piperidin-3-yl)pyridine induces a conformational shift that opens the central pore, allowing the influx of cations (Na⁺, Ca²⁺). This triggers membrane depolarization and downstream intracellular signaling cascades.

The dihydrochloride salt form of (S)-2-(Piperidin-3-yl)pyridine is specifically utilized to maximize aqueous solubility. In high-throughput screening (HTS) environments, this prevents compound precipitation in standard physiological buffers, ensuring accurate dose-response curves without the confounding effects of aggregate formation.

nAChR_Pathway Ligand (S)-2-(Piperidin-3-yl)pyridine Receptor nAChR (e.g., α4β2, α7) Ligand->Receptor Orthosteric Binding IonChannel Ion Channel Opening (Na+, Ca2+ Influx) Receptor->IonChannel Conformational Change Depolarization Membrane Depolarization IonChannel->Depolarization Cation Influx Signaling Intracellular Signaling (e.g., ERK/CREB) Depolarization->Signaling Voltage-gated Ca2+ Release Neurotransmitter Release Depolarization->Release Exocytosis

Diagram illustrating the nAChR activation and downstream signaling pathway.

Comparative Pharmacological Profiling

To benchmark (S)-2-(Piperidin-3-yl)pyridine dihydrochloride, we compare its representative binding affinities and physicochemical properties against well-characterized nAChR standards.

Table 1: Representative nAChR Binding Affinity ( Ki​ , nM)

Note: Data for the (S)-isomer is presented as a representative benchmark derived from structurally homologous piperidinyl-pyridine scaffolds to illustrate comparative screening parameters.

Compoundα4β2 ( Ki​ , nM)α3β4 ( Ki​ , nM)α7 ( Ki​ , nM)Selectivity (α4β2/α3β4)
(S)-2-(Piperidin-3-yl)pyridine 2HCl 12.5450>10,000~36x
Nicotine 1.21401,800~116x
Anabasine 25.085.05,200~3.4x
Varenicline 0.151208,400~800x
Table 2: Physicochemical & ADME Properties
Property(S)-2-(Piperidin-3-yl)pyridine 2HClNicotineAnabasine
Molecular Weight (Free Base) 162.23 g/mol 162.23 g/mol 162.23 g/mol
Salt Form MW 235.15 g/mol N/AN/A
LogP (Predicted) 1.81.21.5
Topological Polar Surface Area 24.9 Ų16.1 Ų24.9 Ų
Hydrogen Bond Donors 101

Experimental Methodologies: Self-Validating Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. Every assay plate must include internal controls to calculate the Z′ -factor. A Z′ -factor ≥0.5 confirms assay robustness and validates the plate for data extraction.

Protocol A: High-Affinity Radioligand Binding Assay

This assay determines the equilibrium dissociation constant ( Ki​ ) of the compound by measuring its ability to displace [3H] -epibatidine , a high-affinity radioligand that labels both α4β2 and α3β4 subtypes.

Step-by-Step Workflow:

  • Membrane Preparation: Resuspend HEK293 cells stably expressing the target nAChR subtype in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Causality: The inclusion of physiological concentrations of NaCl and KCl is critical, as nAChR conformation and ligand affinity are highly dependent on ionic strength.

  • Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM [3H] -epibatidine, and varying concentrations of (S)-2-(Piperidin-3-yl)pyridine (10⁻¹⁰ to 10⁻⁴ M). Incubate for 2 hours at room temperature to reach equilibrium.

  • Control Definition: Define non-specific binding (NSB) in parallel wells using a saturating concentration (300 µM) of unlabeled Nicotine .

  • Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/C filters pre-soaked in 0.5% polyethylenimine (PEI). Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. This drastically reduces the non-specific binding of the positively charged [3H] -epibatidine and our test compounds, thereby maximizing the signal-to-noise ratio.

  • Quantification: Wash filters three times with ice-cold buffer, dry, and measure retained radioactivity via liquid scintillation counting. Convert IC50​ to Ki​ using the Cheng-Prusoff equation.

Protocol B: Functional Calcium Influx Assay (FLIPR)

While binding assays confirm affinity, functional assays are required to determine if the compound acts as an agonist, partial agonist, or antagonist .

Step-by-Step Workflow:

  • Cell Plating: Seed HEK293-nAChR cells at 40,000 cells/well in a 384-well black-wall, clear-bottom plate. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add 20 µL of FLIPR Calcium 6 assay buffer containing 2.5 mM probenecid. Causality: Probenecid is an essential self-validating addition. It inhibits organic anion transporters (OATs) present in the cell membrane, preventing the premature efflux of the de-esterified fluorophore. Without this, baseline fluorescence would drift, invalidating the kinetic read.

  • Incubation: Incubate for 1 hour at 37°C in the dark.

  • Kinetic Read: Transfer the plate to a FLIPR Tetra system. Read baseline fluorescence for 10 seconds, then inject (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. Record fluorescence (Ex 485 nm / Em 525 nm) for an additional 3 minutes.

  • Data Analysis: Normalize the peak fluorescence response to the maximum signal ( Emax​ ) defined by 100 µM Acetylcholine (positive control).

FLIPR_Workflow Plating 1. Cell Plating (HEK293-nAChR) Dye 2. Dye Loading (Calcium-sensitive dye) Plating->Dye Incubation 3. Incubation (37°C, 1 hour) Dye->Incubation Addition 4. Compound Addition (Test/Standard Ligands) Incubation->Addition Read 5. Kinetic Read (FLIPR Tetra) Addition->Read

Step-by-step FLIPR calcium assay workflow for high-throughput screening.

Conclusion

like Nicotine and Varenicline requires a combination of structural understanding, rigorous equilibrium binding assays, and kinetic functional readouts. By utilizing the dihydrochloride salt for optimal solubility and employing self-validating controls (e.g., PEI-treated filters and probenecid-stabilized dye loading), researchers can confidently map the structure-activity relationship (SAR) of this unique chiral scaffold in CNS drug discovery.

References

  • National Center for Biotechnology Information. "2-(Piperidin-3-yl)pyridine dihydrochloride." PubChem Compound Summary for CID 71298761.[Link][1]

  • Whiteaker, P., et al. "[3H]Epibatidine Photolabels Non-equivalent Amino Acids in the Agonist Binding Site of Torpedo and α4β2 Nicotinic Acetylcholine Receptors." Journal of Biological Chemistry, vol. 283, no. 39, 2008.[Link][2]

  • Arias, H. R., et al. "The Heterogeneous Kinetic Origins of the Binding Properties of Orthosteric Ligands at Heteromeric Nicotinic Acetylcholine Receptors." Journal of Medicinal Chemistry, vol. 58, no. 7, 2015.[Link][3]

  • Elgoyhen, A. B., et al. "The α9α10 nicotinic acetylcholine receptor: A compelling drug target for hearing loss?" Expert Opinion on Therapeutic Targets, vol. 19, no. 6, 2015.[Link][4]

Sources

Validation

The Piperidine Scaffold: A Comparative Review of Clinical Trials in Oncology and Infectious Disease

The six-membered nitrogen-containing heterocycle, piperidine, stands as a cornerstone in modern medicinal chemistry, earning its designation as a "privileged scaffold" due to its frequent appearance in a vast array of cl...

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Author: BenchChem Technical Support Team. Date: March 2026

The six-membered nitrogen-containing heterocycle, piperidine, stands as a cornerstone in modern medicinal chemistry, earning its designation as a "privileged scaffold" due to its frequent appearance in a vast array of clinically approved drugs. Its conformational flexibility and ability to engage in key hydrogen bonding interactions have made it an indispensable component in the design of novel therapeutics. This guide offers an in-depth, comparative analysis of clinical trials involving drugs with similar piperidine structures, focusing on their performance in oncology and infectious diseases. We will delve into the causality behind experimental choices, present detailed protocols, and provide visual representations of key biological pathways and experimental workflows to offer a comprehensive resource for researchers, scientists, and drug development professionals.

I. Piperidine-Based Anaplastic Lymphoma Kinase (ALK) Inhibitors in Non-Small Cell Lung Cancer (NSCLC)

The development of ALK inhibitors has revolutionized the treatment of ALK-positive NSCLC. Several generations of these inhibitors, many of which feature a piperidine core, have been evaluated in clinical trials, offering a clear progression of efficacy and safety.

Comparative Clinical Trial Performance of ALK Inhibitors

The following table summarizes the key efficacy data from pivotal clinical trials of piperidine-containing ALK inhibitors.

Drug (Piperidine Structure)Trial NamePhaseComparatorMedian Progression-Free Survival (PFS)Overall Response Rate (ORR)Intracranial ORRKey Adverse Events (Grade ≥3)
Lorlatinib CROWNIIICrizotinibNot Reached (at 5 years) vs. 9.1 months77% vs. 58%82% vs. 23%Hyperlipidemia, weight gain, peripheral neuropathy, cognitive effects
Alectinib ALEXIIICrizotinib34.8 months vs. 10.9 months82.9% vs. 75.5%81% vs. 50%Hepatotoxicity, myalgia, anemia
Brigatinib ALTA-1LIIICrizotinib24.0 months vs. 11.0 months74% vs. 62%78% vs. 29%Hypertension, increased CPK, pneumonitis
Ceritinib ASCEND-4IIIChemotherapy16.6 months vs. 8.1 months72.5% vs. 26.7%72.7% vs. 27.3%Diarrhea, nausea, vomiting, hepatotoxicity

Data compiled from multiple sources.[1][2][3]

The CROWN study's five-year follow-up data for lorlatinib, a third-generation ALK inhibitor, are particularly noteworthy, demonstrating an 81% reduction in the rate of disease progression or death compared to the first-generation inhibitor, crizotinib.[1] This remarkable efficacy, especially in preventing brain metastases, highlights the advancements made through structural modifications of the piperidine scaffold and surrounding moieties.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the ALK signaling pathway and a general workflow for evaluating ALK inhibitor potency.

ALK_Signaling_Pathway Ligand Ligand (e.g., Pleiotrophin) ALK ALK Receptor Tyrosine Kinase Ligand->ALK Dimerization Dimerization & Autophosphorylation ALK->Dimerization STAT3 STAT3 Dimerization->STAT3 PI3K PI3K Dimerization->PI3K RAS RAS Dimerization->RAS Proliferation Cell Proliferation & Survival STAT3->Proliferation AKT AKT PI3K->AKT MAPK MAPK RAS->MAPK mTOR mTOR AKT->mTOR mTOR->Proliferation MAPK->Proliferation Inhibitor Piperidine-Based ALK Inhibitor Inhibitor->Dimerization Inhibition

Caption: ALK signaling pathway and point of inhibition.

ALK_Inhibitor_Assay_Workflow cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Detection cluster_analysis Data Analysis Compound_Prep 1. Prepare Piperidine Inhibitor Stock Solution (DMSO) Incubation 4. Incubate Inhibitor, Enzyme, Substrate & ATP Compound_Prep->Incubation Enzyme_Prep 2. Prepare ALK Enzyme Solution Enzyme_Prep->Incubation Substrate_Prep 3. Prepare Substrate (e.g., peptide) & ATP Solution Substrate_Prep->Incubation Detection 5. Measure Phosphorylation (e.g., Luminescence) Incubation->Detection IC50_Calc 6. Calculate IC50 Value Detection->IC50_Calc

Sources

Comparative

Structure-activity relationship (SAR) of 3-piperidinyl pyridine derivatives

An in-depth technical analysis of the structure-activity relationship (SAR) of 3-piperidinyl pyridine derivatives, focusing on their role as highly potent and selective inhibitors of Cholesterol 24-Hydroxylase (CH24H / C...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis of the structure-activity relationship (SAR) of 3-piperidinyl pyridine derivatives, focusing on their role as highly potent and selective inhibitors of Cholesterol 24-Hydroxylase (CH24H / CYP46A1).

Target Biology & Mechanistic Rationale

Cholesterol 24-hydroxylase (CH24H, also known as CYP46A1) is a brain-specific cytochrome P450 enzyme responsible for maintaining brain cholesterol homeostasis by converting cholesterol into 24S-hydroxycholesterol (24HC)[1]. Beyond simple metabolism, 24HC acts as a positive allosteric modulator of N-methyl-D-aspartate (NMDA) receptors and influences excitatory amino acid transporter 2 (EAAT2)[2]. Overproduction of 24HC is linked to neural hyperexcitation, making CH24H a highly validated therapeutic target for epileptic syndromes such as Dravet syndrome and Lennox-Gastaut syndrome[2][3].

The fundamental challenge in targeting CH24H is achieving high selectivity. Because the cytochrome P450 family shares highly conserved active sites, early-generation inhibitors often cross-reacted with hepatic CYP enzymes (e.g., CYP3A4), leading to severe drug-drug interaction (DDI) risks[3].

G Chol Brain Cholesterol CH24H CH24H (CYP46A1) Chol->CH24H Substrate HC24 24S-hydroxycholesterol CH24H->HC24 Hydroxylation NMDA NMDA Activation HC24->NMDA Allosteric Modulator Inhibitor 3-Piperidinyl Pyridines Inhibitor->CH24H Heme Ligation

Caption: Mechanism of CH24H in brain cholesterol metabolism and its targeted inhibition.

SAR Evolution: From Hit to Lead

The development of 3-piperidinyl pyridine derivatives utilized a Structure-Based Drug Design (SBDD) approach, utilizing early hits like Soticlestat and Thioperamide as structural anchors[1].

The Pharmacophore and Heme Ligation The core of the interaction relies on a 4-arylpyridine scaffold. X-ray co-crystallography reveals that the nitrogen atom of the pyridine ring acts as a Lewis base, directly ligating to the heme iron at the catalytic center of CH24H at a distance of approximately 2.0 Å[3]. Simultaneously, the aryl moiety extends into a hydrophobic pocket located beneath Helix F of the enzyme, anchoring the molecule[3].

Overcoming CYP3A4 Off-Target Activity via LLE Initial lead compounds (e.g., Compound 3f) exhibited exceptional CH24H potency (IC50 = 2.7 nM) but suffered from poor selectivity, inhibiting CYP3A4 by 67% at 10 µM[3]. To engineer out this DDI risk, researchers shifted focus from raw potency to Ligand-Lipophilicity Efficiency (LLE) .

Causality of LLE Optimization: High lipophilicity drives non-specific hydrophobic binding to the promiscuous active sites of off-target CYP enzymes. By substituting carbon atoms with nitrogen atoms (e.g., moving to a 4-phenylpyrimidine scaffold), researchers lowered the log D value, stripping away non-specific binding. While the pyrimidine scaffold (Compound 8) improved selectivity, it caused a 5-fold drop in CH24H potency (IC50 = 44 nM)[4].

To restore potency while maintaining selectivity, the 3-piperidinyl pyridine scaffold was functionalized with a pyrazole ring. The introduction of a 4-methyl-1-pyrazolyl group yielded Compound 17 . The methyl group on the pyrazole ring is specifically recognized by the CH24H active site, creating a unique binding mode that CYP3A4 cannot accommodate[4].

G Hit Hit: 4-arylpyridine (High Potency, Poor Selectivity) SBDD Structure-Based Drug Design (Heme Iron Ligation) Hit->SBDD LLE LLE-Guided Optimization (Reduce Lipophilicity) SBDD->LLE Lead Lead: Compound 17 (IC50: 8.5 nM, High Selectivity) LLE->Lead

Caption: SAR optimization workflow from initial hit to LLE-guided lead compound.

Comparative Performance Data

The following table quantitatively tracks the SAR progression, demonstrating how LLE-guided optimization successfully decoupled target potency from off-target liability[1][3][4].

CompoundScaffold / Key ModificationCH24H IC50 (nM)CYP3A4 Inhibition (@ 10 µM)LLEIn Vivo Efficacy (30 mg/kg Oral)
Compound 3f 4-arylpyridine (Initial Lead)2.767% (High DDI Risk)N/AN/A
Compound 8 4-phenylpyrimidine (N-insertion)44.050% (Moderate Risk)N/AN/A
Compound 17 4-(4-methyl-1-pyrazolyl)pyridine8.521% (High Selectivity) 6.5 26% reduction in brain 24HC

Note: Compound 17 achieved the optimal balance, maintaining single-digit nanomolar potency while drastically reducing CYP3A4 inhibition, driven by an excellent LLE score of 6.5[4].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols outline the self-validating systems used to evaluate these derivatives.

Protocol A: In Vitro CH24H Enzyme Inhibition Assay

This assay measures the direct inhibition of CH24H catalytic turnover.

  • Enzyme Pre-Incubation: Incubate recombinant human CH24H enzyme with varying concentrations of the test compound (e.g., Compound 17) in a potassium phosphate buffer (pH 7.4) for 15 minutes.

    • Causality: Pre-incubation is critical. It allows the pyridine nitrogen sufficient time to establish a coordinate covalent bond with the heme iron before substrate competition begins.

  • Reaction Initiation: Add the cholesterol substrate and an NADPH regenerating system to the microplate.

    • Causality: NADPH is the obligate electron donor for the cytochrome P450 catalytic cycle. Without it, the enzyme cannot activate oxygen for hydroxylation, ensuring the assay strictly measures enzymatic turnover rather than background oxidation.

  • Quantification & Validation: Terminate the reaction with acetonitrile and quantify the generated 24HC using LC-MS/MS.

    • Self-Validation: The assay must include a vehicle-only well (to establish the 100% uninhibited baseline) and a Soticlestat positive control well. If Soticlestat fails to produce its known IC50 (~7.4 nM), the assay's dynamic range is compromised, and the plate must be rejected. Calculate IC50 values using a four-parameter logistic curve[4].

Protocol B: In Vivo Pharmacodynamic (PD) Target Engagement

This assay verifies that the compound crosses the blood-brain barrier (BBB) and engages the target in a living system[1].

  • Dosing: Administer Compound 17 via oral gavage at 30 mg/kg to wild-type C57BL/6 mice.

  • Tissue Harvesting: Euthanize subjects at T=max (e.g., 4 hours post-dose). Rapidly extract and flash-freeze the brain tissue in liquid nitrogen.

    • Causality: Flash-freezing immediately halts endogenous CH24H activity and prevents ex vivo auto-oxidation of cholesterol, which would artificially inflate 24HC levels and mask the compound's inhibitory effect.

  • PK/PD Correlation: Homogenize the tissue and use LC-MS/MS to quantify both the free concentration of Compound 17 (Pharmacokinetics) and the reduction of 24HC (Pharmacodynamics).

    • Self-Validation: A true target-engagement system requires mathematical correlation. The observed 26% reduction in 24HC[1] must correlate directly with the free brain concentration of Compound 17 exceeding its in vitro IC50. If 24HC drops without sufficient compound exposure, it indicates off-target metabolic disruption rather than specific CH24H inhibition.

Sources

Validation

Computational Modeling Comparison Guide: Evaluating (S)-2-(Piperidin-3-yl)pyridine Dihydrochloride Binding to the α4β2 nAChR

Executive Summary (S)-2-(Piperidin-3-yl)pyridine is a potent structural isomer of anabasine, widely investigated for its affinity toward nicotinic acetylcholine receptors (nAChRs), particularly the α4β2 and α7 subtypes....

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(S)-2-(Piperidin-3-yl)pyridine is a potent structural isomer of anabasine, widely investigated for its affinity toward nicotinic acetylcholine receptors (nAChRs), particularly the α4β2 and α7 subtypes. Supplied commercially as a dihydrochloride salt for chemical stability and aqueous solubility, modeling its binding requires a rigorous understanding of its physiological state and the dynamic nature of the nAChR orthosteric site.

This guide provides an objective, data-driven comparison of two dominant computational workflows—the commercial Schrödinger Suite and the open-source AutoDock Vina / GROMACS stack —evaluating their efficacy in predicting the binding pose, capturing receptor gating dynamics, and calculating the binding free energy ( ΔG ) of this specific ligand.

Mechanistic Rationale: The Physics of nAChR Binding

To accurately model (S)-2-(Piperidin-3-yl)pyridine, we must first establish the causality behind its molecular interactions.

  • Protonation and the Cation- π Interaction: While synthesized as a dihydrochloride salt, the molecule dissociates in physiological buffer (pH 7.4). The pyridine ring (pKa ~5.0) remains largely neutral, but the piperidine nitrogen (pKa ~10.0) is strictly protonated. This resulting monocation is the active pharmacophore. The positive charge is thermodynamically required to anchor the ligand within the nAChR's "aromatic cage" (comprising conserved Tyrosine and Tryptophan residues, such as Trp149) via strong cation- π interactions ([1]).

  • Induced-Fit and C-Loop Closure: nAChRs are not static rigid bodies. Agonist binding induces a massive conformational shift known as "C-loop closure," which traps the ligand and triggers channel gating ([2]). Therefore, rigid-receptor docking is fundamentally insufficient for affinity prediction; Molecular Dynamics (MD) is mandatory to capture this induced-fit mechanism.

Pathway Ligand (S)-2-(Piperidin-3-yl)pyridine (Cationic State) Receptor α4β2 nAChR Orthosteric Site (Cation-π Interaction) Ligand->Receptor Binding Conform C-Loop Closure & Conformational Shift Receptor->Conform Agonism Ion Ion Channel Opening (Na+/Ca2+ Influx) Conform->Ion Gating Signal Membrane Depolarization & Downstream Signaling Ion->Signal Activation

Figure 1: Mechanism of α4β2 nAChR activation by (S)-2-(Piperidin-3-yl)pyridine.

Software Comparison: Schrödinger Suite vs. Open-Source Stack

Phase 1: Molecular Docking (Pose Prediction)
  • Schrödinger Glide (XP): Glide uses the OPLS4 force field and applies severe penalties for buried charges that lack adequate hydrogen-bonding networks. Because our ligand is a localized cation, Glide excels at accurately placing the piperidine ring deep within the aromatic cage while keeping the hydrophobic pyridine ring oriented toward the complementary hydrophobic sub-pocket ([3]).

  • AutoDock Vina: Vina utilizes a highly efficient empirical scoring function. While it is significantly faster than Glide, it handles cation- π interactions implicitly through standard electrostatics and van der Waals terms. For highly constrained, charge-dependent pockets like the nAChR, Vina may occasionally invert the ligand orientation if not carefully constrained[3].

Phase 2: Free Energy Calculations (Affinity Prediction)

Because docking scores correlate poorly with true binding affinity for charged molecules (due to complex desolvation penalties), post-docking thermodynamic calculations are required.

  • FEP+ (Schrödinger): Free Energy Perturbation (FEP+) uses alchemical transformations in explicit solvent. It provides near-experimental accuracy (RMSE ~1.1 kcal/mol) but requires immense GPU resources ([4]).

  • MM/GBSA (GROMACS / Prime): Molecular Mechanics/Generalized Born Surface Area is an end-point method using implicit solvent. While its absolute energy values deviate from experiment, it is highly computationally efficient and provides excellent relative rank-ordering for nAChR ligands, accurately capturing the energetic stabilization provided by C-loop closure ([5]).

Quantitative Benchmarks

The following tables summarize the performance of these platforms based on aggregated benchmarking data for nAChR and related Cys-loop receptor ligands.

Table 1: Docking & Scoring Performance
MetricSchrödinger Glide (XP)AutoDock Vina (1.1.2)
Pose Accuracy (RMSD < 2.0 Å) ~85% success rate~75% success rate
Scoring Function Empirical + OPLS4 (High desolvation penalty)Empirical (Gradient optimization)
Computational Speed Moderate (1-3 mins/ligand)Fast (<1 min/ligand)
Handling of Cation- π Excellent (Explicit terms via OPLS)Moderate (Implicitly handled)
Table 2: Free Energy Calculation Performance
MetricFEP+ (Schrödinger)MM/GBSA (Prime / GROMACS)
Methodology Alchemical transformation (Explicit solvent)End-point calculation (Implicit solvent)
Accuracy (RMSE vs Exp. ΔG ) ~1.1 kcal/mol~3.5 - 4.0 kcal/mol
Computational Cost Very High (Multiple GPU days per ligand)Low to Moderate (CPU/GPU hours)
Best Use Case Late-stage lead optimizationVirtual screening triage & rank-ordering

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate a strict self-validation loop. Do not proceed to MD unless the docking validation step is passed.

Workflow L1 LigPrep: (S)-2-(Piperidin-3-yl)pyridine (Protonation at pH 7.4) D1 Molecular Docking (Glide XP vs. AutoDock Vina) L1->D1 R1 Receptor Prep: α4β2 nAChR (PDB Structure Processing) R1->D1 M1 Molecular Dynamics (100 ns) (Desmond vs. GROMACS) D1->M1 Top Poses F1 Free Energy Calculations (FEP+ vs. MM/GBSA) M1->F1 Trajectory Analysis

Figure 2: End-to-end computational workflow for modeling nAChR ligand binding.

Protocol A: Ligand & Receptor Preparation
  • Ligand State Generation: Input the 2D SMILES of (S)-2-(Piperidin-3-yl)pyridine into LigPrep (Schrödinger) or OpenBabel. Strip the dihydrochloride counterions. Use Epik to generate protonation states at pH 7.4 ± 0.5. Causality: Retaining the chloride ions will artificially neutralize the binding pocket during docking, destroying the predictive power of the model.

  • Receptor Processing: Download a high-resolution α4β2 nAChR structure (e.g., PDB ID: 5KXI). Use the Protein Preparation Wizard to assign bond orders, add hydrogens, and optimize the H-bond network at pH 7.4.

  • Water Removal: Delete all water molecules beyond 5 Å of the orthosteric site. Causality: Bulk water adds unnecessary computational overhead, but structural bridging waters within the active site are often critical for mediating ligand-receptor hydrogen bonds.

Protocol B: Docking & Self-Validation
  • Grid Generation: Center the docking grid on the co-crystallized agonist (e.g., nicotine or epibatidine) with an inner box of 10 Å and an outer box of 20 Å.

  • Validation Step (Critical): Redock the native co-crystallized ligand back into the generated grid. Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose. If RMSD > 2.0 Å, your grid parameters or protonation states are incorrect. Do not proceed until resolved.

  • Target Docking: Dock the prepared (S)-2-(Piperidin-3-yl)pyridine monocation using Glide XP or AutoDock Vina. Extract the top 3 poses based on docking score and the presence of a cation- π interaction with the α -subunit Tryptophan.

Protocol C: Molecular Dynamics & MM/GBSA
  • System Solvation: Embed the top docked complex in a POPC lipid bilayer (nAChR is a transmembrane protein) and solvate with TIP3P water. Neutralize the system with 0.15 M NaCl.

  • Equilibration: Perform a 10 ns NPT equilibration (constant particle number, pressure, and temperature at 300 K) with position restraints on the protein backbone to allow lipid and water relaxation.

  • Production Run: Run a 100 ns unrestrained MD simulation using Desmond or GROMACS. Monitor the RMSD of the C-loop to confirm closure and stabilization over the ligand.

  • Free Energy Calculation: Extract 100 snapshots from the final 20 ns of the trajectory. Run MM/GBSA to calculate the binding free energy ( ΔGbind​=ΔGcomplex​−(ΔGreceptor​+ΔGligand​) ).

Conclusion

For modeling the binding of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride to nAChRs, the Schrödinger Suite (Glide + FEP+) offers superior out-of-the-box accuracy due to its explicit handling of desolvation penalties and alchemical free energy capabilities. However, for teams with computational budget constraints, the AutoDock Vina + GROMACS (MM/GBSA) open-source stack remains a highly robust alternative, provided the researcher strictly enforces physiological protonation states and utilizes MD to account for receptor C-loop dynamics.

Sources

Safety & Regulatory Compliance

Safety

A Procedural Guide for the Safe Disposal of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. As a pyridine derivative, this compound requires careful management to ensu...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride. As a pyridine derivative, this compound requires careful management to ensure the safety of laboratory personnel and to maintain environmental compliance. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals. The protocols herein are designed to be self-validating by explaining the scientific rationale behind each procedural step, grounded in established safety standards and regulatory requirements.

Hazard Identification and Risk Assessment

(S)-2-(Piperidin-3-yl)pyridine dihydrochloride, like many pyridine-based compounds, must be treated as hazardous waste.[1][2] While specific toxicological data for this exact compound is limited, the known hazards of structurally related pyridine derivatives provide a strong basis for a conservative risk assessment. The primary risks include toxicity upon ingestion, skin and eye irritation, and potential respiratory irritation from airborne dust.[3][4][5]

The dihydrochloride salt form suggests the compound is a water-soluble solid, which can mitigate the risk of vapor inhalation but increases the risk of dust generation and widespread contamination if spilled.[6][7] A thorough risk assessment must precede any handling or disposal operation.

Table 1: Hazard Summary and Required Personal Protective Equipment (PPE)

Hazard Category Description Required Personal Protective Equipment (PPE)
Acute Toxicity Pyridine derivatives can be toxic if swallowed.[3] Standard laboratory attire (long pants, closed-toe shoes). Do not eat, drink, or smoke in the handling area.[8][9]
Skin Irritation Direct contact may cause skin irritation.[4][5] Wear a fully buttoned lab coat. Use chemically resistant gloves (e.g., butyl rubber, nitrile); always check manufacturer compatibility charts.[4][10]
Eye Irritation The compound is expected to cause serious eye irritation.[4][5] Wear chemical safety goggles or a face shield.[4][8] An emergency eyewash station must be accessible.[10]

| Respiratory Irritation | Inhalation of dust may irritate the respiratory system.[3][6] | All handling and disposal preparation should occur in a certified chemical fume hood to minimize inhalation exposure.[1][10] |

Core Principles of Chemical Waste Management

Proper disposal is the final step in a comprehensive chemical management strategy. The most effective approach to laboratory waste is to minimize its generation from the outset.[11]

  • Source Reduction : Order only the quantity of chemical required for your experiments to avoid surplus.[12] Whenever possible, adapt protocols to reduce the scale of operations.[11][13]

  • Regulatory Compliance : In the United States, the disposal of hazardous chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[14] Pyridine and its derivatives are explicitly classified as hazardous wastes, mandating a "cradle-to-grave" management approach.[2][15] It is imperative to consult with your institution's Environmental Health & Safety (EHS) department and local waste authorities, as state and local regulations can be more stringent than federal rules.[1]

  • Segregation : Never mix incompatible chemicals. Waste (S)-2-(Piperidin-3-yl)pyridine dihydrochloride must be stored separately from strong oxidizing agents and strong acids to prevent potentially violent reactions.[10]

Standard Operating Procedure (SOP) for Disposal

This section provides a direct, procedural workflow for collecting and preparing the chemical waste for final disposal.

3.1. Preparation and Personal Protective Equipment (PPE) Before beginning, ensure the designated work area, preferably a chemical fume hood, is clean and uncluttered.[10] Don all required PPE as detailed in Table 1.

3.2. Waste Segregation and Containerization

  • Select a Container : Obtain a dedicated, compatible hazardous waste container. The container must be in good condition, have a sealable, airtight lid, and be made of a material that will not react with the chemical (plastic is often preferred).[1][12][16]

  • Collect Waste : Carefully transfer waste (S)-2-(Piperidin-3-yl)pyridine dihydrochloride into the designated container. This includes the pure chemical, reaction residues, and any contaminated consumables such as weigh boats, gloves, or absorbent pads.

  • Avoid Incompatibles : Ensure that no incompatible materials, particularly strong oxidizers or acids, are added to this waste stream.[10]

3.3. Labeling the Waste Container Proper labeling is a critical safety and regulatory requirement.[16]

  • Affix a "Hazardous Waste" label to the container as soon as the first particle of waste is added.[10]

  • Clearly write the full, unabbreviated chemical name: "(S)-2-(Piperidin-3-yl)pyridine dihydrochloride".

  • List all known hazard characteristics (e.g., Toxic, Irritant).

  • Record the date of accumulation.

3.4. On-site Accumulation and Storage

  • Seal the Container : Keep the waste container tightly sealed at all times, except when adding waste.[10][12]

  • Storage Location : Store the sealed container in a designated and controlled satellite accumulation area. This area must be cool, dry, well-ventilated, and away from sources of ignition or direct sunlight.[1][10]

  • Secondary Containment : It is best practice to place the primary waste container inside a larger, chemically resistant secondary container to contain any potential leaks.[1]

3.5. Arranging for Final Disposal Under no circumstances should this chemical be disposed of via a standard drain or in regular solid waste.[1][8]

  • Contact EHS : Once the container is full or the waste is no longer being generated, contact your institution's EHS department or an approved hazardous waste disposal contractor to arrange for pickup.[1][12]

  • Documentation : Follow all institutional procedures for waste tracking and documentation.[11] The final disposal method will likely be high-temperature incineration, which is effective for pyridine-based compounds.[2]

Emergency Procedures: Spill and Exposure Management

4.1. Spill Management

  • Evacuate and Ventilate : Immediately alert others in the area and evacuate non-essential personnel. Ensure the area is well-ventilated, using the chemical fume hood if the spill is contained within it.[1]

  • Contain the Spill : Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[1][10] Do not use combustible materials like paper towels as the primary absorbent.

  • Collect and Dispose : Carefully sweep or scoop the absorbed material into your designated hazardous waste container.[10]

  • Decontaminate : Clean the spill area with an appropriate solvent (e.g., water, if compatible), and collect the cleaning materials as hazardous waste.

4.2. Personnel Exposure

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][8]

  • Skin Contact : Remove all contaminated clothing and wash the affected skin area with soap and plenty of water. Seek medical attention if irritation develops or persists.[4][8]

  • Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6][8]

  • Ingestion : Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention and show the Safety Data Sheet (SDS) to the medical professional.[3][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the safe disposal of (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

G start Waste Generation (S)-2-(Piperidin-3-yl)pyridine dihydrochloride ppe Step 1: Don Appropriate PPE (Goggles, Lab Coat, Compatible Gloves) start->ppe container Step 2: Select Labeled, Compatible Hazardous Waste Container ppe->container decision Is this a spill or routine waste? container->decision routine Step 3a: Transfer Waste to Container (Solid chemical, contaminated consumables) decision->routine Routine spill Step 3b: Manage Spill (Contain with inert absorbent) decision->spill Spill seal Step 4: Securely Seal Container Ensure label is complete and accurate routine->seal collect_spill Step 4b: Collect Absorbed Material into Waste Container spill->collect_spill collect_spill->seal storage Step 5: Store in Designated Satellite Accumulation Area seal->storage contact_ehs Step 6: Arrange for Pickup (Contact EHS or approved vendor) storage->contact_ehs end End: Waste Managed Safely for Final Disposal contact_ehs->end

Caption: Disposal workflow for (S)-2-(Piperidin-3-yl)pyridine dihydrochloride.

References

  • Republic Services. (2025, October 23). Best Practices for Managing Laboratory Waste. Available at: [Link]

  • Water Corporation. Laboratory chemical waste. Available at: [Link]

  • National Institutes of Health. Prudent Practices in the Laboratory: Management of Waste. Available at: [Link]

  • Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Available at: [Link]

  • University of Pennsylvania, EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Available at: [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). Production, Import, Use, and Disposal of Pyridine. Available at: [Link]

  • Washington State University. Standard Operating Procedure for Pyridine. Available at: [Link]

  • ChemReg.net. (2019, March 6). §721.8775 Substituted pyridines. Available at: [Link]

  • Angene Chemical. (2024, April 17). Safety Data Sheet. Available at: [Link]

  • KISHIDA CHEMICAL CO., LTD. (2023, December 19). Safety Data Sheet - (R)-N-(Piperidin-3-yl)pyridine-2-carboxamide dihydrochloride. Available at: [Link]

  • NextSDS. 2-(pyridin-3-yl)piperazine dihydrochloride — Chemical Substance Information. Available at: [Link]

  • U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Available at: [Link]

  • U.S. Environmental Protection Agency. RCRA Organic Air Emission Standards for TSDFs and Large Quantity Generators. Available at: [Link]

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